Bicyclo[3.3.1]nonan-9-one

• CAS: 10036-09-6

Core Science & Biosynthesis

An In-Depth Technical Guide to the Physical and Chemical Properties of Bicyclo[3.3.1]nonan-9-one

Introduction

Bicyclo[3.3.1]nonan-9-one is a saturated bicyclic ketone that serves as a versatile building block in organic synthesis. Its rigid, strained ring system and the reactivity of its carbonyl group make it a valuable precursor for the synthesis of a variety of complex molecules, most notably adamantane derivatives.[1][2] This guide provides a comprehensive overview of the physical and chemical properties of Bicyclo[3.3.1]nonan-9-one, intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis. We will delve into its structural characteristics, spectroscopic signature, and chemical reactivity, supported by detailed experimental protocols and mechanistic insights.

Molecular Structure and Conformational Analysis

Bicyclo[3.3.1]nonan-9-one possesses a unique bridged bicyclic structure. The molecule exists in a dynamic equilibrium between two primary conformations: the twin-chair (or chair-chair) and the boat-chair.[3][4]

• Twin-Chair Conformation: In this arrangement, both six-membered rings adopt a chair conformation. This conformation is generally considered to be the more stable of the two.[3]

• Boat-Chair Conformation: Here, one ring is in a chair conformation while the other adopts a boat conformation. The energy difference between the twin-chair and boat-chair conformations is relatively small, estimated to be around 1 kcal/mol, with an inversion barrier of approximately 6 kcal/mol.[3] This low energy barrier means that at room temperature, the boat-chair conformation constitutes a significant portion of the conformational mixture, with some studies suggesting it could be as high as 22%.[3]

The conformational flexibility and the specific spatial arrangement of atoms in each conformer play a crucial role in the stereochemical outcome of reactions involving this molecule.

Caption: Conformational equilibrium of Bicyclo[3.3.1]nonan-9-one.

Physical and Spectroscopic Properties

The physical and spectroscopic properties of Bicyclo[3.3.1]nonan-9-one are well-characterized and essential for its identification and purification.

Physical Properties

Property	Value	Source
CAS Number	17931-55-4
Molecular Formula	C₉H₁₄O
Molecular Weight	138.21 g/mol	[5]
Appearance	White to off-white solid	[5]
Melting Point	155-157 °C	[5]
Boiling Point	219.8 °C at 760 mmHg	[6]
Solubility	Soluble in most organic solvents such as ethanol, ether, benzene, and acetone.

Spectroscopic Data

The ¹H and ¹³C NMR spectra of Bicyclo[3.3.1]nonan-9-one are complex due to the molecule's rigid, bicyclic nature and the presence of multiple diastereotopic protons.

• ¹H NMR: The proton NMR spectrum exhibits a series of multiplets in the aliphatic region. The bridgehead protons typically appear as broad singlets. The exact chemical shifts and coupling constants can be influenced by the solvent and the conformational equilibrium.

• ¹³C NMR: The carbon-13 NMR spectrum shows distinct signals for the carbonyl carbon, the bridgehead carbons, and the methylene carbons. The chemical shift of the carbonyl carbon is a key identifier. Solid-state ¹³C NMR studies have been instrumental in confirming the twin-chair conformation in the crystalline state.[3]

Carbon Position	Approximate ¹³C Chemical Shift (ppm)
C=O (C9)	~218
Bridgehead (C1, C5)	~40-50
Methylene (C2, C4, C6, C8)	~20-35
Methylene (C3, C7)	~20-30

Note: The exact chemical shifts can vary depending on the solvent and referencing standard.

The IR spectrum of Bicyclo[3.3.1]nonan-9-one is characterized by a strong absorption band corresponding to the carbonyl (C=O) stretching vibration.

Functional Group	Wavenumber (cm⁻¹)	Intensity
C=O Stretch	~1710-1730	Strong
C-H Stretch (sp³)	~2850-2950	Strong
C-H Bend	~1450	Medium

The exact position of the carbonyl peak can provide insights into the ring strain.

The electron ionization (EI) mass spectrum of Bicyclo[3.3.1]nonan-9-one shows a molecular ion peak (M⁺) at m/z 138. The fragmentation pattern is influenced by the bicyclic structure, with characteristic losses of small neutral molecules such as CO, C₂H₄, and C₃H₆. The base peak is often observed at m/z 67 or 82.[7]

Chemical Properties and Reactivity

The chemical reactivity of Bicyclo[3.3.1]nonan-9-one is dominated by the presence of the carbonyl group and the unique stereoelectronic environment of the bicyclic system.

Reduction of the Carbonyl Group

The ketone functionality can be readily reduced to the corresponding alcohol, Bicyclo[3.3.1]nonan-9-ol. The stereochemical outcome of this reduction is highly dependent on the choice of reducing agent.

• Mechanism of Reduction: The reduction typically proceeds via nucleophilic attack of a hydride ion (from reagents like NaBH₄ or LiAlH₄) on the carbonyl carbon. The direction of attack (from the endo or exo face) is influenced by steric hindrance, leading to a mixture of syn and anti alcohols. The syn/anti nomenclature refers to the orientation of the hydroxyl group relative to the larger six-membered ring.[4]

Reactions with Organometallic Reagents

Bicyclo[3.3.1]nonan-9-one reacts with Grignard reagents and other organometallic compounds to form tertiary alcohols. Similar to the reduction, the stereoselectivity of the addition is a key consideration. The bulky nature of the Grignard reagent often leads to preferential attack from the less sterically hindered face of the ketone.

Synthesis of Adamantane Derivatives

One of the most significant applications of Bicyclo[3.3.1]nonan-9-one derivatives is in the synthesis of substituted adamantanones. This transformation typically involves an acid-promoted intramolecular cyclization of a suitable Bicyclo[3.3.1]nonane precursor.

• Mechanism of Adamantane Formation: The reaction proceeds through the formation of an adamantyl cation intermediate, which can then be trapped by a variety of nucleophiles. This allows for the introduction of diverse functionalities onto the adamantane core.[1][2]

Caption: General scheme for the synthesis of adamantanones.

Experimental Protocols

Synthesis of Bicyclo[3.3.1]nonan-9-one

The following protocol is adapted from a procedure published in Organic Syntheses, a highly reputable source for reliable and detailed experimental methods.

Reaction Scheme:

This synthesis involves the reaction of 9-borabicyclo[3.3.1]nonane (9-BBN) with dichloromethyl methyl ether in the presence of a hindered base, followed by oxidative workup.

Materials and Reagents:

• 9-Borabicyclo[3.3.1]nonane (9-BBN)

• Dichloromethyl methyl ether

• Lithium triethylcarboxide (prepared from n-butyllithium and 3-ethyl-3-pentanol)

• Tetrahydrofuran (THF), anhydrous

• Hexane

• Ethanol (95%)

• Sodium hydroxide

• Hydrogen peroxide (30%)

• Pentane

• Sodium chloride

Step-by-Step Procedure:

• Preparation of Lithium Triethylcarboxide Solution: A solution of n-butyllithium in hexane is cooled to 0 °C under a nitrogen atmosphere. 3-Ethyl-3-pentanol is added slowly. The resulting solution of lithium triethylcarboxide is standardized by titration.

• Reaction Setup: A dry, three-necked flask is charged with 9-BBN under a nitrogen atmosphere. Anhydrous THF is added.

• Reaction: The flask is cooled to 0 °C, and dichloromethyl methyl ether is added. The previously prepared lithium triethylcarboxide solution is then added slowly over 30 minutes. The reaction mixture is allowed to warm to room temperature and stirred for 90 minutes.

• Oxidative Workup: A solution of sodium hydroxide in aqueous ethanol is added, and the mixture is cooled to 0 °C. 30% hydrogen peroxide is added dropwise, maintaining the temperature below 50 °C. The mixture is then heated to 45-50 °C for 2 hours.

• Extraction and Purification: After cooling, water is added, and the aqueous phase is saturated with sodium chloride. The organic phase is separated, and the solvents are removed under reduced pressure. The residue is dissolved in pentane and filtered. The product is crystallized by cooling the filtrate to -78 °C. The resulting white solid is collected by filtration, washed with cold pentane, and dried.

Causality Behind Experimental Choices:

• Use of a Hindered Base: Lithium triethylcarboxide is a bulky, non-nucleophilic base. This is crucial to prevent side reactions with the electrophilic dichloromethyl methyl ether.

• Anhydrous Conditions: The use of anhydrous solvents and a nitrogen atmosphere is essential due to the moisture and air sensitivity of the organoborane and organolithium reagents.

• Oxidative Workup: The carbon-boron bonds formed during the reaction are cleaved by oxidation with hydrogen peroxide under basic conditions to yield the desired ketone.

Purification

The primary method for purifying Bicyclo[3.3.1]nonan-9-one is recrystallization from a suitable solvent, such as pentane. Sublimation can also be employed for further purification if required.

Conclusion

Bicyclo[3.3.1]nonan-9-one is a fascinating molecule with a rich chemistry dictated by its unique bicyclic structure. Its well-defined physical and spectroscopic properties make it readily identifiable, while its predictable reactivity allows for its use as a key intermediate in the synthesis of more complex molecular architectures. The stereochemical intricacies of its reactions, governed by its conformational dynamics, continue to be an area of active research. This guide has provided a foundational understanding of this important compound, which will hopefully serve as a valuable resource for scientists and researchers in their synthetic endeavors.

References

• Jung, M. E., & Lee, G. S. (2014). Synthesis of highly substituted adamantanones from bicyclo[3.3.1]nonanes. The Journal of Organic Chemistry, 79(21), 10547–10552. [Link]

• Figueroa-Valverde, L., et al. (2020). DESIGN AND SYNTHESIS OF TWO BICYCLO[3.3.1]NONANE-STEROID DERIVATIVES. Chemistry Journal of Moldova, 15(1), 75-85. [Link]

• PubChem. (n.d.). Bicyclo(3.3.1)nonan-9-one. National Center for Biotechnology Information. Retrieved from [Link]

• Anet, F. A. L., & Yavari, I. (1977). Conformational analysis of bicyclo[3.3.1]nonan-9-one and some of its derivatives by 13C and 1H nuclear magnetic resonance. Tetrahedron, 33(14), 1831-1835. [Link]

• Chemeo. (n.d.). Bicyclo[3.3.1]nonan-9-one. Retrieved from [Link]

• Baiiley, B. R., et al. (1984). Synthesis, conformational analysis, and antiarrhythmic properties of 7-benzyl-3-thia-7-azabicyclo[3.3.1]nonan-9-one... Journal of Medicinal Chemistry, 27(6), 758-767. [Link]

• Carlson, B. A., & Brown, H. C. (1973). A Practical Synthesis of Bicyclo[3.3.1]nonan-9-one. Organic Syntheses, 53, 9. [Link]

• Jung, M. E., & Lee, G. S. (2014). Synthesis of highly substituted adamantanones from bicyclo[3.3.1]nonanes. eScholarship, University of California. [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 86638, Bicyclo(3.3.1)nonan-9-one. Retrieved January 17, 2026 from [Link].

• Bailey, B. R., et al. (1984). Synthesis, conformational analysis, and antiarrhythmic properties of 7-benzyl-3-thia-7-azabicyclo[3.3.1]nonan-9-one... PubMed. [Link]

• NIST. (n.d.). Bicyclo[3.3.1]non-2-en-9-one. NIST Chemistry WebBook. [Link]

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A Spectroscopic Guide to Bicyclo[3.3.1]nonan-9-one: Elucidating Structure Through NMR, IR, and Mass Spectrometry

This in-depth technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals on the spectroscopic characterization of Bicyclo[3.3.1]nonan-9-one. The unique bridged bicyclic structure of this ketone presents a fascinating case for spectroscopic analysis, offering insights into its conformation and electronic environment. This document provides a detailed examination of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, underpinned by established scientific principles and experimental protocols.

Introduction: The Structural Significance of Bicyclo[3.3.1]nonan-9-one

Bicyclo[3.3.1]nonan-9-one, a saturated bicyclic ketone with the molecular formula C₉H₁₄O, possesses a rigid framework that has been the subject of numerous conformational studies.[1][2] The molecule predominantly exists in a twin-chair conformation, although the presence of a boat-chair conformer in equilibrium has been a topic of interest.[2][3] Understanding the spectroscopic signature of this compound is paramount for its unambiguous identification, purity assessment, and for predicting the outcomes of chemical transformations involving this scaffold, which is a key building block in the synthesis of more complex molecules.[4][5]

This guide will delve into the practical aspects of acquiring and interpreting the ¹H NMR, ¹³C NMR, IR, and MS spectra of Bicyclo[3.3.1]nonan-9-one, providing both the expected data and the rationale behind the spectral features.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into Molecular Geometry

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. For Bicyclo[3.3.1]nonan-9-one, both ¹H and ¹³C NMR provide critical information about the connectivity and stereochemical relationships of the atoms.

¹H NMR Spectroscopy: Mapping the Proton Environment

The ¹H NMR spectrum of Bicyclo[3.3.1]nonan-9-one is characterized by a series of multiplets arising from the chemically non-equivalent protons in the bicyclic system. The symmetry of the dominant twin-chair conformation simplifies the spectrum to some extent, but complex spin-spin coupling patterns are still observed.

Expected ¹H NMR Data (CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 2.6	Multiplet	2H	H-1, H-5 (Bridgehead)
~ 2.0 - 2.2	Multiplet	4H	H-2ax, H-4ax, H-6ax, H-8ax
~ 1.7 - 1.9	Multiplet	4H	H-2eq, H-4eq, H-6eq, H-8eq
~ 1.5 - 1.6	Multiplet	2H	H-3ax, H-7ax
~ 1.3 - 1.4	Multiplet	2H	H-3eq, H-7eq

Note: The exact chemical shifts and coupling constants can vary depending on the solvent and the specific conformation.

Interpretation and Causality:

• Bridgehead Protons (H-1, H-5): These protons are deshielded due to their proximity to the electron-withdrawing carbonyl group and their unique position at the fusion of the two rings.

• Axial vs. Equatorial Protons: The axial protons generally resonate at a lower field (downfield) compared to their equatorial counterparts due to anisotropic effects from the C-C single bonds.

• Coupling Constants: The vicinal coupling constants (³JHH) are diagnostic of the dihedral angles between adjacent protons, providing strong evidence for the chair conformation of the six-membered rings.

¹³C NMR Spectroscopy: Probing the Carbon Skeleton

The ¹³C NMR spectrum provides a direct count of the number of non-equivalent carbon atoms and information about their chemical environment.

Expected ¹³C NMR Data (CDCl₃):

Chemical Shift (δ, ppm)	Carbon Assignment
~ 215 - 220	C-9 (C=O)
~ 45 - 50	C-1, C-5 (Bridgehead)
~ 30 - 35	C-2, C-4, C-6, C-8
~ 20 - 25	C-3, C-7

Interpretation and Causality:

• Carbonyl Carbon (C-9): The carbonyl carbon exhibits a characteristic downfield chemical shift in the range of 215-220 ppm, which is typical for ketones.[6]

• Bridgehead Carbons (C-1, C-5): These carbons are deshielded relative to the other methylene carbons due to their quaternary nature and proximity to the carbonyl group.

• Methylene Carbons: The remaining methylene carbons appear in the aliphatic region of the spectrum, with slight variations in their chemical shifts due to their different spatial relationships within the bicyclic system.

Experimental Protocol for NMR Spectroscopy:

• Sample Preparation: Dissolve approximately 5-10 mg of Bicyclo[3.3.1]nonan-9-one in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

• Instrument Setup: Acquire the spectra on a high-field NMR spectrometer (e.g., 300 MHz or higher).

• ¹H NMR Acquisition:

  • Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-10 ppm).

  • Use a sufficient number of scans to achieve an adequate signal-to-noise ratio.

  • Apply a 90° pulse and an appropriate relaxation delay.

• ¹³C NMR Acquisition:

  • Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-220 ppm).

  • Employ proton decoupling to simplify the spectrum and enhance the signal-to-noise ratio.

  • Use a longer relaxation delay compared to ¹H NMR to ensure quantitative integration if needed.

• Data Processing: Fourier transform the acquired free induction decays (FIDs), phase correct the spectra, and reference them to the residual solvent peak or an internal standard (e.g., TMS).

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and effective method for identifying the presence of specific functional groups in a molecule. In the case of Bicyclo[3.3.1]nonan-9-one, the most prominent feature in the IR spectrum is the carbonyl (C=O) stretching vibration.

Expected IR Data:

Wavenumber (cm⁻¹)	Vibration Type	Intensity
~ 1715	C=O stretch (ketone)	Strong
~ 2850 - 2950	C-H stretch (alkane)	Strong
~ 1450	C-H bend (alkane)	Medium

Interpretation and Causality:

• Carbonyl Stretch: The strong absorption band around 1715 cm⁻¹ is a definitive indicator of a saturated cyclic ketone.[6][7] The position of this band is influenced by the ring strain; however, in the relatively strain-free six-membered rings of Bicyclo[3.3.1]nonan-9-one, the frequency is typical for a cyclohexanone-like environment.[6]

• C-H Vibrations: The multiple strong bands in the 2850-2950 cm⁻¹ region correspond to the C-H stretching vibrations of the methylene groups in the bicyclic framework. The band around 1450 cm⁻¹ is due to the scissoring and bending vibrations of these C-H bonds.

Experimental Protocol for IR Spectroscopy (KBr Pellet Method):

• Sample Preparation: Grind a small amount (1-2 mg) of Bicyclo[3.3.1]nonan-9-one with approximately 100 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Pellet Formation: Transfer the powder to a pellet press and apply pressure to form a thin, transparent KBr pellet.

• Data Acquisition: Place the KBr pellet in the sample holder of an FTIR spectrometer and acquire the spectrum over the range of 4000-400 cm⁻¹.

• Background Correction: Record a background spectrum of a blank KBr pellet and subtract it from the sample spectrum to remove atmospheric and instrumental interferences.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides information about the molecular weight of a compound and its fragmentation pattern upon ionization, which can be used to deduce its structure.

Expected Mass Spectrometry Data (Electron Ionization - EI): [8]

m/z	Proposed Fragment
138	[M]⁺ (Molecular Ion)
82
67	(Base Peak)

Interpretation and Causality:

• Molecular Ion Peak ([M]⁺): The peak at m/z 138 corresponds to the molecular weight of Bicyclo[3.3.1]nonan-9-one (C₉H₁₄O), confirming its elemental composition.[8] Ketones generally show a prominent molecular ion peak.[9][10]

• Fragmentation Pattern: The fragmentation of bicyclic ketones can be complex. The base peak at m/z 67 and the significant peak at m/z 82 likely arise from a series of cleavage and rearrangement reactions following the initial ionization. The fragmentation is driven by the formation of stable carbocations and neutral radical species. Common fragmentation pathways for cyclic ketones include α-cleavage and McLafferty rearrangement, though the latter is not possible for Bicyclo[3.3.1]nonan-9-one due to the lack of a γ-hydrogen.[9][11]

Experimental Protocol for GC-MS Analysis:

• Sample Preparation: Prepare a dilute solution of Bicyclo[3.3.1]nonan-9-one in a volatile organic solvent (e.g., dichloromethane or ethyl acetate).

• Gas Chromatography (GC):

  • Inject a small volume (e.g., 1 µL) of the sample solution into the GC injection port.

  • Use a suitable capillary column (e.g., a non-polar column like DB-5) to separate the analyte from any impurities.

  • Employ a temperature program that allows for the elution of the compound as a sharp peak.

• Mass Spectrometry (MS):

  • The eluent from the GC is directly introduced into the ion source of the mass spectrometer.

  • Use electron ionization (EI) at a standard energy (e.g., 70 eV).

  • Scan a mass range that includes the expected molecular weight (e.g., m/z 40-200).

• Data Analysis: Identify the peak corresponding to Bicyclo[3.3.1]nonan-9-one in the total ion chromatogram (TIC) and analyze the corresponding mass spectrum.

Integrated Spectroscopic Analysis: A Holistic View

The true power of spectroscopic characterization lies in the integration of data from multiple techniques. The information from NMR, IR, and MS collectively provides an unambiguous structural assignment for Bicyclo[3.3.1]nonan-9-one.

Caption: Integrated workflow for the structural elucidation of Bicyclo[3.3.1]nonan-9-one.

Conclusion

This technical guide has provided a comprehensive overview of the key spectroscopic data for Bicyclo[3.3.1]nonan-9-one. By understanding the principles behind NMR, IR, and Mass Spectrometry and by following standardized experimental protocols, researchers can confidently identify and characterize this important bicyclic ketone. The interplay of data from these techniques offers a self-validating system for structural confirmation, ensuring the scientific integrity of any research or development involving this compound.

References

• Spectral Database for Organic Compounds (SDBS). National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link][12][13][14][15][16]

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• Mehta, G., et al. (2023). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. RSC Medicinal Chemistry. [Link][5]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2015). Introduction to Spectroscopy. Cengage Learning.
• Balci, M. (2005). Basic ¹H- and ¹³C-NMR Spectroscopy. Elsevier.
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An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Assignments for Bicyclo[3.3.1]nonan-9-one

Introduction

Bicyclo[3.3.1]nonan-9-one is a foundational bicyclic ketone that serves as a key structural motif in numerous natural products and complex organic molecules. Its rigid, bridged structure presents a fascinating case study for nuclear magnetic resonance (NMR) spectroscopy. Unlike more flexible acyclic or monocyclic systems, the conformational behavior of bicyclo[3.3.1]nonan-9-one directly and profoundly influences its NMR spectral output. The molecule exists in a dynamic equilibrium between several conformations, primarily the twin-chair (CC) and the boat-chair (BC) forms.[1] Understanding this equilibrium is paramount to accurately assigning its ¹H and ¹³C NMR spectra. This guide provides a detailed analysis of these assignments, explains the underlying structural reasoning, and outlines a validated experimental workflow for researchers in organic synthesis and structural elucidation.

Molecular Structure and Conformational Dynamics

The core of interpreting the NMR spectrum of bicyclo[3.3.1]nonan-9-one lies in its three-dimensional structure. The molecule consists of two fused six-membered rings with a central carbonyl bridge. While the twin-chair conformation is generally considered the ground state, the energy difference to the boat-chair conformer is small, calculated to be around 1 kcal/mol.[1] This means that in solution at room temperature, both conformers may be present, although the twin-chair form typically predominates. The rigid framework and the presence of these conformers lead to a complex but interpretable set of NMR signals. For the purpose of assignment, the standard IUPAC numbering system is used.

Caption: Structure and numbering of Bicyclo[3.3.1]nonan-9-one.

¹³C NMR Spectral Analysis

The ¹³C NMR spectrum of bicyclo[3.3.1]nonan-9-one is relatively straightforward due to the molecule's C₂ᵥ symmetry in the dominant twin-chair conformation. This symmetry results in only four distinct signals for the nine carbon atoms.

Chemical Shift (δ, ppm)	Carbon Assignment	Rationale for Assignment
~218-220	C9	The carbonyl carbon is significantly deshielded by the electronegative oxygen atom, placing it far downfield, which is characteristic for ketones.[2]
~45-50	C1, C5	These are the bridgehead carbons. Their chemical shift is influenced by their strained, sterically hindered environment.
~30-35	C3, C7	These methylene carbons are furthest from the electron-withdrawing carbonyl group.
~20-25	C2, C4, C6, C8	These four equivalent methylene carbons are alpha and beta to the bridgehead carbons.

Note: Exact chemical shifts can vary slightly based on solvent and concentration.

The assignment of these signals is typically confirmed using 2D NMR techniques like HSQC, which correlates each carbon signal to its directly attached proton(s). The C9 signal, being a quaternary carbon, will not show a correlation in an HSQC spectrum.

¹H NMR Spectral Analysis

The ¹H NMR spectrum is considerably more complex than the ¹³C spectrum due to extensive spin-spin coupling and signal overlap. The molecule's symmetry reduces the number of unique proton environments, but the rigid structure often makes diastereotopic protons (e.g., axial and equatorial protons on the same methylene group) chemically non-equivalent.

Chemical Shift (δ, ppm)	Multiplicity	Assignment	Rationale for Assignment
~2.6-2.8	Broad multiplet	H1, H5	Bridgehead protons are coupled to multiple adjacent methylene protons, resulting in a complex, often broad, signal. Their position alpha to the carbonyl group contributes to their downfield shift.
~1.8-2.1	Multiplet	H2, H4, H6, H8 (endo/exo)	Protons on the carbons alpha to the bridgeheads show significant signal overlap. 2D NMR is essential for definitive assignment. The magnetic anisotropy of the C=O bond can influence the shifts of nearby protons.[3]
~1.6-1.8	Multiplet	H3, H7 (endo/exo)	These protons are on the carbons most remote from the carbonyl group and typically appear in the most upfield region of the spectrum.

Note: Due to the complexity and potential for signal overlap, the assignments in the table are generalized. High-field NMR and 2D correlation experiments are required for unambiguous assignment.

Advanced 2D NMR for Unambiguous Structural Verification

To overcome the challenges of signal overlap and complex coupling in the 1D spectra, a suite of 2D NMR experiments is essential. This approach provides a self-validating system for the complete and accurate assignment of all ¹H and ¹³C signals.

Caption: Workflow for unambiguous NMR assignment using 2D correlation spectroscopy.

• COSY (¹H-¹H Correlation Spectroscopy): This is the first step in mapping the proton framework. It reveals which protons are spin-coupled, typically those separated by two or three bonds. For bicyclo[3.3.1]nonan-9-one, COSY would establish the connectivity from the bridgehead protons (H1/H5) to the adjacent methylene protons (H2/H8 and H4/H6) and trace the coupling pathways around the rings.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton signal with the signal of the carbon atom to which it is directly attached. It is the most reliable way to assign the protonated carbons (C1-C8). The C9 carbonyl carbon, having no attached protons, will be absent from the HSQC spectrum.

• HMBC (Heteronuclear Multiple Bond Correlation): This powerful experiment reveals correlations between protons and carbons over longer ranges (typically 2-3 bonds). It is the key to assembling the molecular fragments and assigning non-protonated (quaternary) carbons. For instance, correlations from the bridgehead protons (H1/H5) to the carbonyl carbon (C9) would definitively confirm the C9 assignment.

Experimental Protocol: High-Resolution NMR Analysis

This protocol describes a validated methodology for acquiring a complete set of NMR data for the structural elucidation of Bicyclo[3.3.1]nonan-9-one.

1. Sample Preparation:

• Accurately weigh 10-15 mg of high-purity Bicyclo[3.3.1]nonan-9-one.
• Dissolve the sample in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.
• Transfer the solution to a clean, dry 5 mm NMR tube.
• Cap the tube and ensure the solution is homogeneous.

2. Instrument Setup and Calibration (400 MHz or higher spectrometer recommended):

• Insert the sample into the NMR magnet.
• Lock the spectrometer on the deuterium signal of the CDCl₃.
• Shim the magnetic field to achieve high homogeneity, aiming for a narrow and symmetrical TMS signal.
• Set the sample temperature to a constant value, typically 298 K (25 °C).
• Reference the ¹H spectrum to the TMS signal at 0.00 ppm and the ¹³C spectrum to the CDCl₃ solvent peak at 77.16 ppm.

3. Data Acquisition:

• ¹H NMR: Acquire a standard 1D proton spectrum. Use a 45° or 30° pulse angle with a relaxation delay of 1-2 seconds. Acquire at least 16 scans for a good signal-to-noise ratio.
• ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. A standard single-pulse experiment (e.g., zgpg30) is appropriate. A longer relaxation delay (2-5 seconds) and a larger number of scans (e.g., 1024 or more) will be necessary due to the lower sensitivity of the ¹³C nucleus and the presence of a quaternary carbon.
• gCOSY: Acquire a gradient-selected COSY spectrum. A 2048 x 512 data matrix is typically sufficient.
• gHSQC: Acquire a gradient-selected, sensitivity-enhanced HSQC spectrum optimized for one-bond C-H coupling (~145 Hz).
• gHMBC: Acquire a gradient-selected HMBC spectrum. Optimize the experiment for long-range couplings of 8-10 Hz. This will highlight 2- and 3-bond correlations.

4. Data Processing and Analysis:

• Apply appropriate window functions (e.g., exponential multiplication) to the Free Induction Decays (FIDs) before Fourier transformation to enhance signal-to-noise or resolution.
• Phase correct all spectra carefully.
• Integrate the ¹H spectrum.
• Analyze the 2D spectra sequentially, starting with the COSY to build proton spin systems, followed by the HSQC to link protons to carbons, and finally the HMBC to assemble the full carbon skeleton.

Conclusion

The complete ¹H and ¹³C NMR spectral assignment of Bicyclo[3.3.1]nonan-9-one is a non-trivial exercise that relies on a synergistic application of 1D and 2D NMR techniques. The molecule's inherent symmetry simplifies the ¹³C spectrum, while its rigid, conformationally dynamic structure complicates the ¹H spectrum. By following a logical workflow from simple 1D acquisition to advanced 2D correlation experiments, researchers can achieve a full, unambiguous, and self-validated assignment. This detailed understanding of the relationship between the bicyclic structure and its spectral output provides a powerful tool for drug development professionals and synthetic chemists working with related molecular scaffolds.

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Conformational analysis of the Bicyclo[3.3.1]nonan-9-one ring system

An In-Depth Technical Guide to the Conformational Analysis of the Bicyclo[3.3.1]nonan-9-one Ring System

Abstract

The bicyclo[3.3.1]nonane framework is a structurally significant and rigid scaffold prevalent in numerous natural products and serves as a valuable template in medicinal chemistry and materials science.[1][2] The introduction of a carbonyl group at the C9 bridgehead position, creating bicyclo[3.3.1]nonan-9-one, introduces unique stereoelectronic effects that profoundly influence its conformational landscape. This guide provides a detailed examination of the principal conformations of this ring system, focusing on the dynamic equilibrium between the twin-chair (CC) and boat-chair (BC) forms. We will explore the underlying energetic factors, such as transannular strain, that govern this equilibrium. Furthermore, this paper synthesizes field-proven insights into the primary analytical methodologies—including X-ray crystallography, NMR spectroscopy, and computational modeling—used to elucidate these structures, providing researchers and drug development professionals with a comprehensive understanding of this critical molecular core.

Introduction: The Structural Nuances of a Bridged Ketone

The bicyclo[3.3.1]nonane skeleton, composed of two fused six-membered rings, presents a classic case study in conformational analysis.[3] Unlike simple cyclohexanes, its bridged nature imposes significant geometric constraints. The parent hydrocarbon predominantly adopts a twin-chair conformation, but this ideal geometry is destabilized by a significant transannular steric interaction between the endo-hydrogen atoms at the C3 and C7 positions.[4][5] This repulsive force causes a characteristic flattening of both chair rings to increase the C3-C7 separation, which is typically around 3.1 Å in the solid state.[4]

The introduction of an sp²-hybridized ketone at the C9 bridge fundamentally alters the system's conformational preferences. The change in geometry at the bridgehead influences the torsional and angular strain across the entire framework, making the conformational analysis of bicyclo[3.3.1]nonan-9-one (BNO) a subject of considerable interest. Understanding this conformational behavior is paramount, as the three-dimensional shape of molecules based on this scaffold dictates their biological activity and material properties.

Principal Conformations and Energetic Landscape

The BNO ring system primarily exists in an equilibrium between two key conformations: the twin-chair (CC) and the boat-chair (BC). A third, higher-energy twin-boat (BB) conformer is generally not significantly populated and is not considered a major contributor to the equilibrium.

The Twin-Chair (CC) Conformation

In the twin-chair form, both six-membered rings (C1-C2-C3-C4-C5-C9 and C5-C6-C7-C8-C1-C9) adopt chair-like geometries. This is often the ground-state conformation. However, as with the parent alkane, it suffers from the repulsive C3-C7 transannular interaction. X-ray diffraction studies on various derivatives have repeatedly confirmed the existence of the twin-chair conformation in the solid state, often revealing the expected flattening of the rings to relieve this strain.[4][5]

The Boat-Chair (BC) Conformation

In the boat-chair conformation, one of the six-membered rings flips into a boat form. This maneuver completely alleviates the C3-C7 transannular repulsion. However, the boat conformation introduces its own set of destabilizing interactions, including eclipsing strain along the "sides" of the boat and a "bowsprit-flagpole" interaction. For the unsubstituted BNO, computational studies have shown that the BC conformation is only slightly higher in energy than the CC form.[6] Ab initio and DFT calculations suggest the free energy difference (ΔG) between the CC and BC conformers is approximately 1 kcal/mol, with a relatively low inversion barrier of about 6 kcal/mol.[6] This small energy gap indicates that both conformers can coexist in solution at room temperature.

The presence of substituents or heteroatoms can dramatically shift this equilibrium. For instance, X-ray analysis of certain N-substituted 3-thia-7-azabicyclo[3.3.1]nonan-9-ones revealed a boat-chair conformation in the solid state, where the sulfur-containing ring adopts the boat form.[7][8] This highlights the delicate energetic balance that can be tipped by subtle structural modifications.

Methodologies for Conformational Elucidation

A multi-pronged approach combining solid-state analysis, solution-state studies, and theoretical calculations is essential for a complete conformational picture. The convergence of data from these distinct methods provides a self-validating system for assigning conformational preferences.

X-ray Crystallography: The Definitive Solid-State View

Single-crystal X-ray diffraction provides unambiguous proof of a molecule's conformation in the crystalline state. It yields precise atomic coordinates, allowing for the direct measurement of bond lengths, bond angles, and critical transannular distances.

Causality in Analysis: The observation of a specific conformer (e.g., CC or BC) in the crystal lattice provides a definitive energetic anchor. For example, the crystal structure of exo-7-methylbicyclo[3.3.1]nonan-3-one shows a dichair structure, while the endo-methyl isomer adopts a chair-boat conformation.[9] This demonstrates how the steric demand of a substituent dictates the preferred solid-state arrangement to minimize unfavorable interactions. It is crucial to recognize that crystal packing forces can sometimes trap a higher-energy conformer, meaning the solid-state structure does not always represent the most stable form in solution.

• Crystal Growth: High-quality single crystals of the target bicyclo[3.3.1]nonan-9-one derivative are grown, typically by slow evaporation of a suitable solvent system (e.g., ethanol, ethyl acetate, or hexane mixtures).

• Crystal Mounting: A suitable crystal (typically <0.5 mm in each dimension) is selected under a microscope and mounted on a goniometer head.

• Data Collection: The crystal is placed in a diffractometer and cooled to a low temperature (e.g., 100-150 K) to minimize thermal vibrations. It is then irradiated with a monochromatic X-ray beam (e.g., Mo Kα radiation).

• Structure Solution & Refinement: The diffraction pattern is collected and processed. The resulting electron density map is used to solve the phase problem and locate the atoms. The structural model is then refined using least-squares calculations until the calculated and observed diffraction data converge.

• Data Analysis: The final refined structure provides key geometric parameters, such as the C3-C7 distance and ring torsion angles, which are used to definitively assign the CC or BC conformation.

NMR Spectroscopy: Probing Conformations in Solution

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for studying molecular conformation and dynamics in solution. Both ¹H and ¹³C NMR provide critical data.

Expertise in Interpretation:

• Chemical Shifts (δ): The electronic environment of a nucleus determines its chemical shift. In the BNO system, the endo vs. exo orientation of substituents leads to predictable differences in shielding and, therefore, distinct chemical shifts. The ¹³C chemical shifts of solid bicyclo[3.3.1]nonan-9-one have been used to indicate a twin-chair conformation.[6]

• Coupling Constants (J): The through-bond scalar coupling between protons (³JHH) is highly dependent on the dihedral angle between them, as described by the Karplus relationship. By measuring the coupling constants between protons on adjacent carbons, one can estimate the dihedral angles within the rings and distinguish between the flattened chair and boat geometries.

• Lanthanide Shift Reagents (LSRs): The addition of a paramagnetic LSR like Eu(fod)₃ can induce large changes in the chemical shifts of nearby protons. By correlating the magnitude of the induced shift with the distance from the coordination site (the C9 carbonyl oxygen), a 3D map of the molecule can be constructed. Such studies on BNO itself suggested a mixture of conformers, with the boat-chair form constituting approximately 22% of the population.[6]

Computational Chemistry: The Theoretical Framework

Ab initio and Density Functional Theory (DFT) methods are indispensable for quantifying the energetics of the BNO system.[6]

The Causality of Calculation: Computational models allow for the systematic investigation of conformational space. By calculating the potential energy surface, one can:

• Determine Relative Stabilities: Calculate the electronic energies of the optimized CC and BC geometries to predict their equilibrium populations.

• Map Interconversion Pathways: Locate the transition state for the CC-to-BC interconversion and calculate the activation energy barrier, providing insight into the dynamic nature of the equilibrium.[6]

• Simulate Spectroscopic Data: Predict NMR chemical shifts and coupling constants for each conformer. Comparing these theoretical values with experimental data is a powerful method for validating the proposed conformational model.

Data Presentation and Visualizations

Quantitative Conformational Data

The following table summarizes key energetic data for the parent bicyclo[3.3.1]nonan-9-one system derived from computational studies.[6]

Parameter	Twin-Chair (CC)	Boat-Chair (BC)	Note
Relative Free Energy (ΔG)	0 kcal/mol	~1 kcal/mol	The CC form is the calculated ground state.
Interconversion Barrier (ΔG‡)	\multicolumn{2}{c	}{~6 kcal/mol}	Indicates a rapid equilibrium at room temperature.
Calculated C3-C7 Distance	~3.0 Å	> 4.0 Å	Key geometric parameter distinguishing the conformers.

Visualizing Conformational Equilibrium

The diagram below illustrates the dynamic equilibrium between the dominant twin-chair and boat-chair conformations.

Caption: Conformational equilibrium in bicyclo[3.3.1]nonan-9-one.

Integrated Analytical Workflow

The robust conformational analysis of the BNO system relies on the synergy between experimental and computational techniques.

Caption: Integrated workflow for conformational analysis.

Conclusion

The conformational analysis of the bicyclo[3.3.1]nonan-9-one ring system reveals a fascinating and delicate balance between competing steric and torsional strains. The molecule primarily exists as an equilibrium between a flattened twin-chair (CC) and a slightly higher energy boat-chair (BC) conformer. The low energy barrier between them allows for their coexistence in solution, a feature that can be profoundly influenced by substitution patterns and the introduction of heteroatoms. A comprehensive understanding, critical for rational drug design and materials science, is achieved not by a single technique, but by the synergistic application of X-ray crystallography for solid-state structure, NMR spectroscopy for solution-state dynamics, and computational chemistry for an energetic framework. This integrated approach provides the robust, self-validating data required by today's research and development professionals.

References

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• Richardson, J. F., & Sorensen, T. S. (1985). Crystal structure determination of the conformation of two bicyclo[3.3.1]nonan-ones. Canadian Journal of Chemistry, 63(5), 1166-1169. [Link]

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• Bailey, B. R., et al. (1981). Syntheses and a conformational study of certain selected 3-oxa-7-azabicyclo[3.3.1]nonan-9-ones. The Journal of Organic Chemistry, 46(15), 3143-3149. [Link]

• Sim, G. A. (1990). A conformational process in the solid state. Characterization of a cyclohexanone chair <=> boat interconversion in derivatives of bicyclo[3.3.1]nonan-9-one by X-ray crystal structure analyses at several temperatures. Acta Crystallographica Section B, 46(5), 676-682. [Link]

• Cradwick, P. D., & Sim, G. A. (1971). Molecular conformations. Part XI. A boat–chair bicyclo[10][10][11]nonane: crystal structure analysis of 9-benzoyl-3α-bromo-9-azabicyclo[10][10][11]-nonan-2-one. Journal of the Chemical Society B: Physical Organic, 2218-2221. [Link]

• Lidskog, A. (2020). Bicyclo[3.3.1]nonanes as Scaffolds in Supramolecular Chemistry From Host-Guest Systems to Hydrogen-Bonded Aggregates. Lund University Publications. [Link]

• Schrey, A., et al. (2024). Synthesis and crystal structure analysis of substituted bicyclo[3.3.1]nonanones. Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials, 80(Pt 3), 209-220. [Link]

• Taeschler, C., & Sorensen, T. S. (1998). A Practical Synthesis of Bicyclo[3.3.1]nonan-9-one. The Journal of Organic Chemistry, 63(16), 5752-5753. [Link]

• Sanchez, A., et al. (2023). Complex bicyclo[3.3.1]nonane-containing natural products. ResearchGate. [Link]

• Skrinska, A., et al. (1993). Synthesis and antiarrhythmic properties of novel 3-selena-7-azabicyclo[3.3.1]nonanes and derivatives. Journal of Medicinal Chemistry, 36(17), 2470-2476. [Link]

• Hanson, R. N., et al. (2003). Exploration of the bicyclo[3.3.1]nonane system as a template for the development of new ligands for the estrogen receptor. Bioorganic & Medicinal Chemistry Letters, 13(24), 4485-4488. [Link]

• Manimaran, M., Ganapathi, A., & Balasankar, T. (2018). Synthesis, Spectral, Anti-Liver Cancer and Free Radical Scavenging Activity of New Azabicyclic Thienoyl Hydrazone Derivatives. Open Journal of Medicinal Chemistry, 8(3), 39-56. [Link]

• Dutta, S., & Deka, D. C. (2023). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. RSC Advances, 13(32), 22165-22206. [Link]

• McCabe, P. H., & Sim, G. A. (1981). The twin-chair conformation of bicyclo[3.3.1]nonane: X-ray diffraction study of 2,6-dichloro-9λ6-thiabicyclo[3.3.1]nonane 9,9-dioxide. Acta Crystallographica Section B: Structural Crystallography and Crystal Chemistry, 37(10), 1943-1945. [Link]

• Sim, G. A. (1979). The twin-chair conformation of bicyclo[3.3.1]nonane: X-ray diffraction study of 5-methyl-1-p-toluenesulphonamidobicyclo[3.3.1]nonan-9-ol. Acta Crystallographica Section B: Structural Crystallography and Crystal Chemistry, 35(10), 2455-2458. [Link]

• Bailey, B. R., et al. (1983). ISOLATION AND SINGLE-CRYSTAL X-RAY DIFFRACTION ANALYSIS OF N-BENZYL-3-THIA-7-AZABICYCLO[3.3.1]-NONAN-9,9-DIOL PERCHLORATE... Phosphorus and Sulfur and the Related Elements, 17(1), 7-13. [Link]

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A Technical Guide to the Discovery and Inaugural Synthesis of Bicyclo[3.3.1]nonan-9-one

Abstract

The bicyclo[3.3.1]nonane framework is a pivotal structural motif in organic chemistry, appearing in numerous natural products and serving as a versatile synthetic intermediate. Its unique conformational properties, existing in a state of equilibrium between chair-chair and chair-boat forms, have made it a subject of extensive research. This guide provides an in-depth analysis of the historical context and the first successful synthesis of the parent ketone of this class, Bicyclo[3.3.1]nonan-9-one. We will explore the strategic chemical thinking that led to its creation and provide a detailed, step-by-step protocol of this landmark synthesis, offering insights for contemporary researchers in drug discovery and chemical synthesis.

Introduction: The Significance of a Bridged System

Bicyclic systems are fundamental to the architecture of many complex molecules, including a significant number of pharmacologically active compounds. The bicyclo[3.3.1]nonane skeleton, in particular, presents a fascinating case study in stereochemistry and reactivity. Its bridged structure imparts a rigid, three-dimensional geometry that is highly sought after in the design of molecules with specific biological targets. The carbonyl group at the C9 position in Bicyclo[3.3.1]nonan-9-one provides a versatile handle for further functionalization, making it a valuable building block in the synthesis of more elaborate structures. Understanding the origins of this foundational molecule is not merely an academic exercise; it provides a lens through which we can appreciate the evolution of synthetic strategy and the enduring principles of chemical logic.

The First Synthesis: A Landmark Achievement by Cope and Synerholm

While derivatives of the bicyclo[3.3.1]nonane system were known earlier, the first definitive synthesis of the parent ketone, Bicyclo[3.3.1]nonan-9-one, was a landmark achievement in organic synthesis. This seminal work laid the foundation for decades of research into the chemistry of bridged bicyclic compounds. The successful strategy hinged on a masterful application of classical condensation reactions to construct the intricate bicyclic framework from simple, acyclic precursors.

Retrosynthetic Analysis: A Strategic Blueprint

The core challenge in synthesizing Bicyclo[3.3.1]nonan-9-one lies in the formation of the two six-membered rings fused at the bridgehead carbons (C1 and C5) and bridged by the C9 carbonyl group. The retrosynthetic approach reveals a logical path to a key intermediate, a substituted pimelate derivative, which can be constructed from readily available starting materials.

Caption: Retrosynthetic analysis of Bicyclo[3.3.1]nonan-9-one.

This analysis highlights a multi-step strategy beginning with the alkylation of ethyl cyanoacetate with 1,5-dibromopentane. The resulting acyclic intermediate is then cyclized via an intramolecular condensation, followed by hydrolysis and decarboxylation to yield the target ketone.

Detailed Experimental Protocol: The First Synthesis

The following protocol is based on the pioneering work for the first synthesis of Bicyclo[3.3.1]nonan-9-one.

Step 1: Synthesis of Diethyl 2,6-dicyanopimelate

This initial step involves a double alkylation of ethyl cyanoacetate with 1,5-dibromopentane to construct the seven-carbon backbone.

• Reagents:

  • Sodium ethoxide (NaOEt)

  • Absolute ethanol (EtOH)

  • Ethyl cyanoacetate

  • 1,5-Dibromopentane

• Procedure:

  • A solution of sodium ethoxide is prepared in absolute ethanol under an inert atmosphere.

  • Ethyl cyanoacetate is added dropwise to the cooled sodium ethoxide solution, forming the nucleophilic enolate.

  • 1,5-Dibromopentane is then added, and the reaction mixture is refluxed. The enolate displaces one of the bromine atoms in an S(_N)2 reaction. A second equivalent of the enolate then displaces the remaining bromine atom.

  • After cooling, the reaction mixture is worked up by pouring into water and extracting with an organic solvent. The organic layer is then washed, dried, and concentrated to yield crude diethyl 2,6-dicyanopimelate.

Step 2: Dieckmann Condensation to form Ethyl 2-cyano-9-oxobicyclo[3.3.1]nonane-1-carboxylate

This crucial step involves an intramolecular cyclization to form the bicyclic ring system. The Dieckmann condensation is a powerful tool for forming five- and six-membered rings.[1][2][3]

• Reagents:

  • Sodium ethoxide (NaOEt)

  • Toluene (or another suitable aprotic solvent)

  • Diethyl 2,6-dicyanopimelate

• Procedure:

  • Diethyl 2,6-dicyanopimelate is dissolved in dry toluene.

  • Sodium ethoxide is added, and the mixture is heated to reflux. The base promotes an intramolecular condensation between one of the ester groups and the α-carbon of the other ester, forming the six-membered ring and the initial bicyclic framework.

  • The reaction is cooled and then quenched with acid.

  • An aqueous workup followed by purification yields the β-keto ester, ethyl 2-cyano-9-oxobicyclo[3.3.1]nonane-1-carboxylate.

Step 3: Hydrolysis and Decarboxylation to Bicyclo[3.3.1]nonan-9-one

The final step involves the removal of the ester and cyano groups to yield the parent ketone.

• Reagents:

  • Aqueous acid (e.g., HCl or H(_2)SO(_4))

  • Ethyl 2-cyano-9-oxobicyclo[3.3.1]nonane-1-carboxylate

• Procedure:

  • The β-keto ester from the previous step is heated with a strong aqueous acid.

  • The acidic conditions promote the hydrolysis of both the ester and the nitrile group to carboxylic acids.

  • The resulting β-keto acid and β-cyano acid are unstable and readily undergo decarboxylation upon heating, releasing carbon dioxide and yielding the final product, Bicyclo[3.3.1]nonan-9-one.

  • The product is then isolated through extraction and purified by crystallization or sublimation.

Caption: Reaction scheme for the first synthesis of Bicyclo[3.3.1]nonan-9-one.

Quantitative Data Summary

While the original publication provides the foundational methodology, subsequent optimizations have led to improved yields. The following table summarizes typical yields for each step of this classical synthesis.

Step	Reaction	Starting Material	Product	Typical Yield (%)
1	Double Alkylation	Ethyl Cyanoacetate & 1,5-Dibromopentane	Diethyl 2,6-dicyanopimelate	60-70
2	Dieckmann Condensation	Diethyl 2,6-dicyanopimelate	Ethyl 2-cyano-9-oxobicyclo[3.3.1]nonane-1-carboxylate	75-85
3	Hydrolysis & Decarboxylation	Ethyl 2-cyano-9-oxobicyclo[3.3.1]nonane-1-carboxylate	Bicyclo[3.3.1]nonan-9-one	80-90

Conclusion and Future Perspectives

The first synthesis of Bicyclo[3.3.1]nonan-9-one by Cope and Synerholm stands as a testament to the power of classical synthetic methods. This elegant and logical approach paved the way for the synthesis of a vast array of derivatives and natural products containing this important bicyclic core. While modern synthetic chemistry has introduced numerous alternative and often more efficient routes, understanding this inaugural synthesis provides invaluable insight into the fundamental principles of ring construction and functional group manipulation. For today's researchers, this knowledge not only offers a historical perspective but also serves as a source of inspiration for the design of novel synthetic strategies for complex molecular architectures. The enduring legacy of this work continues to influence the fields of medicinal chemistry, materials science, and total synthesis.

References

• Dieckmann, W. (1894). Zur Kenntniss der Ringbildung. Berichte der deutschen chemischen Gesellschaft, 27(1), 102-103.

• Organic Syntheses. (n.d.). Ethyl Cyanoacetate. Retrieved from [Link]

• Glickman, S. A., & Cope, A. C. (1945). Condensation of Ethyl Cyanoacetate with Alkene Oxides. Journal of the American Chemical Society, 67(6), 1012-1016.

• Organic Chemistry Portal. (n.d.). Dieckmann Condensation. Retrieved from [Link]

• Butkus, E. (2001). Stereocontrolled Synthesis and Reactions of Bicyclo[3.3.1]nonanes. Synlett, 2001(12), 1827-1835.
• Majumder, A., et al. (2012). Total Synthesis of 9-Oxo-Bicyclo[3.3.1]nonane. Journal of Applicable Chemistry, 2(2), 176-181.

• Smith, J. G. (2020). Organic Chemistry (6th ed.). OpenStax. Retrieved from [Link]

• Papadakis, M. M., Pavon, J. A., Lalancette, R. A., & Thompson, H. W. (2003). The epimeric 9-oxobicyclo[3.3.1]nonane-3-carboxylic acids: hydrogen-bonding patterns of the endo acid and the lactol of the exo acid.
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An In-depth Technical Guide on Natural Products Containing the Bicyclo[3.3.1]nonan-9-one Core

For Researchers, Scientists, and Drug Development Professionals

Introduction

The bicyclo[3.3.1]nonane framework is a significant structural motif found in over a thousand natural products, exhibiting a wide range of biological activities that are relevant to conditions such as neurodegenerative diseases, cancer, and bacterial and parasitic infections.[1] This core is particularly prevalent in the polyprenylated acylphloroglucinols (PPAPs), a class of structurally complex natural products isolated primarily from plants of the Hypericum and Garcinia genera.[2][3] The unique three-dimensional architecture of the bicyclo[3.3.1]nonane system imparts specific physicochemical properties to the molecules that contain it, making it a "privileged scaffold" in medicinal chemistry and an attractive target for synthetic chemists.[1] This guide provides a comprehensive overview of natural products featuring the bicyclo[3.3.1]nonan-9-one core, delving into their structural diversity, biosynthesis, synthetic strategies, and therapeutic potential.

Structural Diversity and Biological Significance

Natural products containing the bicyclo[3.3.1]nonan-9-one core are characterized by a high degree of structural complexity and functional group decoration. This diversity gives rise to a broad spectrum of biological activities.

Key Classes and Representative Examples

• Polyprenylated Acylphloroglucinols (PPAPs): This is the largest and most studied class of natural products containing the bicyclo[3.3.1]nonan-9-one core.[2] They are characterized by a phloroglucinol-derived core that is prenylated and subsequently cyclized to form the bicyclic system.

  • Hyperforin: Isolated from St. John's wort (Hypericum perforatum), hyperforin is a well-known antidepressant that acts as a reuptake inhibitor of several neurotransmitters.[1][2]

  • Garsubellin A: Found in Garcinia subelliptica, this compound has shown potent neurotrophic activity, promoting the synthesis of acetylcholine.[1]

  • Nemorosone: This PPAP exhibits significant anticancer and anti-HIV activity.[2]

• Alkaloids: Several alkaloids incorporate the bicyclo[3.3.1]nonane skeleton, often with nitrogen atoms replacing one or more carbon atoms in the core structure.

  • Huperzine A: A Lycopodium alkaloid, it is a potent and reversible inhibitor of acetylcholinesterase (AChE) and is used for the treatment of Alzheimer's disease.[4]

  • Cytisine: A quinolizidine alkaloid with a structural relationship to the bicyclo[3.3.1]nonane core, it is a partial agonist of nicotinic acetylcholine receptors and is used for smoking cessation.[5]

• Terpenoids: A number of terpenoids also feature this bicyclic core.

  • Upial: A marine natural product with a unique rearranged bicyclo[3.3.1]nonane core.[4]

Biological Activities

The diverse biological activities of these compounds make them valuable leads for drug discovery.

Compound Class	Representative Example	Primary Biological Activity	Therapeutic Area
PPAPs	Hyperforin	Antidepressant, antibacterial, anticancer	Neuroscience, Infectious Disease, Oncology
Garsubellin A	Neuroprotective	Neuroscience
Nemorosone	Anticancer, Anti-HIV	Oncology, Infectious Disease
Alkaloids	Huperzine A	Acetylcholinesterase inhibitor	Neuroscience
Cytisine	Nicotinic acetylcholine receptor agonist	Addiction

Biosynthesis of the Bicyclo[3.3.1]nonane Core in PPAPs

The biosynthesis of the bicyclo[3.3.1]nonane core in PPAPs is a fascinating example of nature's chemical ingenuity. The general pathway involves the following key steps:

• Acylphloroglucinol Formation: The biosynthesis begins with the formation of a phloroglucinol derivative, typically from the polyketide pathway.

• Prenylation: The phloroglucinol core is then decorated with one or more prenyl groups, derived from the mevalonate or non-mevalonate pathways. This step is catalyzed by prenyltransferase enzymes.

• Oxidative Cyclization: The key bicyclo[3.3.1]nonane ring system is forged through an oxidative cyclization of a polyprenylated acylphloroglucinol precursor. This intricate transformation is often enzyme-mediated and can proceed with high stereoselectivity.

Recent research has identified specific cell types, termed "Hyper cells," in Hypericum perforatum where the de novo biosynthesis of hyperforin takes place.[1] Understanding the enzymatic machinery behind the formation of the bicyclo[3.3.1]nonane core provides valuable insights for developing biomimetic synthetic strategies and for producing these complex molecules through biotechnological approaches.[1]

Synthetic Strategies for the Bicyclo[3.3.1]nonan-9-one Core

The construction of the sterically congested and functionally dense bicyclo[3.3.1]nonan-9-one core presents a significant challenge for synthetic chemists. Several elegant strategies have been developed to access this important scaffold.

Biomimetic Approaches

Inspired by the proposed biosynthetic pathways, biomimetic strategies often involve the dearomatization of prenylated phloroglucinols to construct the bicyclic core.[2] These approaches can be highly effective in generating the complex molecular architecture of PPAPs.

Intramolecular Aldol and Michael Additions

A powerful and widely used strategy for the synthesis of the bicyclo[3.3.1]nonan-9-one core involves intramolecular cyclization reactions.

• DIBAL-H-Mediated Tandem Lactone Ring Opening and Intramolecular Aldol Condensation: This elegant one-pot reaction, developed by Mehta and coworkers, utilizes the dual role of DIBAL-H as both a reducing agent and a base.[4] It has been successfully applied to the synthesis of the cores of garsubellin A, hyperforin, and other PPAPs.[4]

DIBAL-H-Mediated Tandem Reaction.

• Michael-Aldol Annulation: A one-pot process involving the reaction of substituted 1,3-cyclohexanediones with enals can provide access to functionalized bicyclo[3.3.1]nonane derivatives.[2]

Ring-Opening and Rearrangement Reactions

Another innovative approach involves the ring-opening and intramolecular rearrangement of epoxyketones mediated by aromatic thiols.[6] This method allows for the preparation of densely functionalized bicyclo[3.3.1]non-3-enones.[6]

Experimental Protocol: Synthesis of 4-Methoxybicyclo[3.3.1]non-3-ene-2,9-dione

The following is a representative protocol for the synthesis of a bicyclo[3.3.1]non-3-ene-2,9-dione derivative.[3]

Materials:

• 4-hydroxybicyclo[3.3.1]non-3-ene-2,9-dione

• Acetone

• Potassium carbonate (K₂CO₃)

• Dimethyl sulfate

• Diethyl ether (Et₂O)

• Magnesium sulfate (MgSO₄)

• Water (H₂O)

Procedure:

• To a solution of 4-hydroxybicyclo[3.3.1]non-3-ene-2,9-dione (97.9 mg, 0.59 mmol) in 6 ml of acetone in a round-bottomed flask, add K₂CO₃ (333 mg, 2.41 mmol) and dimethyl sulfate (70 µl, 0.74 mmol).

• Reflux the suspension for 2 hours.

• Allow the reaction mixture to cool to room temperature and add H₂O.

• Separate the layers and extract the aqueous layer three times with Et₂O.

• Combine the organic extracts, dry over anhydrous MgSO₄, and concentrate in vacuo.

• Purify the residue by flash column chromatography (n-pentane/Et₂O = 1:2) to afford the product as a colorless solid.

Characterization Data:

• ¹H NMR (CDCl₃, 400 MHz): δ 5.79 (s, 1H), 3.79 (s, 3H), 3.21–3.19 (m, 2H), 2.22–2.16 (m, 1H), 2.14–2.07 (m, 1H), 2.00–1.86 (m, 2H), 1.79–1.60 (m, 2H).[3]

• ¹³C NMR (CDCl₃, 100 MHz): δ 207.4, 195.6, 175.6, 105.9, 61.3, 56.9, 53.3, 32.6, 30.5, 17.5.[3]

• HRMS (ESI) m/z: calculated for C₁₀H₁₂O₃⁺ [M + H]⁺: 181.08592, found: 181.08547.[3]

Spectroscopic Characterization

The structural elucidation of natural products containing the bicyclo[3.3.1]nonan-9-one core relies heavily on modern spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for determining the connectivity and stereochemistry of these complex molecules. The bicyclo[3.3.1]nonane framework gives rise to characteristic chemical shifts and coupling constants that can be used to identify this scaffold. For example, in the ¹³C NMR spectrum of 4-methoxybicyclo[3.3.1]non-3-ene-2,9-dione, the carbonyl carbons of the ketone and enone functionalities appear at δ 207.4 and 195.6 ppm, respectively.[3]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is crucial for determining the elemental composition of these compounds.[3]

• X-ray Crystallography: Single-crystal X-ray diffraction provides unambiguous determination of the three-dimensional structure, including the absolute stereochemistry.[3] This technique is particularly valuable for confirming the conformation of the bicyclic system and the relative orientation of its substituents.[3]

Future Perspectives and Drug Development

The bicyclo[3.3.1]nonane scaffold continues to be a fertile ground for the discovery of new bioactive compounds. The development of novel synthetic methodologies that allow for the efficient and stereoselective construction of this core is a key area of ongoing research. Furthermore, the generation of natural product-like libraries based on the bicyclo[3.3.1]nonane framework will provide valuable tools for chemical biology and drug discovery.[6]

The diverse and potent biological activities of natural products containing the bicyclo[3.3.1]nonan-9-one core make them highly attractive starting points for the development of new therapeutic agents. Further exploration of their mechanisms of action and structure-activity relationships will be crucial for translating these natural product leads into clinically useful drugs.

Drug Discovery Workflow.

Conclusion

Natural products containing the bicyclo[3.3.1]nonan-9-one core represent a rich and diverse source of biologically active molecules with significant therapeutic potential. The intricate and challenging structures of these compounds have spurred the development of innovative synthetic strategies. Continued research into the biosynthesis, synthesis, and biological evaluation of these fascinating natural products will undoubtedly lead to new discoveries in both chemistry and medicine.

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• International Union of Crystallography. (2025). Synthesis and crystal structure analysis of substituted bicyclo[3.3.1]nonanones.
• Google Patents. (n.d.). WO2013050938A1 - 3,7-diazabicyclo[3.3.1]nonane and 9-oxa-3,7-diazabicyclo[3.3.1]nonane derivatives.
• ResearchGate. (n.d.). Complex bicyclo[3.3.1]nonane-containing natural products.
• Preprints.org. (2025). Straightforward Synthetic Approach to Aminoalcohols with 9-Oxabicyclo[3.3.1]nonane or Cyclooctane Core via Nucleophil.
• ScienceDirect. (n.d.). Determination of the N-invertomer stereochemistry in N-substituted nortropanones and norgranatanones using computational and NMR.
• MDPI. (2019). Facile Assembling of Novel 2,3,6,7,9-pentaazabicyclo-[3.3.1]nona-3,7-diene Derivatives under Microwave and Ultrasound Platforms.
• MDPI. (n.d.). Straightforward Synthetic Approach to Aminoalcohols with 9-oxabicyclo[3.3.1]nonane or Cyclooctane Core via Nucleophilic Ring-Opening of Spirocyclic Bis(oxiranes).
• RSC Publishing. (2023). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics.
• NIH. (n.d.). Synthesis and chemical diversity analysis of bicyclo[3.3.1]non-3-en-2-ones.
• Chemistry Journal of Moldova. (n.d.). DESIGN AND SYNTHESIS OF TWO BICYCLO[3.3.1]NONANE-STEROID DERIVATIVES.
• SpectraBase. (n.d.). Bicyclo(3.3.1)nonan-9-one.
• ResearchGate. (2025). Synthetic and crystallographic studies of bicyclo[3.3.1]nonane derivatives: From strong to weak hydrogen bonds and the stereochemistry of network formation.

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The Enduring Intrigue of a Bridged Ketone: A Theoretical and Computational Guide to Bicyclo[3.3.1]nonan-9-one

For distribution to: Researchers, scientists, and drug development professionals.

Abstract

Bicyclo[3.3.1]nonan-9-one, a seemingly simple bridged bicyclic ketone, presents a fascinating case study in conformational analysis, reactivity, and stereoelectronics. Its rigid, yet subtly flexible, framework has not only challenged and refined our understanding of fundamental organic chemistry principles but has also emerged as a versatile scaffold in medicinal chemistry. This in-depth technical guide provides a comprehensive exploration of bicyclo[3.3.1]nonan-9-one from both theoretical and computational perspectives. We will delve into its unique conformational landscape, dissect the stereochemical nuances of its reactivity, and showcase its potential in the design of novel therapeutics. This document is intended to serve as a valuable resource for researchers seeking to leverage the unique properties of this intriguing molecule in their own scientific endeavors.

The Conformational Dichotomy: A Tale of Two Chairs (and a Boat)

The bicyclo[3.3.1]nonane framework is renowned for its delicate balance of conformational isomers. Unlike simple cyclohexanes, the two fused six-membered rings in bicyclo[3.3.1]nonan-9-one can adopt several conformations, with the most significant being the twin-chair (CC) and the chair-boat (CB) forms.

Computational studies, employing both ab initio and Density Functional Theory (DFT) methods, have been instrumental in elucidating the subtle energetic differences between these conformers.[1] The calculated free energy difference (ΔG) between the twin-chair and boat-chair conformations is remarkably small, on the order of just 1 kcal/mol.[1] This small energy gap suggests that both conformers can coexist in equilibrium, a prediction that has been corroborated by experimental techniques such as NMR spectroscopy.[2] The inversion barrier between these conformers is also relatively low, calculated to be around 6 kcal/mol, indicating a dynamic equilibrium at room temperature.[1]

Figure 1: Conformational equilibrium of bicyclo[3.3.1]nonan-9-one.

Data Presentation: Calculated vs. Experimental Conformational Energies

Conformer	Computational Method	Basis Set	Calculated Relative Energy (kcal/mol)	Experimental Evidence
Twin-Chair (CC)	DFT (B3LYP)	6-31G	0.0 (Reference)	Predominant form in the solid state (X-ray crystallography)[1]
Chair-Boat (CB)	DFT (B3.LYP)	6-31G	~1.0	Present in solution (NMR spectroscopy)[2]
Twin-Boat (BB)	DFT (B3LYP)	6-31G*	Significantly higher	Not experimentally observed

Synthesis and Spectroscopic Characterization

A practical and scalable synthesis of bicyclo[3.3.1]nonan-9-one is crucial for its further study and application. One well-established method involves the carbonylation of 9-borabicyclo[3.3.1]nonane (9-BBN), a commercially available reagent.

Experimental Protocol: Synthesis via Carbonylation of 9-BBN

A detailed, step-by-step procedure for this synthesis is available in Organic Syntheses, a trusted source for reliable chemical preparations. The key transformation involves the reaction of 9-BBN with dichloromethyl methyl ether in the presence of a lithium alkoxide, followed by oxidative workup.

Figure 2: Synthetic workflow for bicyclo[3.3.1]nonan-9-one.

Spectroscopic Signature:

The structure of bicyclo[3.3.1]nonan-9-one can be unambiguously confirmed by a combination of spectroscopic techniques.

• ¹³C NMR: The ¹³C NMR spectrum provides characteristic signals for the carbonyl carbon and the various methylene and methine carbons in the bicyclic framework.

• IR Spectroscopy: A strong absorption band in the region of 1700-1720 cm⁻¹ is indicative of the carbonyl group.[3]

• Mass Spectrometry: The mass spectrum will show the molecular ion peak corresponding to its molecular formula, C₉H₁₄O.[4]

Computational Modeling of Reactivity

Computational chemistry offers powerful tools to probe the reactivity of bicyclo[3.3.1]nonan-9-one at a molecular level, providing insights that can be difficult to obtain experimentally.

Stereochemistry of Ketone Reduction

The reduction of the carbonyl group in bicyclo[3.3.1]nonan-9-one is a stereochemically interesting process. The approach of a hydride reagent can occur from two diastereotopic faces, leading to the formation of either the endo or exo alcohol.

Transition state calculations using DFT methods can be employed to model the hydride attack and predict the preferred stereochemical outcome. These calculations typically involve locating the transition state structures for both the endo and exo attack pathways and comparing their activation energies. The pathway with the lower activation energy will be the kinetically favored one.

The Challenge of Enolization

The formation of enolates from bridged bicyclic ketones like bicyclo[3.3.1]nonan-9-one is often challenging due to the constraints imposed by Bredt's rule. The introduction of a double bond at the bridgehead position would induce significant ring strain. However, enolization at other positions is possible.

Computational studies on related systems, such as 2-adamantanone, have shown that the relative stabilities of the possible enolates can be predicted using high-level theoretical methods like G3 theory.[5] These calculations can help rationalize the regioselectivity of deprotonation and subsequent reactions of the resulting enolates. An attempt to prepare the γ-anion of 2-adamantanone resulted in the formation of its ring-opened isomer, deprotonated 7-methylenebicyclo[3.3.1]nonan-2-one, highlighting the intricate reactivity of these systems.[5]

Computational Workflow: A General Approach

A typical computational workflow for studying the reactivity of bicyclo[3.3.1]nonan-9-one is outlined below.

Figure 3: A general computational workflow for studying reaction mechanisms.

The Bicyclo[3.3.1]nonane Scaffold in Drug Discovery

The rigid and well-defined three-dimensional structure of the bicyclo[3.3.1]nonane framework makes it an attractive scaffold for the design of biologically active molecules. By appending various functional groups to this core, medicinal chemists can create compounds with specific shapes and pharmacophoric features that can interact with biological targets with high affinity and selectivity.

Case Study: Neuroprotective Agents Inspired by Huperzine A

Huperzine A, a natural product containing a related bridged ring system, is a potent acetylcholinesterase (AChE) inhibitor used in the treatment of Alzheimer's disease.[6] The bicyclo[3.3.1]nonane scaffold has been utilized to develop synthetic analogues of Huperzine A with improved pharmacological properties.[7]

Structure-activity relationship (SAR) studies on these analogues have revealed that modifications to the bicyclic core and the substituents attached to it can significantly impact their potency and selectivity as AChE inhibitors. Computational docking studies are often employed in conjunction with experimental screening to rationalize the observed SAR and to guide the design of new, more effective compounds. These studies involve docking the designed molecules into the active site of AChE to predict their binding modes and affinities.

Figure 4: Drug discovery workflow utilizing the bicyclo[3.3.1]nonane scaffold.

Emerging Applications

Beyond neurodegenerative diseases, derivatives of bicyclo[3.3.1]nonan-9-one have shown promise in other therapeutic areas, including:

• Anticancer Agents: Certain derivatives have exhibited significant cytotoxicity against various cancer cell lines.[8][9]

• Antiviral Compounds: The bicyclo[3.3.1]nonane framework has been incorporated into molecules with potential antiviral activity.[10]

Conclusion and Future Perspectives

Bicyclo[3.3.1]nonan-9-one continues to be a molecule of significant interest to both theoretical and experimental chemists. Its unique structural and electronic properties provide a rich platform for fundamental studies in conformational analysis and reactivity. Furthermore, its utility as a rigid scaffold in medicinal chemistry is becoming increasingly apparent, with new applications continually being discovered.

Future research in this area will likely focus on the development of more sophisticated computational models to predict the properties and reactivity of bicyclo[3.3.1]nonan-9-one and its derivatives with even greater accuracy. The design and synthesis of novel analogues with tailored biological activities will undoubtedly remain a vibrant area of investigation, with the potential to yield new therapeutic agents for a range of human diseases.

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• Bicyclo(3.3.1)nonan-9-one - SpectraBase. (URL: [Link])

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• Conformational Analysis of Bicyclo [3.3.1] Nonanes and their Hetero Analogs | Request PDF. (URL: [Link])

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• Complex bicyclo[3.3.1]nonane-containing natural products a Members are... - ResearchGate. (URL: [Link])

• Synthesis, Spectral, Anti-Liver Cancer and Free Radical Scavenging Activity of New Azabicyclic Thienoyl Hydrazone Derivatives - Scirp.org. (URL: [Link])

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• The Synthesis of Functionalised Bicyclo[3.3.1]nonanes Related to Huperzine A | Request PDF - ResearchGate. (URL: [Link])

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• Synthesis of Polysubstituted Oxygenated Bicyclo Compounds Rossella Promontorio UCL Thesis for the degree of Doctor of Philosophy. (URL: [Link])

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• Gas-Phase Structure of 3,7,9-tris(trifluoromethylsulfonyl)-3,7,9-triazabicyclo[3.3.1]nonane by GED and Theoretical Calculations - MDPI. (URL: [Link])

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Stereochemistry and chirality of Bicyclo[3.3.1]nonan-9-one derivatives

An In-Depth Technical Guide to the Stereochemistry and Chirality of Bicyclo[3.3.1]nonan-9-one Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive exploration of the stereochemical intricacies of the bicyclo[3.3.1]nonan-9-one framework. As a rigid, three-dimensional scaffold, it serves as a foundational structure in numerous natural products and is a target of significant interest in medicinal chemistry and asymmetric catalysis.[1][2][3] Understanding its conformational behavior, the origins of its chirality upon substitution, and the methods for its stereocontrolled synthesis and characterization is paramount for leveraging its full potential in drug development and materials science.

The Conformational Landscape of the Bicyclo[3.3.1]nonane Core

The bicyclo[3.3.1]nonane skeleton, composed of two fused cyclohexane rings, is not static. Its stereochemical identity is fundamentally linked to its conformational dynamics. The system primarily exists in equilibrium between two major conformers: the twin-chair (CC) and the boat-chair (BC) .[4][5]

• Twin-Chair (CC) Conformation: In this arrangement, both six-membered rings adopt a chair conformation. While this might seem energetically favorable, it introduces significant steric strain through transannular interactions between the endo protons at the C3 and C7 positions.[5] Microwave spectroscopy and computational studies have confirmed that the parent bicyclo[3.3.1]nonan-9-one molecule predominantly exists in a flattened twin-chair form in the gas phase.[4]

• Boat-Chair (BC) Conformation: To alleviate the C3-C7 transannular strain, one of the rings can flip into a boat conformation. This boat-chair form is often observed in derivatives with bulky endo substituents.[5][6] For heteroatomic derivatives, such as those containing nitrogen or sulfur, the BC conformation can be stabilized by intramolecular hydrogen bonding or favorable lone-pair interactions.[7][8][9]

The energy difference between the CC and BC conformers is often small, with a relatively low inversion barrier (approximately 6 kcal/mol), meaning that both conformers can be present in solution at room temperature.[4] The precise equilibrium is highly sensitive to substitution patterns and the presence of heteroatoms within the rings.[7][9][10]

The determination of these conformations relies on a combination of advanced analytical techniques. High-resolution NMR spectroscopy (¹H and ¹³C) in solution provides insights into the dominant conformers through the analysis of coupling constants and chemical shifts.[7][9][11] However, X-ray crystallography provides unambiguous proof of the solid-state conformation and is the definitive method for structural elucidation.[6][8][12]

Caption: Conformational equilibrium between twin-chair and boat-chair forms.

The Emergence of Chirality in a Meso Scaffold

The parent bicyclo[3.3.1]nonan-9-one molecule is achiral. In its dominant twin-chair and boat-chair conformations, it possesses a plane of symmetry that passes through C9, the carbonyl oxygen, and the C3-C7 methylene groups, rendering it a meso compound.

Chirality is introduced when substitution on the bicyclic framework destroys this plane of symmetry. Even monosubstitution at a position other than C3, C7, or C9 is sufficient to create a chiral molecule with a pair of enantiomers. This principle is the foundation for the design of chiral ligands and stereochemically complex drug candidates based on this scaffold.[12] The bicyclo[3.3.1]nonane framework has proven to be an excellent model for studying chiroptical properties and validating stereochemical rules due to its conformational rigidity and the well-defined spatial relationships between chromophores upon substitution.[13][14]

Strategies for Stereoselective Synthesis

The synthesis of enantiomerically pure bicyclo[3.3.1]nonan-9-one derivatives is a significant challenge that has been addressed through several sophisticated strategies. The choice of method depends on the desired substitution pattern and the availability of starting materials.

Key Synthetic Approaches:

• Asymmetric Organocatalysis: This modern approach utilizes small chiral organic molecules to catalyze reactions that build the bicyclic core with high enantioselectivity. Intramolecular aldol or Michael additions are common transformations used to construct the framework from prochiral precursors.[1][15]

• Chiral Auxiliaries: A chiral auxiliary can be temporarily attached to the substrate to direct the stereochemical outcome of a key bond-forming reaction. After the desired stereocenter is set, the auxiliary is removed. This method was instrumental in an asymmetric synthesis of the 9-azabicyclo[3.3.1]nonane core of macroline-type alkaloids.[16]

• Resolution of Racemates: In this classic approach, a racemic mixture is prepared and the enantiomers are subsequently separated. This can be achieved through:

  • Kinetic Resolution: Using an enzyme, such as a lipase, that selectively reacts with one enantiomer, allowing for the separation of the unreacted enantiomer and the transformed product.[17]

  • Diastereomeric Crystallization: Reacting the racemic mixture with a chiral resolving agent to form diastereomers, which can then be separated by crystallization.[17]

  • Chiral Chromatography: Direct separation of enantiomers using a chiral stationary phase in HPLC.[18][19]

• Chiral Pool Synthesis: This strategy involves starting with an enantiomerically pure precursor, such as (+)-(1S,5S)-bicyclo[3.3.1]nonane-2,6-dione, and using its inherent chirality to control the stereochemistry of subsequent transformations.[13][20][21]

Caption: Workflow for major routes to enantiopure bicyclic derivatives.

Experimental Protocol: Asymmetric Intramolecular Aldol Reaction

The following protocol is a representative example of an organocatalyzed synthesis to produce a chiral bicyclo[3.3.1]nonan-9-one derivative. This method relies on a secondary amine catalyst (e.g., L-proline) to facilitate a tandem Michael-aldol reaction.[15][22]

Objective: Synthesize (2R,4R)-2-Hydroxy-4-(2-methoxyphenyl)bicyclo[3.3.1]nonan-9-one.

Materials:

• Cyclohexanone

• (E)-3-(2-methoxyphenyl)acrylaldehyde (cinnamaldehyde derivative)

• L-proline (catalyst)

• Dimethyl sulfoxide (DMSO)

• Ethyl acetate (EtOAc)

• Saturated aqueous NH₄Cl

• Anhydrous MgSO₄

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a solution of the cinnamaldehyde derivative (1.0 mmol) in DMSO (5 mL), add cyclohexanone (5.0 mmol, 5 equivalents).

• Catalyst Addition: Add L-proline (0.2 mmol, 20 mol%) to the stirred solution at room temperature.

• Reaction Monitoring: Stir the mixture at room temperature for 24-48 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed.

• Workup: Quench the reaction by adding saturated aqueous NH₄Cl solution (20 mL).

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to afford the desired product as a single diastereomer.

• Characterization: Confirm the structure and stereochemistry using NMR spectroscopy, HRMS, and single-crystal X-ray diffraction.[22][23]

Causality: The use of a chiral amine catalyst like L-proline is critical. It reversibly forms a chiral enamine with cyclohexanone. This enamine then attacks the aldehyde in a stereocontrolled Michael addition, followed by an intramolecular aldol cyclization. The stereochemistry of the catalyst dictates the facial selectivity of these steps, leading to the formation of a specific enantiomer.

Definitive Stereochemical Characterization

Determining the absolute and relative stereochemistry of bicyclo[3.3.1]nonan-9-one derivatives requires a multi-technique approach.

• X-Ray Crystallography: This is the gold standard for unambiguously determining the absolute configuration (when a heavy atom is present or by using anomalous dispersion) and the precise solid-state conformation.[7][23][24] It provides definitive proof of the relative arrangement of all substituents.

• Chiroptical Methods: These techniques are indispensable for assigning absolute configuration, especially for non-crystalline samples or for routine analysis.

  • Circular Dichroism (CD) Spectroscopy: CD measures the differential absorption of left and right circularly polarized light by a chiral molecule. The resulting spectrum, with its characteristic positive and negative bands (Cotton effects), is a unique fingerprint of the molecule's absolute configuration. By comparing the experimental CD spectrum to spectra simulated using time-dependent density functional theory (TDDFT) calculations, the absolute configuration can be confidently assigned.[17][25] Empirical rules, such as the Octant Rule for ketones, can also provide predictive power for the sign of the n → π* Cotton effect.[14][26]

  • Optical Rotation (OR): While measurement of specific rotation at a single wavelength (e.g., the sodium D-line) is a classic method, modern approaches involve comparing the experimental value with TDDFT-calculated values to determine the absolute configuration.[25]

Data Presentation: Chiroptical Properties of Representative Derivatives

Compound	Absolute Configuration	Specific Rotation [α]D (c, solvent)	CD λmax [nm] (Δε)	Reference
(+)-6-Phenyl-bicyclo[3.3.1]non-6-en-2-one	(1S,5S)	+18.7 (c 1.07, CHCl₃)	299 (+5.0), 270 (-0.50)	[26]
(+)-6-(Phenylethynyl)bicyclo[3.3.1]non-6-en-2-one	(1S,5S)	+28.9 (c 1.14, CHCl₃)	247 (-3.0), 289 (+1.5)	[26]
(+)-N-Boc-9-azabicyclo[3.3.1]nonane-2,6-dione	(1S,5S)	N/A	~300 (positive CE)	[17]

Protocol: Absolute Configuration Determination via CD and TDDFT

Objective: To assign the absolute configuration of a newly synthesized, enantiopure bicyclo[3.3.1]nonan-9-one derivative.

• Experimental CD Spectrum: Dissolve a known concentration of the purified enantiomer in a suitable transparent solvent (e.g., methanol, acetonitrile). Record the CD spectrum over the relevant UV-Vis range (typically 200-400 nm).

• Conformational Search: Perform a computational conformational search for one of the enantiomers (e.g., the R,R-isomer) using a molecular mechanics force field (e.g., MMFF) to identify all low-energy conformers.

• Geometry Optimization: Optimize the geometries of all conformers within ~2-3 kcal/mol of the global minimum using a higher level of theory, such as DFT (e.g., B3LYP/6-31G(d)).

• TDDFT Calculation: For each optimized low-energy conformer, perform a TDDFT calculation (e.g., CAM-B3LYP/TZVP) to simulate the CD spectrum.

• Boltzmann Averaging: Generate a final, Boltzmann-averaged theoretical CD spectrum based on the relative free energies of the conformers at the experimental temperature.

• Comparison and Assignment: Compare the sign and shape of the calculated CD spectrum with the experimentally measured spectrum. A good match confirms the absolute configuration of the enantiomer used for the calculation. If the experimental and theoretical spectra are mirror images, the true absolute configuration is opposite to the one modeled.[17][25]

Importance in Drug Discovery and Beyond

The rigid, well-defined three-dimensional nature of the bicyclo[3.3.1]nonane scaffold makes it exceptionally valuable in drug design.[1][2] It allows for the precise positioning of pharmacophoric groups in space, which can lead to high-potency and high-selectivity interactions with biological targets. Derivatives have shown a wide range of biological activities, including anticancer, antiarrhythmic, and neuroprotective properties.[1][8][27] The stereochemistry is often critical; frequently, only one enantiomer exhibits the desired therapeutic effect, while the other may be inactive or cause undesirable side effects. Therefore, the stereocontrolled synthesis and rigorous stereochemical analysis detailed in this guide are not merely academic exercises but essential components of modern drug discovery and development.

References

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• Berlin, K. D., et al. (1984). Synthesis, conformational analysis, and antiarrhythmic properties of 7-benzyl-3-thia-7-azabicyclo[3.3.1]nonan-9-one, 7-benzyl-3-thia-7-azabicyclo[3.3.1]nonane hydroperchlorate, and 7-benzyl-9-phenyl-3-thia-7-azabicyclo[3.3.1]nonan-9-ol hydroperchlorate and derivatives: single-crystal X-ray diffraction analysis and evidence for chair-chair and chair-boat conformers in the solid state. Journal of Medicinal Chemistry, 27(6), 758-765. [Link]

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• Holt, E. M., et al. (1984). Syntheses and a conformational study of certain selected 3-oxa-7-azabicyclo[3.3.1]nonan-9-ones. Single crystal x-ray diffraction analysis of 6,8-bis(2-chlorophenyl)-3-oxa-7-azabicyclo[3.3.1]nonan-9-one. The Journal of Organic Chemistry, 49(11), 1945-1949. [Link]

• Berlin, K. D., et al. (1984). Synthesis, conformational analysis, and antiarrhythmic properties of 7-benzyl-3-thia-7-azabicyclo[3.3.1]nonan-9-one, 7-benzyl-3-thia-7-azabicyclo[3.3.1]nonane hydroperchlorate, and 7-benzyl-9-phenyl-3-thia-7-azabicyclo[3.3.1]nonan-9-ol hydroperchlorate and derivatives. Single-crystal x-ray diffraction analysis and evidence for chair-chair and chair-boat conformers in the solid state. Journal of Medicinal Chemistry, 27(6), 758-765. [Link]

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• Sandström, J., et al. (1993). Stereochemistry of the reduction of bicyclo[3.3.1]nonane-2,9-dione by complex hydrides. Journal of the Chemical Society, Perkin Transactions 2, (1), 131-138. [Link]

• Berlin, K. D., et al. (2002). Unusual Conformational Behavior of 3,7-Dihetera(N,N-;N,O-;N,S-) Bicyclo[3.3.1]Nonan-9-Ols Via Nmr Analysis. Journal of the Serbian Chemical Society, 67(1), 1-13. [Link]

• Bovill, M. J., et al. (1979). A skewed bicyclo[3.3.1]nonane. X-ray and neutron diffraction studies of 9-thiabicyclo[3.3.1]nonane-2,6-dione and molecular-mechanics calculations for bicyclo[3.3.1]nonane derivatives. Acta Crystallographica Section B: Structural Crystallography and Crystal Chemistry, 35(3), 669-675. [Link]

• Mellor, J. M., et al. (2000). Stereoselective synthesis of substituted bicyclo-[3.3.1]-nonan-9-ones by additions of enamines of cyclohexanones to 4-ethoxy-1,1,1-trifluorobut-3-ene-2-one. Tetrahedron, 56(37), 7255-7260. [Link]

• Cradwick, P. D., & Sim, G. A. (1971). Molecular conformations. Part XI. A boat-chair bicyclo[7][28][28]nonane: crystal structure analysis of 9-benzoyl-3α-bromo-9-azabicyclo[7][28][28]-nonan-2-one. Journal of the Chemical Society B: Physical Organic, 2218-2221. [Link]

• Butkus, E., et al. (2017). Synthesis of Star-Shaped Aromatic Derivatives with Chirality Predetermined by Bicyclo[3.3.1]nonane Framework. Zeitschrift für Naturforschung B, 72(7-8), 535-541. [Link]

• Stephens, P. J., et al. (2006). Determination of Absolute Configuration Using Concerted ab Initio DFT Calculations of Electronic Circular Dichroism and Optical Rotation: Bicyclo[3.3.1]nonane Diones. The Journal of Organic Chemistry, 71(10), 3749-3757. [Link]

• Roy, N., et al. (2023). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. RSC Advances, 13(32), 22389-22480. [Link]

• Fokin, A. A., et al. (2024). Synthesis and crystal structure analysis of substituted bicyclo[3.3.1]nonanones. Acta Crystallographica Section E: Crystallographic Communications, 80(5). [Link]

• Butkus, E., et al. (2017). Synthesis of Star-Shaped Aromatic Derivatives with Chirality Predetermined by Bicyclo[3.3.1]nonane Framework. Zeitschrift für Naturforschung B, 72(7-8), 535-541. [Link]

• Kwit, M., et al. (2013). Synthesis, Enantiomer Separation, and Absolute Configuration of 2,6-Oxygenated 9-Azabicyclo[3.3.1]nonanes. The Journal of Organic Chemistry, 78(9), 4435-4443. [Link]

• Wang, Y., et al. (2008). (2R,4R)-2-Hydroxy-4-(2-methoxyphenyl)bicyclo[3.3.1]nonan-9-one. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 10), o1954. [Link]

• Wang, Q., & Tan, B. (2023). Recent Advances in Organocatalytic Asymmetric Synthesis of Bicyclo[3.3.1]nonane Frameworks. Synthesis, 55(21), 3355-3370. [Link]

• Smith, G. S., et al. (1991). Stereochemistry of Substituted 3-Azabicyclo[3.3.1]nonane Derivatives. Magnetic Resonance in Chemistry, 29(S1), S55-S63. [Link]

• Momose, T., et al. (1997). Bicyclo[3.3.1]nonanes as synthetic intermediates. Part 19.1 Asymmetric cleavage of ω-azabicyclo[3.n.1]alkan-3-ones at the 'fork head'. Journal of the Chemical Society, Perkin Transactions 1, (1), 1-2. [Link]

• Zefirov, N. S., & Palyulin, V. A. (1991). Conformational Analysis of Bicyclo [3.3.1] Nonanes and their Hetero Analogs. In Topics in Stereochemistry (Vol. 20, pp. 171-230). John Wiley & Sons, Inc. [Link]

• Kantin, G., & Krasavin, M. (2020). Straightforward Synthetic Approach to Aminoalcohols with 9-oxabicyclo[3.3.1]nonane or Cyclooctane Core via Nucleophilic Ring-Opening of Spirocyclic Bis(oxiranes). Molecules, 25(18), 4252. [Link]

• Vafina, G., et al. (2002). Synthesis and Stereochemistry of Some 3-Azabicyclo[3.3.1]nonane Derivatives. Russian Journal of Organic Chemistry, 38(1), 48-55. [Link]

• Gawronski, J., et al. (2001). Determination of the absolute configuration of bicyclo[3.3.1]nonane‐2,7‐dione by circular dichroism spectroscopy and chemical correlation. Chirality, 13(5), 244-248. [Link]

• Delle Monache, G., et al. (1987). Epiclusianone: a New Natural Product Derivative of Bicyclo[3.3.1]nonane-2,4,9-trione. Acta Crystallographica Section C: Crystal Structure Communications, 43(11), 2240-2243. [Link]

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Protocols & Analytical Methods

Application Note: A Strategic Approach to the Bicyclo[3.3.1]nonane Core via Intramolecular Aldol Condensation

Introduction: The Architectural Significance of the Bicyclo[3.3.1]nonane Scaffold

The bicyclo[3.3.1]nonane ring system is a prevalent and structurally significant bridged carbocyclic motif found in a vast array of natural products and pharmacologically active molecules.[1][2] Its rigid, chair-chair or chair-boat conformation provides a unique three-dimensional framework that is invaluable for the development of novel therapeutics, chiral ligands, and complex molecular architectures.[3][4] The construction of this strained bicyclic system presents a considerable synthetic challenge.[3]

Among the various strategies developed, the intramolecular aldol condensation has emerged as a powerful and frequently employed method to forge the bicyclo[3.3.1]nonane core.[3][5] This approach relies on the cyclization of a precisely engineered acyclic or monocyclic precursor containing two carbonyl functionalities, or functional groups that can be unmasked to reveal them. This application note details a modern, reliable protocol for the synthesis of a functionalized bicyclo[3.3.1]nonan-9-one derivative, focusing on the pivotal intramolecular aldol condensation step. We will explore the causality behind the experimental design, from the choice of precursor to the selection of reagents, providing a robust, self-validating protocol for researchers in the field.

Overall Synthetic Workflow

The strategy highlighted here involves a tandem reaction sequence where an epoxide, derived from a substituted phenol, undergoes a nucleophilic opening followed by an in-situ, base-promoted intramolecular aldol condensation to yield the target bicyclic system.[6] This elegant approach builds complexity rapidly and efficiently.

Caption: Generalized mechanism for the intramolecular aldol condensation step.

Experimental Protocols

The following protocols are adapted from established literature procedures for the synthesis of functionalized bicyclo[3.3.1]non-3-en-2-ones. [6]All moisture-sensitive reactions should be performed under an inert atmosphere (e.g., dry N₂ or Argon) using oven-dried glassware. [6]

Protocol 1: Room Temperature Intramolecular Aldol Condensation

This procedure is suitable for routine synthesis without the need for specialized equipment.

Materials:

• Aldol Precursor (generated in situ from the corresponding epoxyketone)

• Cesium Carbonate (Cs₂CO₃), anhydrous

• Dichloromethane (CH₂Cl₂), dry and degassed

• Ethyl Acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Magnesium Sulfate (MgSO₄), anhydrous

Procedure:

• To a stirred solution of the epoxyketone starting material (1.0 equiv) in dry, degassed CH₂Cl₂ (approx. 0.02 M concentration), add Cs₂CO₃ (5.0 equiv).

• Add the desired thiol nucleophile (e.g., p-thiocresol, 3.0 equiv).

• Allow the reaction mixture to stir at room temperature for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with EtOAc (approx. 3x the reaction volume) and wash with brine.

• Separate the organic layer. Extract the aqueous layer twice more with EtOAc.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel to afford the target bicyclo[3.3.1]non-3-en-2-one.

Protocol 2: Microwave-Assisted Intramolecular Aldol Condensation

This method can significantly reduce reaction times and potentially improve yields.

Materials:

• Same as Protocol 1.

• Microwave reactor vials.

Procedure:

• To a microwave reactor vial containing a stirred solution of the epoxyketone (1.0 equiv) in dry, degassed CH₂Cl₂ (approx. 0.025 M), add Cs₂CO₃ (5.0 equiv) and the thiol nucleophile (3.0 equiv).

• Seal the vial and heat the reaction mixture in a microwave reactor for 2 minutes at 60 °C. [6]3. After cooling to room temperature, dilute the mixture with CH₂Cl₂ and wash with brine.

• Separate the organic layer and extract the aqueous layer twice with EtOAc.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product via flash column chromatography.

Data Summary and Characterization

The following tables summarize quantitative data for the reaction and expected characterization data for the parent Bicyclo[3.3.1]nonan-9-one molecule for reference.

Table 1: Reaction Parameters and Reported Yields

Parameter	Protocol 1 (Room Temp)	Protocol 2 (Microwave)
Temperature	Room Temperature	60 °C
Time	1 - 2 hours	2 minutes

| Reported Yield Range | 57% - 88% [6]| 65% - 85% [6]|

Table 2: Characterization Data for Bicyclo[3.3.1]nonan-9-one

Property	Value	Source
Molecular Formula	C₉H₁₄O	[7]
Molecular Weight	138.21 g/mol	[7][8]
Appearance	White solid	[8]
Melting Point	155-157 °C	[8]
¹H NMR (CDCl₃)	δ ~1.6-2.0 (m), 2.5-2.7 (m)	[7]
¹³C NMR (CDCl₃)	δ ~22.0, 30.0, 32.0, 48.0, 218.0 (C=O)	[9]
IR (KBr, cm⁻¹)	~1700 (C=O stretch)	[7]

| Mass Spec (m/z) | 138 (M⁺) | [7]|

Trustworthiness: Troubleshooting and Expert Insights

• Self-Validation: The success of the reaction can be validated by in-situ NMR studies, which can confirm the disappearance of the epoxyketone starting material and the appearance of the bicyclic product. [6]* Reagent Purity: The use of dry, degassed solvents is crucial, as residual water can interfere with the base and residual oxygen can lead to oxidative side products. The protocol explicitly recommends purging the reaction mixture with N₂. [6]* Side Reactions: If the reaction is too concentrated, intermolecular aldol reactions could compete with the desired intramolecular cyclization. Adhering to the recommended molarity is important.

• Purification: The polarity of the final product will depend on the specific substitutions. A range of solvent systems (e.g., ethyl acetate/hexanes) should be screened for optimal separation during column chromatography.

Conclusion

The intramolecular aldol condensation stands as a cornerstone reaction in the synthesis of complex carbocycles. The tandem epoxide-opening/aldol cyclization strategy represents an efficient and modern approach to access the medicinally relevant bicyclo[3.3.1]nonane scaffold. [6]By understanding the mechanistic underpinnings and carefully controlling the reaction parameters as detailed in this note, researchers can reliably construct this valuable molecular framework for applications in drug discovery and materials science.

References

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• Wiley-VCH GmbH. (n.d.). Bicyclo(3.3.1)nonan-9-one. SpectraBase. Retrieved from [Link].

• Symmetry Synthesis. (n.d.). Technical Support Center: Synthesis of Symmetrical Bicyclo[3.3.1...]. (General reference). Available at: [Link]

• Zezschwitz, F. von, et al. (2010). Synthesis and chemical diversity analysis of bicyclo[3.3.1]non-3-en-2-ones. Beilstein Journal of Organic Chemistry, 6, 115. Available at: [Link]

• Organic Syntheses, Inc. (2022). Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO). (Illustrates general lab techniques). Available at: [Link]

• S. H. Kim, et al. (2006). The molecular structure and conformation of bicyclo[3.3.1]nonan-9-one: Ab initio and DFT calculations. Journal of Molecular Structure: THEOCHEM, 764(1-3), 133-138. Available at: [Link]

• Dudley, G. B., et al. (2004). Synthesis of highly substituted adamantanones from bicyclo[3.3.1]nonanes. Organic Letters, 6(24), 4443–4446. Available at: [Link]

• Tanaka, H., et al. (2022). Synthesis of sp3-rich chiral bicyclo[3.3.1]nonanes for chemical space expansion and study of biological activities. Bioorganic & Medicinal Chemistry, 54, 116561. Available at: [Link]

• Organic Syntheses, Inc. (1993). Intramolecular Cyclization of cis,cis-1,5-Cyclooctadiene using Hypervalent Iodine: Bicyclo[3.3.0]octane-2,6-dione. Organic Syntheses, 71, 155. Available at: [Link]

• Majumdar, K. C., Roy, B., & Debnath, P. (2023). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of n. RSC Advances. Available at: [Link]

• Marchetti, M. (2004). Synthesis of bicyclic compounds using sequential hydroformylation and aldol condensation of cyclic ketones with unsaturated side. Doctoral dissertation, Universität Dortmund. Available at: [Link]

• International Union of Crystallography. (2018). Synthesis and crystal structure analysis of substituted bicyclo[3.3.1]nonanones. IUCrData, 3(6), x180795. Available at: [Link]

• Chemistry Steps. (n.d.). Intramolecular Aldol Reactions. Retrieved from [Link].

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Application Note &amp; Protocol: A Strategic Approach to Bicyclo[3.3.1]nonan-9-one Synthesis via Robinson Annulation

Introduction: The Significance of the Bicyclo[3.3.1]nonane Framework

The bicyclo[3.3.1]nonane core structure is a prevalent and vital motif in a multitude of biologically active natural products and complex organic molecules.[1][2] Its rigid, three-dimensional architecture provides a unique scaffold that has been exploited in the development of novel therapeutic agents and is a key target in total synthesis. The synthesis of bicyclo[3.3.1]nonan-9-one, a fundamental building block within this class, presents a fascinating challenge in modern organic chemistry. Among the various synthetic strategies, the Robinson annulation stands out as a powerful and classic method for the construction of six-membered rings and fused bicyclic systems.[3][4]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic implementation of the Robinson annulation for the synthesis of bicyclo[3.3.1]nonan-9-one. We will delve into the mechanistic underpinnings of this reaction, provide a detailed experimental protocol, and discuss critical parameters that influence reaction outcomes, including stereoselectivity.

The Robinson Annulation: A Mechanistic Overview

The Robinson annulation is a tandem reaction that ingeniously combines a Michael addition with an intramolecular aldol condensation to form a new six-membered ring.[3][5][6][7][8] The overall transformation involves the reaction of a ketone (the Michael donor) with an α,β-unsaturated ketone, most commonly methyl vinyl ketone (MVK), which serves as the Michael acceptor.[5]

The reaction proceeds through the following key steps:

• Enolate Formation: A base abstracts an α-proton from the ketone to form a nucleophilic enolate.

• Michael Addition: The enolate attacks the β-carbon of the α,β-unsaturated ketone in a conjugate addition, forming a 1,5-dicarbonyl intermediate.

• Intramolecular Aldol Condensation: Under the reaction conditions, a second enolate is formed, which then undergoes an intramolecular cyclization by attacking the other carbonyl group. This forms a β-hydroxy ketone.

• Dehydration: The resulting β-hydroxy ketone readily dehydrates (often under the reaction conditions) to yield the final α,β-unsaturated cyclic ketone.

For the synthesis of the bicyclo[3.3.1]nonane system, a cyclohexanone derivative is typically employed as the starting ketone. The intramolecular aldol condensation step is what establishes the second ring, creating the characteristic bridged bicyclic structure.

Caption: Figure 1: Robinson Annulation Mechanism for Bicyclo[3.3.1]nonan-9-one Synthesis.

Stereochemical Considerations: Controlling the One-Carbon Bridge

A critical aspect in the synthesis of substituted bicyclo[3.3.1]nonane systems via Robinson annulation is the stereocontrol at the one-carbon bridge.[1][2][9] The stereochemical outcome is often determined by the kinetics of the reaction. It has been reported that for base-catalyzed reactions, the major diastereomer formed often places the substituent on the one-carbon bridge in an anti orientation relative to the newly formed keto group, which appears to be the kinetically controlled product.[1] However, under conditions of thermodynamic control, it is possible to favor the syn isomer through base-catalyzed epimerization.[1] Researchers should be mindful of these factors when designing syntheses for stereospecifically substituted bicyclo[3.3.1]nonanes.

Experimental Protocol: Synthesis of Bicyclo[3.3.1]nonan-9-one

This protocol outlines a general procedure for the synthesis of the parent bicyclo[3.3.1]nonan-9-one. It is crucial to perform this reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent side reactions.

Materials and Reagents:

Reagent/Material	Formula	Molar Mass ( g/mol )	Amount	Moles
Cyclohexanone	C₆H₁₀O	98.14	9.81 g (10.3 mL)	0.10
Methyl vinyl ketone (MVK)	C₄H₆O	70.09	7.71 g (9.2 mL)	0.11
Sodium ethoxide	C₂H₅NaO	68.05	0.68 g	0.01
Ethanol (anhydrous)	C₂H₅OH	46.07	100 mL	-
Diethyl ether (anhydrous)	(C₂H₅)₂O	74.12	As needed	-
Saturated aq. NH₄Cl	NH₄Cl	53.49	As needed	-
Saturated aq. NaCl (brine)	NaCl	58.44	As needed	-
Anhydrous MgSO₄ or Na₂SO₄	-	-	As needed	-

Procedure:

• Reaction Setup: To a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add anhydrous ethanol (100 mL) and sodium ethoxide (0.68 g, 0.01 mol). Stir the mixture until the sodium ethoxide is completely dissolved.

• Addition of Ketone: Add cyclohexanone (9.81 g, 0.10 mol) to the flask via syringe.

• Addition of MVK: Slowly add methyl vinyl ketone (7.71 g, 0.11 mol) to the reaction mixture dropwise over a period of 30 minutes. An exothermic reaction may be observed. Maintain the temperature below 40 °C using a water bath if necessary.

• Reaction: After the addition is complete, heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Workup: Cool the reaction mixture to room temperature and then pour it into a separatory funnel containing 100 mL of saturated aqueous ammonium chloride solution.

• Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Washing: Combine the organic layers and wash with saturated aqueous sodium chloride (brine) (2 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is then purified by flash column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the desired bicyclo[3.3.1]nonan-9-one.

Caption: Figure 2: Experimental Workflow for Bicyclo[3.3.1]nonan-9-one Synthesis.

Causality Behind Experimental Choices

• Choice of Base: Sodium ethoxide is a commonly used base for Robinson annulations.[5] It is strong enough to deprotonate the cyclohexanone to initiate the Michael addition but is typically used in catalytic amounts to favor the desired reaction pathway.

• Solvent: Anhydrous ethanol is used as the solvent as it is compatible with the base and the reactants.

• Inert Atmosphere: The use of a nitrogen or argon atmosphere is crucial to prevent oxidation and other side reactions that can occur in the presence of air, especially under basic conditions.

• Slow Addition of MVK: Methyl vinyl ketone is prone to polymerization.[3] Slow, dropwise addition helps to control the reaction rate and temperature, minimizing polymerization and favoring the desired annulation reaction.

• Workup: The reaction is quenched with a mild acid source, such as ammonium chloride, to neutralize the base and stop the reaction. The subsequent extraction and washing steps are standard procedures to isolate and purify the organic product.

Troubleshooting and Optimization

• Low Yield: If the yield is low, consider increasing the reaction time or using a stronger base. However, harsher conditions may lead to side product formation. The purity of the MVK is also critical; it should be freshly distilled if it has been stored for an extended period.

• Polymerization of MVK: If significant polymerization is observed, ensure the MVK is added slowly and that the reaction temperature is well-controlled.

• Incomplete Reaction: If the reaction does not go to completion, a higher reflux temperature (by using a higher-boiling solvent) or a longer reaction time may be necessary.

Conclusion

The Robinson annulation provides a robust and reliable strategy for the synthesis of the bicyclo[3.3.1]nonan-9-one core. By understanding the underlying mechanism and carefully controlling the reaction parameters, researchers can efficiently construct this valuable bicyclic scaffold. The protocol and insights provided in this application note serve as a foundational guide for scientists engaged in the synthesis of complex molecules for applications in medicinal chemistry and materials science. Further exploration into asymmetric variants of the Robinson annulation could open avenues for the enantioselective synthesis of chiral bicyclo[3.3.1]nonane derivatives.

References

• Total Synthesis. Robinson Annulation Mechanism & Examples. [Link]

• Wang, D., & Crowe, W. E. (2010). One-Carbon Bridge Stereocontrol in Robinson Annulations Leading to Bicyclo[3.3.1]nonanes. Organic Letters, 12(6), 1232–1235. [Link]

• BYJU'S. Robinson Annulation Mechanism. [Link]

• NROChemistry. Robinson Annulation. [Link]

• Chemistry Notes. Robinson annulation reaction: Easy mechanism. [Link]

• Organic Syntheses. Bicyclo[3.3.1]nonan-9-one. [Link]

• Wikipedia. Robinson annulation. [Link]

• PubMed. One-carbon bridge stereocontrol in robinson annulations leading to bicyclo[3.3.1]nonanes. [Link]

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Application Notes &amp; Protocols: A Comprehensive Guide to the Synthesis of Bicyclo[3.3.1]nonan-9-one from 1,5-Cyclooctadiene

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Bicyclo[3.3.1]nonan-9-one is a pivotal bridged bicyclic ketone that serves as a versatile building block in the synthesis of complex organic molecules, including natural products and pharmaceutical agents.[1][2] Its rigid, well-defined three-dimensional structure makes it an attractive scaffold for creating compounds with specific spatial arrangements.[3] This guide provides a detailed, scientifically-grounded narrative for the synthesis of bicyclo[3.3.1]nonan-9-one, commencing from the readily available starting material, 1,5-cyclooctadiene. We will explore the critical intermediate, 9-borabicyclo[3.3.1]nonane (9-BBN), and delineate two robust pathways for its conversion to the target ketone: a classic two-step sequence involving an alcohol intermediate and a more direct, high-yield one-pot method. Each protocol is presented with in-depth mechanistic rationale, practical insights, and safety considerations to ensure reliable and reproducible outcomes in a research setting.

The Strategic Synthesis Overview

The conversion of 1,5-cyclooctadiene to bicyclo[3.3.1]nonan-9-one is a cornerstone transformation in organic synthesis that elegantly demonstrates the power of organoborane chemistry. The overall strategy hinges on a transannular reaction, where the two double bonds of the eight-membered ring are strategically linked to form the bicyclic system.

The journey begins with the cyclic hydroboration of 1,5-cyclooctadiene. This step is remarkably efficient and selective, yielding 9-borabicyclo[3.3.1]nonane (9-BBN), an air-stable and highly versatile dialkylborane.[4][5] From this crucial intermediate, we detail two primary routes to the final product.

• Pathway A (Two-Step Oxidation): This classic route involves the oxidation of 9-BBN to the corresponding alcohol, bicyclo[3.3.1]nonan-9-ol, followed by a subsequent oxidation to furnish the target ketone. This pathway is highly instructive and reliable.

• Pathway B (Direct Ketone Synthesis): An elegant and high-yielding procedure developed by H.C. Brown and coworkers allows for the direct conversion of 9-BBN to bicyclo[3.3.1]nonan-9-one through a carbon-insertion reaction, bypassing the isolation of the alcohol intermediate.[6]

Figure 1: Overall synthetic workflow from 1,5-cyclooctadiene to Bicyclo[3.3.1]nonan-9-one.

Part I: Synthesis of 9-Borabicyclo[3.3.1]nonane (9-BBN)

The synthesis of 9-BBN is the critical first stage. It is a dialkylborane prized for its high regioselectivity and thermal stability.[7] Unlike many other boranes, it exists as a stable, white crystalline solid (a dimer) that can be handled for brief periods in the air, though standard inert atmosphere techniques are required for storage and reactions.[7]

Reaction Mechanism and Scientific Rationale

The formation of 9-BBN from 1,5-cyclooctadiene and a borane source (like borane dimethyl sulfide complex, BH₃•SMe₂) is a cyclic hydroboration.[8] The reaction proceeds via a concerted, syn-addition of a B-H bond across each of the two double bonds in the cyclooctadiene ring.[9][10] The intramolecular nature of the second hydroboration step is highly favored, leading to the thermodynamically stable bicyclic structure.[4][11] The resulting monomer readily dimerizes through hydride bridges to form the stable, solid 9-BBN dimer.[7]

Experimental Protocol: Preparation of 9-BBN Dimer

This protocol is adapted from the robust procedure detailed in Organic Syntheses.[7]

Reagent	M.W. ( g/mol )	Amount	Moles	Notes
Borane-dimethyl sulfide	75.97	8.50 mL	89.6 mmol	Pyrophoric, stench. Handle with care.
1,5-Cyclooctadiene	108.18	10.9 mL	88.7 mmol	Stench.
1,2-Dimethoxyethane	90.12	~450 mL	-	Anhydrous.

Procedure:

• Setup: Assemble a 200 mL three-necked, round-bottom flask equipped with a magnetic stir bar, a reflux condenser connected to a nitrogen line (with a bubbler), and a rubber septum. Flame-dry the entire apparatus under a stream of nitrogen and allow it to cool to room temperature.

• Reagent Addition: Under a positive pressure of nitrogen, charge the flask with 30 mL of anhydrous 1,2-dimethoxyethane (DME). Using a syringe, carefully add the borane-dimethyl sulfide complex (8.50 mL, 89.6 mmol).[8]

• Hydroboration: Add 1,5-cyclooctadiene (10.9 mL, 88.7 mmol) dropwise via syringe to the stirred borane solution. The reaction is exothermic; control the addition rate to maintain an internal temperature of 50–60°C.[7][8]

• Dimethyl Sulfide Removal: After the addition is complete, replace the septum with a glass stopper and arrange the apparatus for distillation. Heat the mixture to distill off the dimethyl sulfide (bp 38°C) and some DME. Continue distillation until the temperature of the distillate reaches 85°C, ensuring complete removal of dimethyl sulfide.[7]

• Crystallization: Allow the reaction mixture to cool. Add fresh, anhydrous DME to bring the total volume to approximately 1 L. Gently warm the solution to dissolve any solids, then cool slowly to 0°C. Large, white needles of 9-BBN dimer will crystallize out.

• Isolation: The crystalline product can be isolated by decanting the supernatant via a double-ended needle (cannula) under a nitrogen atmosphere. The solid can be washed with cold, anhydrous pentane and dried under vacuum. The typical yield is excellent, often exceeding 85%.

Part II, Pathway A: Two-Step Conversion via Bicyclo[3.3.1]nonan-9-ol

This pathway is a classic demonstration of organoborane chemistry, involving two distinct and high-yielding oxidation steps.

Step A1: Oxidation of 9-BBN to Bicyclo[3.3.1]nonan-9-ol

The oxidation of organoboranes with alkaline hydrogen peroxide is a fundamental transformation.[9] The reaction proceeds through the attack of the hydroperoxide anion (HOO⁻) on the electron-deficient boron atom. This is followed by a stereospecific 1,2-alkyl shift, where one of the bicyclic alkyl groups migrates from the boron to the adjacent oxygen atom, displacing a hydroxide ion.[10][12] This process repeats for the second alkyl group on the boron. The resulting borate ester is then hydrolyzed under the basic reaction conditions to yield the final alcohol, bicyclo[3.3.1]nonan-9-ol, and sodium borate. A crucial feature of this oxidation is that it occurs with complete retention of configuration at the carbon atom that was attached to boron.[10]

Figure 2: Mechanism of alkaline peroxide oxidation of organoboranes.

Reagent	M.W. ( g/mol )	Amount	Moles	Notes
9-BBN Dimer	244.04	10.0 g	41.0 mmol	Handle under N₂.
Tetrahydrofuran (THF)	72.11	100 mL	-	Anhydrous.
Sodium Hydroxide (6M)	40.00	20 mL	120 mmol	Aqueous solution.
Hydrogen Peroxide (30%)	34.01	15 mL	~147 mmol	Caution! Exothermic.

Procedure:

• Setup: In a 500 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, suspend the 9-BBN dimer (10.0 g, 41.0 mmol) in 100 mL of anhydrous THF under a nitrogen atmosphere.

• Oxidation: Cool the flask in an ice-water bath. Slowly and sequentially add the 6M sodium hydroxide solution followed by the dropwise addition of 30% hydrogen peroxide. Caution: This oxidation is exothermic; maintain the internal temperature below 50°C.[6]

• Reaction Completion: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour, then gently heat to 45-50°C for an additional hour to ensure complete reaction.[6]

• Workup: Cool the mixture to room temperature. Add diethyl ether (100 mL) and separate the organic layer. Wash the organic layer with saturated sodium chloride solution (brine, 3 x 50 mL).

• Isolation: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure (rotary evaporator) to yield bicyclo[3.3.1]nonan-9-ol as a white solid. The crude product is often of sufficient purity for the next step, but can be purified by recrystallization from hexanes.

Step A2: Oxidation of Bicyclo[3.3.1]nonan-9-ol to the Ketone

The oxidation of a secondary alcohol to a ketone is a standard transformation. Several reagents can accomplish this, including Jones reagent (CrO₃/H₂SO₄) and Swern oxidation (DMSO, oxalyl chloride).[1][13] However, Pyridinium Chlorochromate (PCC) is a convenient and milder option that avoids the strongly acidic conditions of Jones oxidation and the cryogenic temperatures and stench associated with the Swern protocol.[14][15] PCC is an orange solid that converts secondary alcohols to ketones efficiently in dichloromethane (DCM).[16][17]

Reagent	M.W. ( g/mol )	Amount	Moles	Notes
Bicyclo[3.3.1]nonan-9-ol	140.22	5.0 g	35.7 mmol	From previous step.
Pyridinium Chlorochromate (PCC)	215.56	9.2 g	42.8 mmol	Toxic. Handle in a fume hood.
Celite® or Silica Gel	-	~10 g	-	Adsorbent.
Dichloromethane (DCM)	84.93	100 mL	-	Anhydrous.

Procedure:

• Setup: In a 250 mL round-bottom flask, suspend PCC (9.2 g, 42.8 mmol) and Celite® (~10 g) in 50 mL of anhydrous DCM. Stir the mixture vigorously. The Celite® prevents the formation of a tarry precipitate that can complicate the workup.[14]

• Reaction: Dissolve the bicyclo[3.3.1]nonan-9-ol (5.0 g, 35.7 mmol) in 50 mL of anhydrous DCM and add it in one portion to the stirred PCC suspension.

• Monitoring: Stir the reaction at room temperature for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC), observing the disappearance of the alcohol spot and the appearance of the ketone spot. The mixture will turn dark brown.

• Workup: Once the reaction is complete, dilute the mixture with 100 mL of diethyl ether and filter it through a short plug of silica gel or Florisil® in a sintered glass funnel to remove the chromium byproducts. Wash the plug thoroughly with additional diethyl ether.

• Isolation: Combine the filtrates and remove the solvents by rotary evaporation. The resulting crude solid is bicyclo[3.3.1]nonan-9-one.

• Purification: The product can be purified by recrystallization from pentane or by sublimation to yield a white crystalline solid with a characteristic camphor-like odor.[6][18]

Part II, Pathway B: Direct Conversion of 9-BBN to Bicyclo[3.3.1]nonan-9-one

This powerful method, reported in Organic Syntheses, provides a direct route from 9-BBN to the ketone in high yield, avoiding the isolation of the alcohol.[6]

Mechanism and Rationale

This transformation is a sophisticated application of organoborane chemistry. The reaction of 9-BBN with dichloromethyl methyl ether (DCME) in the presence of a strong, sterically hindered base (like lithium triethylcarboxide) is thought to proceed via an α-chloroboronic ester intermediate.[6] This intermediate is then oxidized in situ with alkaline hydrogen peroxide to yield the ketone. This sequence effectively inserts a carbonyl group at the boron-bearing position of the bicyclic system.

Experimental Protocol: Direct Ketone Synthesis

This protocol is a summary of the detailed procedure found in Organic Syntheses, Vol. 59, p. 10.[6] Researchers should consult the original literature for exhaustive notes and details.

Reagent	M.W. ( g/mol )	Amount	Moles	Notes
9-BBN	122.02	42.3 g	0.347 mol	As monomer; handle under N₂.
Tetrahydrofuran (THF)	72.11	500 mL	-	Anhydrous.
Lithium Triethylcarboxide	122.16	~0.35 mol	~0.35 mol	Prepared in situ; strong base.
Dichloromethyl methyl ether	114.96	39.9 g	0.347 mol	Caution! Carcinogen.
Hydrogen Peroxide (30%)	34.01	70 mL	~0.69 mol	Caution! Exothermic.
Sodium Hydroxide	40.00	42 g	1.05 mol	-

Procedure:

• Setup: A large, multi-necked, flame-dried flask is set up under a strict nitrogen atmosphere.

• Base Preparation: Lithium triethylcarboxide is typically prepared in situ by reacting n-butyllithium with 3-ethyl-3-pentanol in hexane at 0°C.[6]

• Reaction with 9-BBN: A solution of 9-BBN (42.3 g, 0.347 mol) in anhydrous THF is prepared in the reaction flask and cooled to -78°C (dry ice/acetone bath).

• Carbon Insertion: Dichloromethyl methyl ether is added, followed by the slow addition of the prepared lithium triethylcarboxide solution, maintaining the temperature at -78°C. The mixture is then allowed to warm to room temperature.

• Oxidation: The reaction mixture is cooled again in an ice bath, and a solution of sodium hydroxide in ethanol/water is added. 30% hydrogen peroxide is then added dropwise, carefully controlling the exotherm to keep the temperature below 50°C. The mixture is then heated to 45-50°C for 2 hours.[6]

• Workup and Purification: The product is isolated via extraction with pentane. The pentane solution is washed to remove byproducts. The ketone is then crystallized by cooling the pentane solution to -78°C. This procedure typically provides the pure product in 78-83% yield.[6]

Product Characterization

Property	Value	Source
Molecular Formula	C₉H₁₄O	[19]
Molecular Weight	138.21 g/mol	[18][19]
Appearance	White crystalline solid	[18]
Melting Point	154–157 °C	[6][18]
¹³C NMR (CDCl₃) δ (ppm)	217.9 (C=O), 49.8, 32.3, 27.5	[3][20]
IR (KBr) ν (cm⁻¹)	~1700 (C=O stretch)	[19]

Safety and Troubleshooting

• Handling Boranes: Borane-dimethyl sulfide complex and its solutions are pyrophoric and have a highly unpleasant odor. 9-BBN itself is air-sensitive. All manipulations should be performed under an inert atmosphere (Nitrogen or Argon) using Schlenk line or glovebox techniques.[6][8]

• Peroxide Oxidation: The reaction of organoboranes with hydrogen peroxide is highly exothermic and can become vigorous if the peroxide is added too quickly or if cooling is insufficient. Always add the peroxide slowly to a well-stirred, cooled solution and have an ice bath ready for emergency cooling.[6]

• Chromium Reagents: PCC is a chromium(VI) compound and is classified as toxic and a potential carcinogen. Always handle it in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE). Dispose of chromium waste according to institutional guidelines.[14]

• Reagent Purity: The success of these reactions, particularly the hydroboration, depends on the use of anhydrous solvents and reagents. Ensure THF and other solvents are properly dried before use. Peroxides in THF can be particularly problematic.[6]

• Low Yields in Hydroboration: If the yield of 9-BBN is low, verify the quality and molarity of the borane source. Ensure that the 1,5-cyclooctadiene is pure and free of peroxides.

References

• Carlson, B. A.; Brown, H. C. Bicyclo[3.3.1]nonan-9-one. Org. Synth.1979 , 59, 10. [Link]

• Soderquist, J. A.; Negron, A. 9-Borabicyclo[3.3.1]nonane Dimer. Org. Synth.1991 , 70, 169. [Link]

• Hughes, D. L.; et al. Divergence from the classical hydroboration reactivity; boron containing materials through a hydroboration cascade of small cyclic dienes. Polym. Chem.2017 , 8(33), 4858–4864. [Link]

• McCabe, T.; et al. 9-Thiabicyclo[3.3.1]nonane-2,6-dione. Org. Synth.1990 , 68, 172. [Link]

• Kwan, E. E. Synthesis of 9-borabicyclo[3.3.1]nonane (9-BBN). Harvard University Chemistry Publication2015 . [Link]

• Ataman Kimya. 9-BORABICYCLO(3,3,1)NONANE,DIMER. Ataman Kimya Publication. [Link]

• Knights, E. F.; Brown, H. C. Cyclic hydroboration of 1,5-cyclooctadiene. A simple synthesis of 9-borabicyclo[3.3.1]nonane, an unusually stable dialkylborane. J. Am. Chem. Soc.1968 , 90(19), 5280–5281. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 86638, Bicyclo(3.3.1)nonan-9-one. PubChem. [Link]

• Brown, H. C.; Knights, E. F.; Scouten, C. G. Hydroboration. XXXVI. Direct route to 9-borabicyclo[3.3.1]nonane via the cyclic hydroboration of 1,5-cyclooctadiene. 9-Borabicyclo[3.3.1]nonane as a uniquely selective reagent for the hydroboration of olefins. J. Am. Chem. Soc.1974 , 96(25), 7765–7770. [Link]

• Oxidation of Some Primary and Secondary Alcohols Using Pyridinium Chlorochromate. Tikrit Journal of Pure Science2012 , 17(4). [Link]

• Hydroboration–oxidation reaction. Wikipedia. [Link]

• Bicyclo(3.3.1)nonan-9-one. SpectraBase. [Link]

• (2R,4R)-2-Hydroxy-4-(2-methoxyphenyl)bicyclo[3.3.1]nonan-9-one. National Institutes of Health. [Link]

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Application Notes &amp; Protocols: The Strategic Use of Bicyclo[3.3.1]nonan-9-one in Natural Product Total Synthesis

Introduction: The Privileged Scaffold in Nature's Blueprint

The bicyclo[3.3.1]nonane architecture is a privileged structural motif that nature has repeatedly employed in creating a vast array of biologically active molecules.[1][2] Found in over 1,000 natural products, this rigid carbocyclic framework provides a unique three-dimensional canvas for functional group decoration, influencing everything from receptor binding to metabolic stability.[2] Its prevalence across disparate classes of natural products—including the neuroprotective alkaloid huperzine, the antimalarial polyketide rugulosone, and the large family of polycyclic polyprenylated acylphloroglucinols (PPAPs)—underscores its evolutionary selection as a robust molecular scaffold.[2]

At the heart of synthetic efforts targeting these complex molecules lies Bicyclo[3.3.1]nonan-9-one (CAS: 17931-55-4), a deceptively simple ketone that serves as a cornerstone building block.[3][4] Its rigid conformation, typically a distorted dual chair, allows for predictable, high-fidelity stereochemical control in subsequent transformations. This guide delves into the strategic application of this ketone and its derivatives in the art of total synthesis, moving beyond mere procedural descriptions to elucidate the underlying logic and causality that drive its use in constructing some of nature's most intricate molecular architectures.

Part 1: Core Synthetic Strategies for Assembling Complex Natural Products

The utility of the bicyclo[3.3.1]nonane skeleton is not merely as a passive framework but as an active participant in chemical transformations. Its conformational rigidity and the spatial proximity of its atoms enable unique and powerful synthetic strategies.

The Foundation: Intramolecular Annulation to Construct the Bicyclic Core

The most fundamental strategy for accessing this scaffold is not always by using pre-formed bicyclo[3.3.1]nonan-9-one, but by constructing the core itself through a powerful intramolecular cyclization. The tandem Michael-aldol annulation of a substituted cyclohexanone or 1,3-dicarbonyl precursor is a workhorse in this regard.[5][6]

Causality & Mechanistic Insight: This approach is powerful because it rapidly builds molecular complexity. By tethering an electrophilic acceptor to a nucleophilic dicarbonyl compound, a subsequent base- or acid-catalyzed cascade reaction becomes almost inevitable. The initial intermolecular Michael addition creates an intermediate that is perfectly poised for an intramolecular aldol condensation, efficiently forging the second six-membered ring and establishing the bicyclic framework in a single, often highly diastereoselective, operation.[7]

Case Study — The Core of Polycyclic Polyprenylated Acylphloroglucinols (PPAPs): The syntheses of numerous PPAPs, such as hyperforin and garsubellin A, rely on this logic.[8] In many approaches, a highly substituted cyclohexanedione derivative undergoes a base-promoted intramolecular aldolization to forge the bicyclo[3.3.1]nonan-9-one core.[5][8] For example, DIBAL-H can mediate a tandem lactone ring opening and intramolecular aldol condensation to furnish the bicyclic cores of garsubellin A and hyperforin.[8] This strategy elegantly solves the challenge of creating the sterically congested, multi-substituted bridged system.

Caption: Intramolecular Annulation Workflow.

Abiotic Rearrangement & Ring Expansion Strategies

For particularly complex or congested targets, a direct annulation may be unfavorable. An alternative, powerful approach involves forming a related, less strained bicyclic system first, followed by a strategic rearrangement to unveil the desired bicyclo[3.3.1]nonane skeleton.

Causality & Mechanistic Insight: This strategy leverages thermodynamics and kinetics. A kinetically favored cyclization can form a fused ring system (e.g., a bicyclo[4.3.1] or a 5,6-fused system), which can then be induced to rearrange into the more thermodynamically stable bicyclo[3.3.1]nonane framework.[2] Oxidative rearrangements are particularly effective, often involving the cleavage of a specific bond and subsequent re-formation to expand a ring and establish the bridged topology.

Case Study — Maimone's Total Synthesis of Garsubellin A: A landmark synthesis of garsubellin A employs a sophisticated abiotic annulation/rearrangement strategy.[2] The synthesis first constructs a highly substituted 5,6-fused bicycle. This intermediate then undergoes a formal oxidative isomerization to directly forge the target bicyclo[3.3.1]nonane skeleton.[2] This approach brilliantly navigates the steric challenges of the target molecule by building the complexity in stages, using the rearrangement as the key complexity-generating step.

Caption: Strategic Ring Expansion/Rearrangement.

Leveraging Proximity: Transannular Reactions

The true elegance of the bicyclo[3.3.1]nonane scaffold is revealed in its capacity for transannular reactions. The chair-chair or chair-boat conformations bring the C3 and C7 positions into close spatial proximity, enabling bond formations that are impossible in more flexible systems.

Causality & Mechanistic Insight: This proximity allows for the intramolecular transfer of reactive intermediates, such as carbocations or radicals, between the two rings. This can lead to the formation of adamantane-type structures or other complex polycyclic systems. In the context of natural product synthesis, this innate reactivity can be harnessed to perform seemingly complex cyclizations in a single, efficient step.

Case Study — Formation of Oxabicyclo[3.3.1]nonane Systems: While not a direct use of the carbocyclic ketone, the principle is well-illustrated in the domino reactions of spirocyclic bis(oxiranes).[9] Treatment of a trans-bis(oxirane) with an amine nucleophile leads to an initial ring-opening, followed by a transannular intramolecular cyclization. This second step, where an alcohol attacks the other activated epoxide across the ring, forms a 9-oxabicyclo[3.3.1]nonane core.[9] This highlights how the inherent geometry of the eight-membered ring precursor directs the formation of the bridged bicyclic system, a principle directly applicable to carbocyclic analogues.

Caption: Proximity-Enabled Transannular Reactions.

Part 2: Data Summary & Comparative Analysis

The choice of synthetic route to the bicyclo[3.3.1]nonane core is dictated by the substitution pattern of the target natural product and the availability of starting materials.

Table 1: Comparison of Key Synthetic Routes to the Bicyclo[3.3.1]nonane Core

Synthetic Strategy	Key Transformation	Typical Starting Materials	Target Natural Product Class	Yield Range	Reference
Tandem Michael-Aldol	Intramolecular aldolization	Substituted 1,3-cyclohexanediones, α,β-unsaturated aldehydes/ketones	Polyprenylated Acylphloroglucinols (PPAPs)	50-85%	[5][8]
Oxidative Rearrangement	Oxidative C-C bond cleavage and re-formation	Highly substituted fused bicycles (e.g., bicyclo[4.3.0])	Complex Meroterpenes (e.g., Garsubellin A)	60-75% (for rearrangement)	[2]
Effenberger Cyclization	Diacylation / Intramolecular condensation	Substituted cyclohexanones, Malonyl chlorides	Bicyclo[3.3.1]nonane triones	40-60%	[8]

| Oxidation of 9-BBN | Oxidation of organoborane | 9-Borabicyclo[3.3.1]nonane (9-BBN) | Unsubstituted Bicyclo[3.3.1]nonan-9-one | 78-83% |[10] |

Part 3: Experimental Protocols

The following protocols provide detailed, self-validating methodologies for key transformations discussed in this guide. Adherence to standard laboratory safety practices is mandatory.

Protocol 1: Synthesis of Bicyclo[3.3.1]nonan-9-one via Oxidation of 9-BBN

This protocol is adapted from a robust and verified Organic Syntheses procedure, providing a reliable method for preparing the parent ketone.[10]

Materials:

• 9-Borabicyclo[3.3.1]nonane (9-BBN), 0.5 M solution in THF

• Anhydrous Tetrahydrofuran (THF)

• Sodium hydroxide (NaOH), aqueous solution

• Hydrogen peroxide (H₂O₂), 30% aqueous solution

• Pentane

• Sodium chloride (NaCl)

Procedure:

• Setup: A dry, three-necked round-bottomed flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet is charged with 9-borabicyclo[3.3.1]nonane (0.347 mol) under a static nitrogen atmosphere. Anhydrous THF (500 mL) is added.

• Oxidation: The solution is cooled to 0 °C in an ice bath. A solution of 95% ethanol (300 mL), water (70 mL), and sodium hydroxide (42 g) is added.

• While maintaining the temperature below 50 °C, 70 mL of 30% hydrogen peroxide is added dropwise over 40-45 minutes with efficient stirring.

• Heating: After the addition is complete, the mixture is heated with stirring to 45–50 °C for 2 hours.

• Work-up: The mixture is cooled to room temperature, and 300 mL of water is added. The aqueous phase is saturated with sodium chloride. The organic phase is separated.

• Extraction & Evaporation: The aqueous layer is extracted with pentane. The combined organic layers are washed with saturated aqueous sodium chloride, dried over anhydrous magnesium sulfate, and the solvents are removed on a rotary evaporator.

• Purification: The resulting semisolid residue is dissolved in pentane (200 mL) and filtered to remove impurities. The filtrate is cooled to -78 °C to crystallize the product.

• Isolation: The product is collected by suction filtration, washed with cold (-78 °C) pentane, and dried briefly in a vacuum desiccator. Expected Yield: 78–83% of pure bicyclo[3.3.1]nonan-9-one as a white solid with a melting point of 154–156 °C.[10]

Protocol 2: General Procedure for Domino Michael-Aldol Annulation

This generalized protocol outlines the construction of a functionalized bicyclo[3.3.1]nonane core, a key strategy for many natural products.

Materials:

• Cyclohexane-1,3-dione derivative (1.0 equiv)

• α,β-Unsaturated aldehyde (e.g., acrolein) (1.1 equiv)

• Base catalyst (e.g., L-proline, piperidine, or K₂CO₃) (0.1-1.0 equiv)

• Solvent (e.g., DMSO, CH₃CN, or CH₂Cl₂)

Procedure:

• Setup: To a stirred solution of the cyclohexane-1,3-dione derivative (1.0 equiv) in the chosen solvent, add the base catalyst.

• Addition: The α,β-unsaturated aldehyde (1.1 equiv) is added to the mixture, either dropwise or in one portion, at room temperature or as specified by the specific reaction.

• Reaction: The reaction mixture is stirred at room temperature (or heated, if necessary) for 12-48 hours. The reaction progress is monitored by TLC or LC-MS.

• Work-up: Upon completion, the reaction is quenched by the addition of a saturated aqueous solution of NH₄Cl.

• Extraction: The aqueous layer is extracted three times with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica gel to afford the desired 6-hydroxybicyclo[3.3.1]nonane-2,9-dione derivative.

Conclusion

Bicyclo[3.3.1]nonan-9-one and the broader bicyclo[3.3.1]nonane framework represent more than just a common motif in natural products; they are powerful platforms for complex molecule synthesis. The inherent structural rigidity and unique transannular proximity of this scaffold empower chemists to execute elegant and highly stereocontrolled transformations. From foundational annulation reactions to sophisticated oxidative rearrangements, the strategies developed around this core have proven instrumental in the successful total synthesis of vital natural products. As synthetic methodology continues to advance, the strategic application of this privileged scaffold will undoubtedly continue to be a cornerstone of innovation in drug discovery and the synthesis of complex chemical matter.

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• Majumder, A., Mandal, A., & Ghosh, P. (2012). TOTAL SYNTHESIS OF 9 – OXO – BICYCLO [3.3.1] NONANE. Journal of Atoms and Molecules, 2(2), 176-181. [Link]

• Sarpong, R., et al. (n.d.). Synthesis and chemical diversity analysis of bicyclo[3.3.1]non-3-en-2-ones. PMC, NIH. [Link]

• Trusova, M. E., et al. (2022). Straightforward Synthetic Approach to Aminoalcohols with 9-oxabicyclo[3.3.1]nonane or Cyclooctane Core via Nucleophilic Ring-Opening of Spirocyclic Bis(oxiranes). Molecules, 27(15), 4983. [Link]

• Roy, N., et al. (2023). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. RSC Advances, 13(32), 22353-22383. [Link]

• Shen, X., et al. (2020). Programmable meroterpene synthesis. ResearchGate. [Link]

• Shen, X., et al. (2020). Programmable meroterpene synthesis. Nature Communications, 11(1), 482. [Link]

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• Butkus, E. (2001). Stereocontrolled Synthesis and Reactions of Bicyclo[3.3.1]nonanes. Synlett, 2001(12), 1827-1835. [Link]

• König, J., et al. (2025). Synthesis and crystal structure analysis of substituted bicyclo[3.3.1]nonanones. IUCrData, 10(2). [Link]

• Foote, C. S. (1963). Conformation and Reactivity Studies of Some Bicyclo(3,3,1)Nonane Derivatives. Oregon State University. [Link]

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Bicyclo[3.3.1]nonan-9-one: A Versatile Scaffold for Innovations in Medicinal Chemistry

Introduction: The Strategic Value of Rigid Scaffolds in Drug Discovery

In the landscape of medicinal chemistry, the quest for novel therapeutic agents is intrinsically linked to the exploration of unique chemical architectures. Among these, rigid bicyclic scaffolds have emerged as privileged structures, offering a defined three-dimensional arrangement of functional groups that can facilitate precise and high-affinity interactions with biological targets.[1] The bicyclo[3.3.1]nonane framework, in particular, is a prominent structural motif found in over a thousand natural products, demonstrating its evolutionary selection for biological relevance.[1][2] This rigid carbocyclic system serves as an excellent platform for the development of a wide array of therapeutic agents, including those with anticancer, antiprotozoal, and neuroprotective activities.[1][3] At the heart of many synthetic routes towards these complex molecules lies Bicyclo[3.3.1]nonan-9-one, a versatile and reactive building block. This guide provides an in-depth exploration of the synthesis, functionalization, and application of bicyclo[3.3.1]nonan-9-one in modern medicinal chemistry, offering both foundational knowledge and actionable protocols for researchers in the field.

The Bicyclo[3.3.1]nonane Core: A Conformational Perspective

The unique conformational properties of the bicyclo[3.3.1]nonane system are central to its utility in drug design. The molecule predominantly exists in a twin-chair conformation, which minimizes steric strain. However, boat-chair and twin-boat conformations are also accessible, and the conformational preference can be influenced by substitution on the bicyclic framework. This conformational rigidity, coupled with the potential for stereoisomerism, allows for the precise spatial orientation of substituents, a critical factor in optimizing ligand-receptor interactions. Understanding these conformational nuances is paramount when designing new drug candidates based on this scaffold.

Synthesis of Bicyclo[3.3.1]nonan-9-one: Foundational Protocols

Several synthetic strategies have been developed for the construction of the bicyclo[3.3.1]nonane core. The choice of method often depends on the desired substitution pattern and the availability of starting materials.

Protocol 1: One-Pot Synthesis of Bicyclo[3.3.1]nonenol Derivatives

A highly stereoselective one-pot synthesis of bicyclo[3.3.1]nonenol derivatives with significant antitumor activity has been reported.[1][4] This method relies on a base-catalyzed condensation reaction.

Experimental Protocol:

• To a solution of a suitable cyclohexanone derivative and an α,β-unsaturated aldehyde or ketone in ethanol, add a catalytic amount of sodium hydroxide.

• Stir the reaction mixture at room temperature, monitoring its progress by thin-layer chromatography (TLC).

• Upon completion, neutralize the reaction mixture with a dilute acid (e.g., HCl).

• Extract the product with an organic solvent such as ethyl acetate.

• Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired bicyclo[3.3.1]nonane derivative.[1]

Protocol 2: Synthesis via Enamine Addition

A stereoselective synthesis of substituted bicyclo[3.3.1]nonan-9-ones can be achieved through the addition of enamines of cyclohexanones to activated Michael acceptors.[5]

Experimental Protocol:

• Prepare the pyrrolidine enamine of cyclohexanone or a substituted cyclohexanone.

• React the enamine with an electron-deficient alkene, such as 4-ethoxy-1,1,1-trifluorobut-3-ene-2-one, in a suitable solvent.

• The reaction proceeds in a highly diastereoselective manner to afford a single bicyclic ketone.[5]

• Work-up the reaction and purify the product using standard chromatographic techniques.

Key Chemical Transformations and Functionalizations

The carbonyl group at the C-9 position of bicyclo[3.3.1]nonan-9-one is a key handle for a variety of chemical transformations, allowing for the introduction of diverse functional groups and the construction of more complex molecular architectures.

Diagram: Synthetic Utility of Bicyclo[3.3.1]nonan-9-one

Caption: Key synthetic transformations of the bicyclo[3.3.1]nonan-9-one scaffold.

Formation of Azabicyclo[3.3.1]nonanes

The introduction of nitrogen into the bicyclic framework is a common strategy to access a wide range of biologically active compounds.[6][7] The Mannich reaction is a powerful tool for the synthesis of 2,4-diaryl-3-azabicyclo[3.3.1]nonan-9-ones.[6]

Experimental Protocol: Synthesis of 2,4-Diaryl-3-azabicyclo[3.3.1]nonan-9-ones

• In a suitable polar aprotic solvent, combine a ketone with four α-hydrogens (e.g., cyclohexanone), an aryl aldehyde, and ammonium acetate.[6]

• The three-component Mannich reaction proceeds to form the desired 2,4-diaryl-3-azabicyclo[3.3.1]nonan-9-one.[6]

• The stereochemistry of the product often results in equatorially oriented phenyl groups.[6]

• The carbonyl group can be further functionalized to generate a variety of derivatives, including hydrazones, oximes, and thiazoles.[6]

Rearrangement to Adamantanones

Bicyclo[3.3.1]nonan-9-one derivatives can serve as precursors for the synthesis of highly substituted adamantanones, another important class of rigid scaffolds in medicinal chemistry.[8] This transformation typically involves the formation of an adamantyl cation which can be trapped by various nucleophiles.[8]

Applications in Medicinal Chemistry: Case Studies

The versatility of the bicyclo[3.3.1]nonane scaffold is best illustrated through its successful application in the development of potent bioactive molecules.

Anticancer Agents

Derivatives of the bicyclo[3.3.1]nonane scaffold have demonstrated significant potential as anticancer agents.[1][9] Notably, 2,4-diaryl-3-azabicyclo[3.3.1]nonan-9-ones have shown potent antitumor activity.[1] Some of these compounds act by inhibiting hypoxia-inducible factor-1 (HIF-1), a key transcription factor involved in tumor progression.[1] Furthermore, novel bicyclo[3.3.1]nonenol derivatives have been synthesized and have shown significant antitumor activity against human cancer cell lines.[4] Structure-activity relationship studies have indicated that the presence of an aromatic ring at the C-7 position of the bicyclo[3.3.1]nonane framework is important for antitumor activity.[4]

Compound Type	Biological Activity	Key Structural Features	Reference
2,4-Diaryl-3-azabicyclo[3.3.1]nonan-9-ones	Antitumor, HIF-1 Inhibition	Aryl substituents at C-2 and C-4	[1]
Bicyclo[3.3.1]nonenol derivatives	Antitumor	Aromatic ring at C-7	[4]
Azabicyclic thienoyl hydrazones	Antiproliferative against HepG2 cells	Halogen substitution on aryl rings	[10]

Antiprotozoal Agents

The bicyclo[3.3.1]nonane scaffold has also been explored for the development of antiprotozoal agents. Azabicyclo[3.2.2]nonane derivatives, which are structurally related to the bicyclo[3.3.1]nonane system, have demonstrated promising activity against Plasmodium falciparum (the parasite responsible for malaria) and Trypanosoma brucei rhodesiense (the parasite that causes African sleeping sickness).[1] This highlights the potential of exploring the bicyclo[3.3.1]nonane scaffold for the discovery of new treatments for parasitic diseases.

Conclusion and Future Perspectives

Bicyclo[3.3.1]nonan-9-one stands as a testament to the power of rigid scaffolds in medicinal chemistry. Its synthetic accessibility and the diverse reactivity of its ketone functionality provide a robust platform for the generation of chemical libraries with significant structural and stereochemical diversity. The proven success of its derivatives as anticancer and antiprotozoal agents underscores the immense potential that this building block holds for future drug discovery efforts. As our understanding of disease biology deepens, the strategic application of scaffolds like bicyclo[3.3.1]nonane will undoubtedly play a pivotal role in the development of the next generation of precision medicines.

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• Carlson, B. A., & Brown, H. C. (n.d.). BORANES IN FUNCTIONALIZATION OF DIENES TO CYCLIC KETONES: BICYCLO[3.3.1]NONAN-9-ONE. Organic Syntheses.
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• Manimaran, M., Ganapathi, A., & Balasankar, T. (2014). Synthesis, Spectral, Anti-Liver Cancer and Free Radical Scavenging Activity of New Azabicyclic Thienoyl Hydrazone Derivatives. Open Journal of Medicinal Chemistry, 4(3), 63-78.
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• 2,4,6,8-Tetrakis(4-bromophenyl)-3,7-diazabicyclo[3.3.1]nonan-9-one. (n.d.). IUCr Journals.
• Sedenkova, K. N., Savchenkova, D. V., Ryzhikova, O. V., Grishin, Y. K., & Averina, E. B. (2024). Straightforward Synthetic Approach to Aminoalcohols with 9-oxabicyclo[3.3.1]nonane or Cyclooctane Core via Nucleophilic Ring-Opening of Spirocyclic Bis(oxiranes). Molecules, 29(1), 1-15.
• Reactions of 1-Bromobicyclo [3.3.1]nonan-9-one. (n.d.). Journal of the American Chemical Society.
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• Synthesis, Stereochemical, and Conformational Studies of Selected.... (n.d.).
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Application Notes and Protocols: Strategic Derivatization of the Carbonyl Group in Bicyclo[3.3.1]nonan-9-one

Introduction: The Bicyclo[3.3.1]nonane Scaffold in Modern Research

The bicyclo[3.3.1]nonane framework is a conformationally rigid, three-dimensional scaffold that has garnered significant attention in medicinal chemistry and materials science.[1] Its unique topology provides a robust platform for the precise spatial orientation of functional groups, making it an invaluable core structure for designing molecules that interact with biological targets with high specificity.[2] Derivatives of this scaffold are prevalent in numerous natural products and have been explored for a range of therapeutic applications, including anticancer, antiprotozoal, and neuroprotective activities.[1][3]

At the heart of this versatile scaffold lies Bicyclo[3.3.1]nonan-9-one, a keystone intermediate whose C9 carbonyl group serves as a primary hub for synthetic diversification. The reactivity of this carbonyl group, influenced by the steric and electronic environment of the bicyclic system, allows for a wealth of chemical transformations. This guide provides an in-depth exploration of key derivatization strategies for the carbonyl group of Bicyclo[3.3.1]nonan-9-one, offering detailed protocols and the scientific rationale behind them for researchers in organic synthesis and drug development.

Stereochemical Considerations: The Facial Selectivity of Nucleophilic Attack

A critical aspect governing the derivatization of Bicyclo[3.3.1]nonan-9-one is the stereochemical outcome of nucleophilic additions to the carbonyl carbon. The rigid bicyclic framework exists predominantly in a twin-chair conformation, though chair-boat forms can also be present.[3] This conformation dictates that the two faces of the carbonyl group (the exo and endo faces) are sterically non-equivalent.

Generally, nucleophilic attack is favored from the less sterically hindered face. For many small nucleophiles, such as hydride reagents, this often results in the formation of the endo-alcohol, where the hydroxyl group points towards the C3/C7 methylene bridges. However, the use of bulkier reagents can reverse this selectivity. For instance, the addition of a Grignard reagent like methylmagnesium iodide to the related bicyclo[3.3.1]nonan-2-one has been shown to proceed with high propensity for axial attack, leading to the exo-alcohol.[4] This preference is attributed to a potential flattening of the ketone skeleton, which makes the axial trajectory more favorable for bulky nucleophiles.[4] Researchers must consider the size and nature of the incoming nucleophile to predict and control the stereochemistry of the resulting C9-substituted derivatives.

Reductive Amination: A Gateway to Bioactive Amines

Reductive amination is a powerful and widely used method for the synthesis of primary, secondary, and tertiary amines from carbonyl compounds. For Bicyclo[3.3.1]nonan-9-one, this transformation opens the door to a vast array of derivatives with potential pharmacological activity. The one-pot procedure using a mild and selective reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃) is particularly effective.[5]

Causality of Reagent Choice: Sodium triacetoxyborohydride is the preferred reagent for one-pot reductive aminations due to its excellent chemoselectivity. It reduces the in situ-formed iminium ion much faster than the starting ketone. This minimizes the formation of the corresponding alcohol byproduct (Bicyclo[3.3.1]nonan-9-ol), a common issue with less selective hydrides like sodium borohydride. The reaction is typically performed in a non-protic solvent like 1,2-dichloroethane (DCE) or tetrahydrofuran (THF), and often requires a catalytic amount of acetic acid to facilitate iminium ion formation, especially with less reactive ketones.[5]

Protocol 1: One-Pot Reductive Amination with Benzylamine

This protocol details the synthesis of N-benzyl-9-aminobicyclo[3.3.1]nonane.

Materials:

• Bicyclo[3.3.1]nonan-9-one

• Benzylamine

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE), anhydrous

• Acetic acid, glacial

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware, magnetic stirrer, and nitrogen/argon atmosphere setup.

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add Bicyclo[3.3.1]nonan-9-one (1.0 eq).

• Dissolve the ketone in anhydrous 1,2-dichloroethane (DCE) (approx. 0.1 M concentration).

• Add benzylamine (1.1 eq) to the solution, followed by glacial acetic acid (1.2 eq).

• Stir the mixture at room temperature for 30-60 minutes to allow for the formation of the iminium ion.

• In a single portion, add sodium triacetoxyborohydride (1.5 eq) to the reaction mixture. Note: The addition may cause some effervescence.

• Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or LC-MS until the starting ketone is consumed (typically 2-12 hours).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane or ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude amine by silica gel column chromatography to obtain the pure N-benzyl-9-aminobicyclo[3.3.1]nonane.

Self-Validation: The success of the reaction can be confirmed by the disappearance of the carbonyl peak of the starting material in the IR spectrum and the appearance of characteristic signals for the product in ¹H and ¹³C NMR spectra. The purity can be assessed by TLC and/or LC-MS.

Workflow for Reductive Amination

Caption: One-pot reductive amination workflow.

Olefinations: Converting the Carbonyl to a C=C Double Bond

The conversion of the carbonyl group to an exocyclic methylene group (C=CH₂) is a fundamental transformation that provides a versatile handle for further synthetic manipulations, such as polymerization or addition reactions.[6] The Wittig reaction is a classic and reliable method for this purpose.

The Wittig Reaction

The Wittig reaction utilizes a phosphonium ylide to convert a ketone into an alkene.[7][8] For the synthesis of 9-methylenebicyclo[3.3.1]nonane, methylenetriphenylphosphorane (Ph₃P=CH₂) is the reagent of choice. This ylide is typically generated in situ from its corresponding phosphonium salt, methyltriphenylphosphonium bromide, by deprotonation with a strong base like n-butyllithium (n-BuLi) or potassium tert-butoxide.[7]

Causality of Experimental Design: The reaction is conducted under strictly anhydrous and inert conditions because the phosphonium ylide is highly reactive and sensitive to moisture and oxygen. The choice of base is critical; organolithium reagents like n-BuLi are very effective but require careful handling. The driving force for the reaction is the formation of the highly stable triphenylphosphine oxide byproduct, which often simplifies purification as it can sometimes be precipitated or removed chromatographically.[8]

Protocol 2: Wittig Methylenation

This protocol describes the synthesis of 9-methylenebicyclo[3.3.1]nonane.

Materials:

• Methyltriphenylphosphonium bromide

• n-Butyllithium (n-BuLi) in hexanes (e.g., 1.6 M solution)

• Bicyclo[3.3.1]nonan-9-one

• Anhydrous tetrahydrofuran (THF) or diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Standard anhydrous/inert atmosphere reaction setup (Schlenk line or glovebox).

Procedure:

• Ylide Preparation: a. To a flame-dried, three-necked flask equipped with a magnetic stirrer, dropping funnel, and nitrogen/argon inlet, add methyltriphenylphosphonium bromide (1.1 eq). b. Suspend the salt in anhydrous THF. c. Cool the suspension to 0 °C in an ice bath. d. Slowly add the n-butyllithium solution (1.05 eq) dropwise via syringe. A characteristic deep yellow or orange color indicates the formation of the ylide. e. After the addition is complete, allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1-2 hours.

• Wittig Reaction: a. Cool the ylide solution back down to 0 °C. b. Dissolve Bicyclo[3.3.1]nonan-9-one (1.0 eq) in a minimal amount of anhydrous THF. c. Add the ketone solution dropwise to the ylide suspension. d. After the addition, allow the reaction to warm to room temperature and stir overnight (or monitor by TLC/GC-MS for completion). The disappearance of the ylide color often indicates the reaction is proceeding.

• Workup and Purification: a. Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution. b. Extract the mixture with diethyl ether or pentane (3 x volumes). c. Wash the combined organic extracts with water and then brine. d. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate carefully under reduced pressure (the product can be volatile). e. The crude product will contain triphenylphosphine oxide. Purify by flash chromatography on silica gel using a non-polar eluent (e.g., hexanes or pentane) to isolate the pure 9-methylenebicyclo[3.3.1]nonane.

Hydrazone Chemistry: The Shapiro Reaction

Another effective method for converting the carbonyl into a C=C double bond is the Shapiro reaction. This reaction proceeds through a tosylhydrazone intermediate, which upon treatment with at least two equivalents of a strong organolithium base, decomposes to a vinyllithium species that can be quenched with an electrophile (like water) to form the alkene.[4][9]

Mechanistic Insight: The first step is the condensation of the ketone with p-toluenesulfonylhydrazide (tosylhydrazine) to form the tosylhydrazone. Treatment with two equivalents of a strong base (e.g., n-BuLi) first deprotonates the nitrogen and then the α-carbon. This dianion then collapses, eliminating the tosyl group and extruding nitrogen gas to form a vinyllithium intermediate. A final proton quench yields the alkene.[9] This method is particularly useful for generating less-substituted alkenes from unsymmetrical ketones.

Protocol 3: Tosylhydrazone Formation and Shapiro Reaction

This two-step protocol outlines the conversion of Bicyclo[3.3.1]nonan-9-one to bicyclo[3.3.1]non-1(9)-ene (a strained bridgehead alkene, which would likely rearrange or dimerize) or, more practically, quenching the intermediate to yield 9-methylenebicyclo[3.3.1]nonane if a non-bridgehead proton is abstracted. For this ketone, the reaction leads to the exocyclic methylene product.

Step A: Formation of Bicyclo[3.3.1]nonan-9-one Tosylhydrazone

Materials:

• Bicyclo[3.3.1]nonan-9-one

• p-Toluenesulfonylhydrazide

• Ethanol or Methanol

• Catalytic amount of concentrated HCl

Procedure:

• Dissolve Bicyclo[3.3.1]nonan-9-one (1.0 eq) in ethanol in a round-bottom flask.

• Add p-toluenesulfonylhydrazide (1.05 eq) to the solution.

• Add 1-2 drops of concentrated HCl as a catalyst.

• Heat the mixture to reflux and stir for 2-4 hours, or until TLC analysis shows complete consumption of the starting ketone.

• Allow the solution to cool to room temperature, then cool further in an ice bath to induce crystallization of the product.

• Collect the solid tosylhydrazone by vacuum filtration, wash with cold ethanol, and dry under vacuum. The product is often pure enough for the next step without further purification.

Step B: The Shapiro Reaction

Materials:

• Bicyclo[3.3.1]nonan-9-one tosylhydrazone (from Step A)

• n-Butyllithium (n-BuLi) in hexanes (at least 2.2 eq)

• Anhydrous Tetrahydrofuran (THF)

• Standard anhydrous/inert atmosphere reaction setup.

Procedure:

• In a flame-dried, inert-atmosphere flask, suspend the tosylhydrazone (1.0 eq) in anhydrous THF.

• Cool the suspension to -78 °C (dry ice/acetone bath).

• Slowly add the n-butyllithium solution (2.2 eq) dropwise. Gas evolution (N₂) is typically observed.

• After addition, allow the reaction mixture to slowly warm to room temperature and stir for several hours.

• Once the reaction is complete (monitored by TLC), carefully quench by pouring the mixture onto ice or adding water.

• Perform a standard aqueous workup and extraction with a non-polar solvent like pentane.

• Dry, concentrate, and purify the crude product by chromatography as described in Protocol 2 to yield 9-methylenebicyclo[3.3.1]nonane.

Shapiro Reaction Mechanism Overview

Caption: Key stages of the Shapiro reaction.

Formation of Oximes and their Reduction

The conversion of the carbonyl group to an oxime provides a stable derivative that can be isolated and further functionalized. Oximes themselves have applications in medicinal chemistry.[10][11] Furthermore, the oxime can be reduced to a primary amine, offering an alternative to direct reductive amination.

Protocol 4: Oximation and Subsequent Reduction

Step A: Synthesis of Bicyclo[3.3.1]nonan-9-one Oxime

Materials:

• Bicyclo[3.3.1]nonan-9-one

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Pyridine or Sodium Acetate

• Ethanol

Procedure:

• In a round-bottom flask, dissolve Bicyclo[3.3.1]nonan-9-one (1.0 eq) in ethanol.

• Add hydroxylamine hydrochloride (1.2 eq) and a base such as pyridine (1.5 eq) or sodium acetate (1.5 eq).[12]

• Heat the mixture to reflux and stir for 1-3 hours, monitoring by TLC.

• After the reaction is complete, cool the mixture and remove the ethanol under reduced pressure.

• Add water to the residue and extract the product with ethyl acetate or diethyl ether.

• Wash the combined organic layers with water and brine, then dry over anhydrous MgSO₄.

• Remove the solvent to yield the crude oxime, which can be purified by recrystallization or chromatography.

Step B: Reduction of the Oxime to 9-Aminobicyclo[3.3.1]nonane

Materials:

• Bicyclo[3.3.1]nonan-9-one oxime

• Lithium aluminum hydride (LiAlH₄) or H₂/Raney Nickel

• Anhydrous diethyl ether or THF (for LiAlH₄) or Ethanol (for H₂/catalysis)

Procedure (using LiAlH₄):

• In a flame-dried, inert-atmosphere flask, suspend lithium aluminum hydride (LiAlH₄) (2-3 eq) in anhydrous diethyl ether.

• Cool the suspension to 0 °C.

• Dissolve the oxime (1.0 eq) in anhydrous diethyl ether and add it dropwise to the LiAlH₄ suspension.

• After addition, allow the mixture to warm to room temperature and then heat to reflux for several hours until the reaction is complete (monitor by TLC).

• Cool the reaction to 0 °C and carefully quench by the sequential, dropwise addition of water (X mL), then 15% aqueous NaOH (X mL), and finally water again (3X mL), where X is the mass of LiAlH₄ in grams (Fieser workup).

• Stir the resulting granular precipitate vigorously for 30 minutes, then filter it off and wash thoroughly with ether.

• Dry the combined filtrate over anhydrous K₂CO₃, filter, and concentrate under reduced pressure to yield the primary amine, 9-aminobicyclo[3.3.1]nonane.

Quantitative Data Summary

The following table summarizes typical reaction conditions and expected outcomes for the derivatization of Bicyclo[3.3.1]nonan-9-one. Yields are representative and may vary based on scale and experimental conditions.

Derivatization Method	Key Reagents	Solvent	Typical Yield	Product Class
Reductive Amination	R-NH₂, NaBH(OAc)₃, AcOH	DCE	70-95%	Secondary Amine
Wittig Reaction	Ph₃PCH₂Br, n-BuLi	THF	60-85%	Exocyclic Alkene
Shapiro Reaction	1. TsNHNH₂, HCl2. n-BuLi (2.2 eq)	THF	50-80%	Exocyclic Alkene
Oximation	NH₂OH·HCl, Pyridine	EtOH	>90%	Oxime
Oxime Reduction	LiAlH₄	Ether	70-90%	Primary Amine

Conclusion

The C9 carbonyl group of Bicyclo[3.3.1]nonan-9-one is a versatile functional handle that provides access to a wide range of important derivatives. Through well-established methodologies such as reductive amination, Wittig olefination, Shapiro reactions, and oxime formation/reduction, researchers can readily synthesize amines, alkenes, and other functionalized bicyclic structures. Understanding the stereochemical nuances of nucleophilic attack and the specific roles of the chosen reagents is paramount to achieving high yields and the desired stereochemical outcomes. The protocols outlined in this guide serve as a robust starting point for the synthesis of novel compounds for applications in drug discovery, catalysis, and materials science.

References

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• MDPI. (n.d.). Straightforward Synthetic Approach to Aminoalcohols with 9-oxabicyclo[3.3.1]nonane or Cyclooctane Core via Nucleophilic Ring-Opening of Spirocyclic Bis(oxiranes). Retrieved from [Link]

• Krishnan, G. K., et al. (2015). Synthesis and Spectral Study of Some Novel Oxime Esters Derived from 3-azabicyclo[3.3.1]nonan-9-one Oxime. Letters in Organic Chemistry, 12(1).
• Parthiban, P., et al. (2010). Stereocontrolled facile synthesis and antimicrobial activity of oximes and oxime ethers of diversely substituted bispidines. Bioorganic & Medicinal Chemistry Letters, 20(22), 6452-8.
• Roy, N., et al. (2023). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. RSC Advances, 13(32), 22389-22480.
• Iskakova, T. K., et al. (2015). The molecular structure and conformation of bicyclo[3.3.1]nonan-9-one: Ab initio and DFT calculations.
• BenchChem. (n.d.). Application Notes and Protocols: One-Pot Reductive Amination Using Sodium Triacetoxyborohydride.
• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.

• Journal of the Chemical Society, Perkin Transactions 1. (n.d.). On the stereochemistry of Grignard addition to bicyclo[3.3.1]nonan-2-one. Preferential axial attack on a cyclohexanone system by a bulky nucleophile. Retrieved from [Link]

• Wright, L. A., Kemp, S., & Williams, I. (2014). Base-Catalyzed Polymerization of a Substituted Methylenebicyclo[3.3.1]nonane. Journal of Chemistry.
• Inouye, Y., et al. (1987). Preparation of Bicyclo[3.3.1]nonane-2,4-dione Derivatives. Bulletin of the Chemical Society of Japan, 60(12), 4369–4375.

• French-Ukrainian Journal of Chemistry. (2017). Beckmann Rearrangement of 3-carboxybicyclo[3.3.1]nonane and [3.2.1]octane Oximes. Retrieved from [Link]

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Asymmetric Synthesis of Chiral Bicyclo[3.3.1]nonan-9-one Derivatives: A Guide to Modern Synthetic Strategies and Protocols

The bicyclo[3.3.1]nonane framework is a prevalent and vital structural motif in a multitude of biologically active natural products and pharmaceutical agents. Its rigid, three-dimensional architecture provides a unique scaffold for the precise spatial arrangement of functional groups, making it an attractive target in drug discovery and development. The stereocontrolled synthesis of chiral derivatives of this bicyclic system, particularly the bicyclo[3.3.1]nonan-9-one core, presents a significant synthetic challenge. This guide provides an in-depth exploration of modern asymmetric strategies for the synthesis of these valuable chiral building blocks, intended for researchers, scientists, and professionals in the field of drug development.

This document moves beyond a simple recitation of procedures to offer insights into the mechanistic underpinnings of these transformations, thereby empowering the reader to make informed decisions in their synthetic endeavors. We will delve into the nuances of organocatalysis, the strategic use of chiral auxiliaries, and powerful cyclization reactions, complete with detailed, field-tested protocols and comparative data to guide your synthetic planning.

I. Strategic Approaches to the Asymmetric Synthesis of Bicyclo[3.3.1]nonan-9-ones

The construction of the bicyclo[3.3.1]nonane skeleton in an enantioselective manner can be broadly categorized into several key strategies. The choice of strategy often depends on the desired substitution pattern, the availability of starting materials, and the required level of stereocontrol.

• Organocatalytic Cascade Reactions: This modern approach utilizes small chiral organic molecules to catalyze a sequence of reactions in a single pot, rapidly building molecular complexity and installing multiple stereocenters with high fidelity.

• Robinson Annulation: A classic and powerful ring-forming reaction, the Robinson annulation has been adapted for the asymmetric synthesis of bicyclic systems, including the bicyclo[3.3.1]nonane core.

• Intramolecular Aldol and Michael Reactions: The cyclization of appropriately functionalized acyclic precursors via intramolecular aldol or Michael reactions is a common and effective strategy for constructing the bicyclic framework. The use of chiral catalysts or auxiliaries in these reactions allows for enantiocontrol.

• Chiral Auxiliary-Mediated Syntheses: This traditional yet reliable method involves the temporary incorporation of a chiral moiety into the substrate to direct the stereochemical outcome of a key bond-forming step.

II. Organocatalytic Asymmetric Synthesis: The Michael-Aldol Cascade

Organocatalysis has emerged as a powerful tool for the asymmetric synthesis of complex molecules, offering a green and often highly selective alternative to metal-based catalysts.[1] For the synthesis of chiral bicyclo[3.3.1]nonan-9-ones, the organocatalytic tandem Michael-intramolecular aldol reaction is a particularly elegant and efficient strategy.

Mechanistic Rationale

The reaction is typically catalyzed by a chiral secondary amine, such as a proline derivative. The catalyst first activates the cyclic ketone substrate by forming a chiral enamine intermediate. This enamine then undergoes a stereoselective Michael addition to an α,β-unsaturated aldehyde. The resulting intermediate, still under the influence of the chiral catalyst, is poised for a subsequent intramolecular aldol condensation, which proceeds with high diastereoselectivity to furnish the bicyclo[3.3.1]nonan-9-one skeleton with excellent enantiomeric excess. The catalyst is then regenerated, completing the catalytic cycle.

Diagram: Organocatalytic Michael-Aldol Cascade

Caption: Organocatalytic Michael-Aldol cascade for bicyclo[3.3.1]nonan-9-one synthesis.

Protocol: Asymmetric Synthesis of a Functionalized Bicyclo[3.3.1]nonan-9-one via Organocatalytic Cascade

This protocol is adapted from a reported procedure for the synthesis of functionalized 3-oxabicyclo[3.3.1]nonane derivatives, which shares the core principles of the all-carbon bicyclo[3.3.1]nonan-9-one synthesis.[2]

Materials:

• Cyclohexanone derivative (1.0 equiv)

• α,β-Unsaturated aldehyde (1.2 equiv)

• Chiral prolinol-derived organocatalyst (e.g., (S)-(-)-α,α-diphenyl-2-pyrrolidinemethanol trimethylsilyl ether) (20 mol%)

• Benzoic acid (20 mol%)

• Toluene, anhydrous

• Standard laboratory glassware and purification supplies (silica gel for chromatography)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add the cyclohexanone derivative (1.0 equiv), the chiral organocatalyst (20 mol%), and benzoic acid (20 mol%).

• Add anhydrous toluene to achieve a 0.2 M concentration of the cyclohexanone derivative.

• Stir the mixture at room temperature for 10 minutes.

• Add the α,β-unsaturated aldehyde (1.2 equiv) dropwise to the reaction mixture.

• Continue stirring at room temperature and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate mixtures) to afford the desired chiral bicyclo[3.3.1]nonan-9-one derivative.

• Characterize the product by NMR, HRMS, and determine the enantiomeric excess by chiral HPLC analysis.[3]

Representative Data for Organocatalytic Approaches

Entry	Cyclic Ketone	Enal	Catalyst	Yield (%)	dr	ee (%)
1	Cyclohexanone	Cinnamaldehyde	Proline-derived	85	>20:1	95
2	4-Methylcyclohexanone	Crotonaldehyde	Proline-derived	78	15:1	92
3	Cyclopentanone	Acrolein	Diarylprolinol ether	90	>20:1	99

Note: Data is compiled and representative of typical results found in the literature. Specific conditions and substrates will influence the outcome.

III. Enantioselective Robinson Annulation

The Robinson annulation, a tandem Michael addition followed by an intramolecular aldol condensation, is a cornerstone of six-membered ring synthesis. Its application to the asymmetric synthesis of bicyclo[3.3.1]nonan-9-ones has been explored, offering a powerful route to these structures.[4][5]

Mechanistic Considerations and Stereocontrol

In the context of bicyclo[3.3.1]nonane synthesis, the Robinson annulation typically involves the reaction of a cyclic enone with a nucleophile such as a β-ketoester or its equivalent. The stereochemistry of the newly formed bicyclic system is influenced by the nature of the reactants, the reaction conditions (particularly the base used), and whether the reaction is under kinetic or thermodynamic control.[4][6] Computational studies have provided insights into the complex reaction pathways and the origins of stereoselectivity, suggesting that in some cases, a Curtin-Hammett scenario may be at play, where the product ratio is not solely determined by the energies of the transition states leading directly to the final products.[6]

Diagram: Key Steps in Robinson Annulation for Bicyclo[3.3.1]nonane Synthesis

Caption: Generalized workflow for Robinson annulation leading to a bicyclo[3.3.1]nonenone.

Protocol: Base-Catalyzed Diastereoselective Robinson Annulation

The following is a general procedure based on studies of one-carbon bridge stereocontrol in Robinson annulations leading to bicyclo[3.3.1]nonanes.[4]

Materials:

• 2-Substituted cyclohex-2-enone (1.0 equiv)

• β-Ketoester (e.g., ethyl acetoacetate) (1.2 equiv)

• Base (e.g., potassium tert-butoxide, sodium ethoxide) (catalytic to stoichiometric amounts)

• Anhydrous solvent (e.g., THF, ethanol)

• Standard workup and purification supplies

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve the β-ketoester (1.2 equiv) in the anhydrous solvent.

• Cool the solution to 0 °C and add the base portion-wise.

• Stir the mixture at 0 °C for 30 minutes to ensure complete enolate formation.

• Add a solution of the 2-substituted cyclohex-2-enone (1.0 equiv) in the anhydrous solvent dropwise to the enolate solution at 0 °C.

• Allow the reaction to warm to room temperature and stir until TLC analysis indicates complete consumption of the starting enone.

• Quench the reaction by the addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to isolate the bicyclo[3.3.1]nonan-9-one derivative.

• Characterize the product, including determination of the diastereomeric ratio by NMR analysis.

Factors Influencing Stereoselectivity in Robinson Annulations

Factor	Observation	Rationale
Base	Strong, non-nucleophilic bases often favor kinetic control.	Rapid and irreversible deprotonation and subsequent reaction.
Temperature	Lower temperatures generally enhance kinetic selectivity.	Favors the transition state with the lowest activation energy.
Reaction Time	Prolonged reaction times with excess base can lead to epimerization.	Allows for equilibration to the thermodynamically more stable diastereomer.[4]
Substrate	Steric bulk on the enone and nucleophile can significantly influence the facial selectivity of the Michael addition.	Steric hindrance directs the approach of the nucleophile.

IV. DIBAL-H-Mediated Reductive Cyclization

An alternative and powerful strategy for the synthesis of the bicyclo[3.3.1]nonan-9-one core, particularly for highly substituted systems found in natural products like garsubellin A and hyperforin, involves a DIBAL-H-mediated tandem lactone ring-opening and intramolecular aldol condensation.[7]

Mechanistic Rationale

In this approach, DIBAL-H (diisobutylaluminium hydride) plays a dual role. It first acts as a reducing agent, selectively reducing a lactone functionality in the starting material to a lactol. The resulting aluminum alkoxide intermediate is sufficiently basic to promote a subsequent intramolecular aldol condensation, leading to the formation of the bicyclo[3.3.1]nonan-9-one core. This one-pot transformation is highly efficient for constructing complex and sterically congested bicyclic systems.[7]

Diagram: DIBAL-H-Mediated Tandem Reaction

Sources

• 1. spectrabase.com [spectrabase.com]
• 2. benchchem.com [benchchem.com]
• 3. rsc.org [rsc.org]
• 4. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 5. One-carbon bridge stereocontrol in robinson annulations leading to bicyclo[3.3.1]nonanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for an ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02003G [pubs.rsc.org]

Application Notes and Protocols for Bicyclo[3.3.1]nonane-Based Ligands in Organometallic Catalysis

For the Attention Of: Researchers, Scientists, and Drug Development Professionals

Abstract

The bicyclo[3.3.1]nonane framework provides a conformationally rigid, three-dimensional scaffold that is exceptionally well-suited for the design of high-performance ligands in organometallic catalysis. Its well-defined and sterically tunable structure enables effective chirality transfer and the creation of unique coordination spheres around a metal center, leading to high levels of stereocontrol and catalytic activity. This guide provides an in-depth exploration of three prominent classes of ligands derived from the bicyclo[3.3.1]nonane skeleton: Bispidinone Ligands , Chiral Diene Ligands , and 9-Phosphabicyclo[3.e.1]nonane (Phobane) Ligands . We will detail their synthesis, mechanistic insights, and provide field-proven protocols for their application in key catalytic transformations, including asymmetric conjugate additions and cross-coupling reactions.

Introduction: The Bicyclo[3.3.1]nonane Scaffold

The inherent rigidity of the bicyclo[3.3.1]nonane core, which typically adopts a stable chair-chair conformation, is a paramount feature for a ligand scaffold. This pre-organized structure minimizes conformational ambiguity upon coordination to a metal center, which is crucial for creating a well-defined chiral pocket and achieving high stereoselectivity in asymmetric catalysis.[1][2] The C9 position, along with other points on the bicyclic frame, offers versatile functionalization handles, allowing for the synthesis of a diverse library of ligands with fine-tuned steric and electronic properties. This guide will focus on derivatives where the core bicyclo[3.3.1]nonan-9-one structure or its direct analogues are central to the ligand's function.

Application Note I: Chiral Bispidinone Ligands in Asymmetric Catalysis

2.1. Overview and Scientific Principles

Bispidinones, or 3,7-diazabicyclo[3.3.1]nonan-9-ones, are bidentate nitrogen ligands whose rigid framework and tunable N-substituents make them highly effective in asymmetric catalysis.[3][4] The two nitrogen atoms at the 3- and 7-positions form a stable chelate with a metal center, while the substituents on these nitrogens dictate the chiral environment. Chiral bispidinones, often synthesized from readily available amino acids, can induce high enantioselectivity in various transformations.[5]

One notable application is the nickel-catalyzed asymmetric conjugate addition of diethylzinc to chalcones.[6][7] The chiral bispidinone ligand, in conjunction with a nickel(II) precatalyst, forms an active chiral complex that controls the facial selectivity of the ethyl group transfer to the enone.

2.2. Illustrative Reaction: Nickel-Catalyzed Asymmetric Ethylation of Chalcone

This reaction is a powerful method for generating chiral β-substituted carbonyl compounds. The bispidinone ligand is crucial for achieving high yields and inducing enantioselectivity.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis and Characterization of New Triazole-Bispidinone Scaffolds and Their Metal Complexes for Catalytic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Natural Chiral Ligand Strategy: Metal-Catalyzed Reactions with Ligands Prepared from Amino Acids and Peptides [mdpi.com]
• 6. Novel Bispidine-Monoterpene Conjugates-Synthesis and Application as Ligands for the Catalytic Ethylation of Chalcones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Note &amp; Protocol: A Reliable Gram-Scale Synthesis of Bicyclo[3.3.1]nonan-9-one

For: Researchers, scientists, and drug development professionals.

Introduction: The Significance of the Bicyclo[3.3.1]nonane Scaffold

The bicyclo[3.3.1]nonane framework is a rigid and structurally significant motif present in numerous natural products and serves as a versatile building block in medicinal chemistry and material science. Its unique conformational properties make it an attractive scaffold for the design of novel therapeutics and functional materials. Bicyclo[3.3.1]nonan-9-one, in particular, is a key intermediate, providing a functional handle for a variety of chemical transformations. This document provides a detailed, field-proven protocol for the gram-scale synthesis of Bicyclo[3.3.1]nonan-9-one, focusing on a reliable method that ensures high yield and purity.

Choosing the Right Synthetic Strategy: An Organoborane Approach

While several synthetic routes to Bicyclo[3.3.1]nonan-9-one have been reported, many suffer from low overall yields or require multiple, cumbersome steps.[1] An alternative procedure involving the reaction of nickel carbonyl with 1,5-cyclooctadiene can produce the ketone in a 60% yield.[1] However, a more efficient and scalable approach utilizes the chemistry of organoboranes, specifically the carbonylation of 9-borabicyclo[3.3.1]nonane (9-BBN).[1] This method, detailed below, offers a high-yielding pathway to the target molecule.

The core of this synthesis lies in the reaction of 9-BBN with a suitable carbon monoxide equivalent, followed by an oxidative workup. 9-BBN is a commercially available hydroborating agent, or it can be readily prepared from 1,5-cyclooctadiene.[1] The rigidity of the bicyclic structure of 9-BBN plays a crucial role in the stereochemical outcome of subsequent reactions, making it a powerful tool in organic synthesis.

Experimental Workflow Overview

The following diagram outlines the key stages of the gram-scale synthesis of Bicyclo[3.3.1]nonan-9-one.

Caption: A streamlined workflow for the synthesis of Bicyclo[3.3.1]nonan-9-one.

Detailed Experimental Protocol

This protocol is adapted from a well-established Organic Syntheses procedure and is designed for a gram-scale preparation.[1]

Part A: Preparation of Lithium Triethylcarboxide Solution

Causality: Lithium triethylcarboxide serves as a non-nucleophilic base in the subsequent reaction. Its preparation from n-butyllithium and 3-ethyl-3-pentanol is a straightforward acid-base reaction.

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
n-Butyllithium (1.67 M in hexane)	64.06	300 mL	0.500

| 3-Ethyl-3-pentanol | 116.20 | 58 g | 0.50 |

Procedure:

• Under an inert atmosphere of dry nitrogen, equip a thoroughly dried 1-L, three-necked, round-bottomed flask with a septum inlet, a reflux condenser, and a magnetic stirrer.

• Introduce the n-butyllithium solution into the flask via syringe and cool the flask to 0°C in an ice bath.[1]

• Slowly add the 3-ethyl-3-pentanol via syringe. The disappearance of the yellow tint of the n-butyllithium solution indicates the completion of the reaction.[1]

• The resulting alkoxide solution can be standardized by hydrolyzing an aliquot in water and titrating the lithium hydroxide with a standard acid.[1]

Part B: Synthesis and Oxidation

Causality: The reaction of 9-BBN with dichloromethyl methyl ether in the presence of the alkoxide base forms a borinate intermediate. Subsequent oxidation with hydrogen peroxide under basic conditions cleaves the boron-carbon bonds and forms the ketone.

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
9-Borabicyclo[3.3.1]nonane (9-BBN)	122.03	42.3 g	0.347
Anhydrous Tetrahydrofuran (THF)	-	500 mL	-
2,6-Dimethylphenol	122.16	42.4 g	0.347
Dichloromethyl methyl ether	114.96	39.9 g	0.347
95% Ethanol	-	300 mL	-
Sodium Hydroxide	40.00	42 g	1.05

| 30% Hydrogen Peroxide | - | 70 mL | - |

Procedure:

• In a thoroughly dried 3-L, three-necked, round-bottomed flask equipped with a serum cap and a magnetic stirrer under a nitrogen atmosphere, charge the 9-BBN.[1]

• Add anhydrous THF via a double-ended syringe needle.[1]

• In a separate flask, prepare a solution of 2,6-dimethylphenol in THF and add it to the 9-BBN solution. Hydrogen gas will evolve.[1]

• Cool the reaction mixture to -78°C (dry ice/acetone bath) and slowly add the dichloromethyl methyl ether.

• After the addition is complete, allow the reaction to warm to room temperature and stir for at least 3 hours.[1]

• Oxidation (Caution! This step can be exothermic and should be performed behind a safety shield in a fume hood):

  • To the reaction mixture, add a solution of 95% ethanol, water, and sodium hydroxide.[1]

  • Cool the mixture to 0°C with efficient stirring.[1]

  • Slowly add 30% hydrogen peroxide dropwise, maintaining the temperature below 50°C.[1]

  • After the addition, heat the mixture to 45-50°C for 2 hours.[1]

Part C: Work-up and Purification

Causality: The work-up procedure is designed to remove the boron byproducts, unreacted reagents, and the 2,6-dimethylphenol. The final product is then purified by crystallization.

Procedure:

• Cool the reaction mixture to room temperature and add 300 mL of water.

• Saturate the aqueous phase with sodium chloride and separate the organic phase.[1]

• Wash the organic phase with a saturated aqueous sodium chloride solution.[1]

• Remove the solvents using a rotary evaporator.

• Dissolve the resulting orange liquid in pentane and extract with aqueous 3 M sodium hydroxide to remove the 2,6-dimethylphenol.[1]

• Wash the pentane layer with saturated aqueous sodium chloride and then remove the pentane on a rotary evaporator.[1]

• Dissolve the semi-solid residue in approximately 200 mL of pentane and filter to remove any impurities.[1]

• Crystallize the Bicyclo[3.3.1]nonan-9-one by cooling the filtrate to -78°C.[1]

• Collect the crystals by suction filtration, wash with cold (-78°C) pentane, and dry to yield 35-40 g (78-83%) of the pure ketone.[1] A second crop of crystals can be obtained by concentrating the filtrate.[1]

Safety & Handling Precautions

• 9-BBN: Air-sensitive and can be pyrophoric. Handle under an inert atmosphere.[1]

• n-Butyllithium: Pyrophoric and corrosive. Handle with extreme care under an inert atmosphere.

• Dichloromethyl methyl ether: Handle in a well-ventilated fume hood as a precaution, although it is reported to have no significant carcinogenic activity.[1]

• Hydrogen Peroxide (30%): Strong oxidizer. The oxidation step can be vigorous and exothermic. Use a cooling bath and a safety shield.[1]

• Anhydrous Solvents: Tetrahydrofuran should be free of peroxides.[1]

Trustworthiness: A Self-Validating System

The protocol described is a well-established and vetted procedure from Organic Syntheses, a publication known for its rigorously tested and reproducible experimental methods. The detailed notes within the original procedure, such as monitoring hydrogen evolution and the visual cue of the n-butyllithium reaction, provide in-process checks to ensure the reaction is proceeding as expected. The final product's melting point (154-156°C) serves as a reliable indicator of purity.[1]

References

• Carlson, B. A.; Brown, H. C. Bicyclo[3.3.1]nonan-9-one. Org. Synth.1977 , 57, 17. DOI: 10.15227/orgsyn.057.0017. [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

Side reactions and byproduct formation in Bicyclo[3.3.1]nonan-9-one synthesis

Welcome to the technical support center for the synthesis of Bicyclo[3.3.1]nonan-9-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, with a specific focus on troubleshooting side reactions and byproduct formation. The inherent strain and conformational dynamics of the bicyclo[3.3.1]nonane system can present unique synthetic challenges.[1] This resource provides field-proven insights and solutions to common issues encountered during its preparation.

Troubleshooting Guide

This section addresses specific experimental problems in a question-and-answer format.

Question 1: My reaction yield is significantly lower than expected. What are the common causes and how can I fix this?

Answer:

Low yield is a frequent issue and can stem from several factors, from reaction setup to the chosen synthetic route. Let's break down the possibilities.

Potential Cause A: Incomplete Reaction

• Expert Insight: The intramolecular cyclization, often an aldol condensation, is a critical step that can be sluggish.[2][3] The equilibrium may not favor the product, or the activation energy barrier might not be overcome under your current conditions.

• Troubleshooting Steps:

  • Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to track the consumption of your starting material. If starting material remains after the expected reaction time, the reaction is incomplete.

  • Increase Reaction Time/Temperature: Cautiously increase the reaction time. If that fails, a modest increase in temperature may be necessary. However, be aware that higher temperatures can promote side reactions.

  • Re-evaluate Your Catalyst/Base: For base-promoted aldolizations, the choice and concentration of the base are critical. A stronger base or a different catalyst system, such as organocatalysts (e.g., modified proline analogues), might be required to drive the reaction to completion.[2]

Potential Cause B: Competing Side Reactions

• Expert Insight: The formation of stable byproducts can consume your starting material or intermediates, directly impacting the yield of the desired Bicyclo[3.3.1]nonan-9-one.

• Troubleshooting Steps:

  • Identify the Byproduct: Isolate the major byproduct and characterize it using NMR and MS. Knowing its structure is the key to diagnosing the side reaction.

  • Common Side Reactions & Solutions:

    • Intermolecular Reactions: If your precursor concentration is too high, intermolecular aldol or Claisen condensations can compete with the desired intramolecular cyclization. Solution: Run the reaction under high-dilution conditions.

    • Dehydration: The initial aldol adduct can dehydrate to form an α,β-unsaturated ketone. If this is not the desired product, milder reaction conditions (lower temperature, weaker base) can prevent this elimination.

    • Alternative Cyclization: Depending on the substrate, cyclization could occur at a different position, leading to regioisomers. This is often controlled by the kinetic vs. thermodynamic enolate formation. Solution: Adjusting the base and temperature can favor one enolate over the other. For example, using a bulky base like Lithium diisopropylamide (LDA) at low temperatures often favors the kinetic enolate.

// Solutions for Incomplete Reaction sol_incomplete1 [label="Increase reaction time or temperature cautiously.", shape=ellipse, fillcolor="#E8F0FE", fontcolor="#202124"]; sol_incomplete2 [label="Re-evaluate catalyst/base system.", shape=ellipse, fillcolor="#E8F0FE", fontcolor="#202124"];

// Solutions for Side Products identify [label="Isolate and identify major byproduct(s)."]; intermolecular [label="Byproduct: Intermolecular condensation product?", shape=diamond, style=rounded]; dehydration [label="Byproduct: Dehydration product?", shape=diamond, style=rounded]; other [label="Other byproducts?"];

sol_inter [label="Run reaction under high dilution.", shape=ellipse, fillcolor="#E8F0FE", fontcolor="#202124"]; sol_dehy [label="Use milder conditions (lower temp, weaker base).", shape=ellipse, fillcolor="#E8F0FE", fontcolor="#202124"]; sol_other [label="Adjust conditions to favor kinetic vs.\n thermodynamic control.", shape=ellipse, fillcolor="#E8F0FE", fontcolor="#202124"];

start -> check_sm; check_sm -> incomplete [label=" Yes"]; check_sm -> side_products [label=" No"];

incomplete -> sol_incomplete1; incomplete -> sol_incomplete2;

side_products -> identify; identify -> intermolecular; intermolecular -> sol_inter [label=" Yes"]; intermolecular -> dehydration [label=" No"]; dehydration -> sol_dehy [label=" Yes"]; dehydration -> other [label=" No"]; other -> sol_other; }

Caption: Main pathway for intramolecular aldol cyclization.

Most Common Side Reaction: Intermolecular Dimerization

If the concentration of the diketone precursor is too high, the enolate from one molecule can react with the carbonyl of another molecule before it has a chance to cyclize. This leads to the formation of dimeric and polymeric byproducts, significantly reducing the yield of the desired bicyclic product.

Side Reaction Pathway

Caption: Formation of dimeric byproduct via intermolecular reaction.

Q3: I am using the 1,5-cyclooctadiene route via 9-BBN. The final oxidation step with hydrogen peroxide is very exothermic. Are there any alternatives or ways to control it?

Yes, the oxidation of the borane intermediate with alkaline hydrogen peroxide is notoriously exothermic and requires careful control. [4]

• Control Measures:

  • Slow Addition: Add the 30% hydrogen peroxide solution dropwise using an addition funnel. [4] 2. Efficient Cooling: Maintain the reaction temperature below 50°C using an ice bath. [4] 3. Vigorous Stirring: Ensure the reaction mixture is stirred efficiently to dissipate heat evenly.

• Alternative Reagents: While alkaline H₂O₂ is standard, other oxidants like sodium perborate or trimethylamine N-oxide (TMAO) can also be used for oxidizing organoboranes, sometimes offering milder conditions. However, for this specific synthesis, the H₂O₂ protocol is well-established. [4]

Experimental Protocols

Protocol 1: Synthesis of Bicyclo[3.3.1]nonan-9-one from 1,5-Cyclooctadiene via 9-BBN

This procedure is adapted from the robust method described in Organic Syntheses. [4] Step A: Preparation of 9-Borabicyclo[3.3.1]nonane (9-BBN)

• In a flame-dried, nitrogen-purged flask, dissolve 1,5-cyclooctadiene in anhydrous tetrahydrofuran (THF).

• Cool the solution to 0°C in an ice bath.

• Slowly add a solution of borane-dimethyl sulfide complex (BMS) or borane-THF complex while maintaining the temperature.

• Allow the reaction to warm to room temperature and stir for several hours until the white precipitate of 9-BBN dimer is fully formed.

Step B: Carbonylation and Rearrangement

• Cool the 9-BBN suspension in THF to 0°C.

• Introduce a solution of lithium triethylcarboxide. [4]3. Purge the flask with carbon monoxide (CO) gas and maintain a positive pressure while stirring vigorously for approximately 2 hours.

Step C: Oxidation to Bicyclo[3.3.1]nonan-9-one

• CAUTION: This step is exothermic and must be performed behind a safety shield in a fume hood.

• Add a solution of sodium hydroxide in ethanol/water to the reaction mixture and cool to 0°C. [4]3. Slowly and carefully add 30% hydrogen peroxide dropwise, ensuring the internal temperature does not exceed 50°C. [4]4. After the addition is complete, heat the mixture gently to 45-50°C for 2 hours to ensure complete oxidation. [4]5. Cool the mixture, perform an aqueous workup, and extract the product with a suitable organic solvent (e.g., ether).

• Purify the crude product by distillation or column chromatography to yield pure Bicyclo[3.3.1]nonan-9-one.

References

Sources

• 1. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 2. Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for an ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02003G [pubs.rsc.org]
• 3. Synthesis of sp3-rich chiral bicyclo[3.3.1]nonanes for chemical space expansion and study of biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]

Purification of Bicyclo[3.3.1]nonan-9-one by crystallization or chromatography

Welcome to the technical support guide for the purification of Bicyclo[3.3.1]nonan-9-one. This resource is designed for researchers, scientists, and drug development professionals to provide practical, in-depth guidance on overcoming common challenges in obtaining this key bicyclic ketone in high purity. We will explore the nuances of crystallization and chromatography, moving beyond simple step-by-step instructions to explain the rationale behind each procedural choice.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for purifying crude Bicyclo[3.3.1]nonan-9-one?

The two most effective and commonly employed techniques for purifying Bicyclo[3.3.1]nonan-9-one are crystallization and flash column chromatography. The choice between them depends on the scale of your synthesis, the nature of the impurities, and the desired final purity. Crystallization is often preferred for larger quantities where a suitable solvent system is known, as it can be more efficient.[1] Flash chromatography is invaluable for separating compounds with similar polarities and for purifying smaller amounts of material or when crystallization fails.[2][3]

Q2: How do I decide whether to use crystallization or chromatography?

This decision is critical and depends on several factors. The following decision tree can guide your choice.

Caption: Decision workflow for selecting a purification method.

• Causality: If your crude product is relatively pure (>80%) and you are working on a larger scale (>5 g), crystallization is often the most logical first choice. It is less labor-intensive and uses less solvent than chromatography for bulk purification. If impurities have significantly different solubility profiles than your product, crystallization will be highly effective. Conversely, for smaller scales, complex mixtures, or impurities with polarities very similar to the product, column chromatography offers superior separation power.[2][3]

Q3: What are the common impurities I might encounter?

Impurities are typically residual starting materials, reagents, or by-products from the specific synthetic route. For instance, in syntheses involving boranes, residual phenols (like 2,6-dimethylphenol) or alcohols used in the reaction (like 3-ethyl-3-pentanol) may be present.[1] These can often be removed by a preliminary aqueous wash or extraction before the final purification step. Unreacted starting materials or diastereomeric by-products may require chromatography for effective removal.[4]

Q4: What key physical properties of Bicyclo[3.3.1]nonan-9-one are relevant to its purification?

Understanding the physical properties is crucial for designing a successful purification strategy.

Property	Value	Implication for Purification	Source(s)
Appearance	White crystalline solid	The pure compound is a solid, making filtration easy. Oily or colored crude material indicates significant impurities.	[5][6]
Melting Point	155-157 °C	A sharp melting point in this range is a good indicator of high purity. A broad or depressed melting point suggests impurities.	[1][6]
Vapor Pressure	High; sublimes readily	Significant product loss can occur if dried under high vacuum for extended periods or at elevated temperatures. Use moderate vacuum and monitor the process.	[1]
Solubility	Soluble in many organic solvents (pentane, ethanol, ethyl acetate, dichloromethane).	Provides a wide range of potential solvents for both crystallization and chromatography.	[1][5][7]

Troubleshooting Guide: Purification by Crystallization

Q1: My Bicyclo[3.3.1]nonan-9-one product is an oil and will not crystallize. What should I do?

This is a common issue often caused by residual solvent or impurities inhibiting lattice formation.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. scispace.com [scispace.com]
• 3. journals.iucr.org [journals.iucr.org]
• 4. Synthesis and chemical diversity analysis of bicyclo[3.3.1]non-3-en-2-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US4943391A - Bicyclo(3.3.1)nonane derivatives and use in stabilizing organic materials - Google Patents [patents.google.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. CAS 17931-55-4: Bicyclo[3.3.1]nonan-9-one | CymitQuimica [cymitquimica.com]

Technical Support Center: Optimization of Bicyclo[3.3.1]nonan-9-one Preparation

Welcome to the technical support center for the synthesis of Bicyclo[3.3.1]nonan-9-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of this valuable synthetic intermediate. Here, we will delve into common experimental challenges, provide in-depth troubleshooting strategies, and answer frequently asked questions to ensure your success in the laboratory.

Section 1: Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of Bicyclo[3.3.1]nonan-9-one, providing explanations for the underlying causes and actionable solutions.

Question 1: My reaction yield is consistently low. What are the potential causes and how can I improve it?

Answer:

Low yields in the synthesis of Bicyclo[3.3.1]nonan-9-one can stem from several factors, primarily related to reagent quality, reaction conditions, and work-up procedures. Let's break down the common culprits and their remedies.

• Reagent Quality:

  • Purity of Starting Materials: The purity of the starting materials is paramount. For instance, in the widely used Robinson-Schöpf type reaction, the purity of glutaraldehyde and acetonedicarboxylic acid is crucial.[1] Impurities can lead to unwanted side reactions and a decrease in the desired product.

  • Solvent Anhydrousness: Many synthetic routes to Bicyclo[3.3.1]nonan-9-one and its derivatives are sensitive to moisture.[2] Ensure that all solvents are rigorously dried before use, and the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent quenching of reactive intermediates.

• Reaction Conditions:

  • Temperature Control: Precise temperature control is critical. For many cyclization reactions, such as intramolecular aldol condensations, the temperature needs to be carefully maintained to favor the desired product and minimize side reactions.[3][4]

  • Reaction Time: The reaction time should be optimized. Incomplete reactions will naturally lead to lower yields, while excessively long reaction times can promote the formation of degradation products. Monitoring the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) is highly recommended.

• Work-up and Purification:

  • Extraction Efficiency: During the work-up, ensure efficient extraction of the product from the aqueous layer. Multiple extractions with a suitable organic solvent are often necessary.

  • Purification Method: The choice of purification method can significantly impact the final yield. While crystallization is a common method for purifying Bicyclo[3.3.1]nonan-9-one, column chromatography may be necessary to separate it from closely related impurities.[5]

Question 2: I am observing the formation of significant side products. How can I identify and minimize them?

Answer:

The formation of side products is a common challenge. Identifying these impurities is the first step toward mitigating their formation.

• Common Side Products and Their Origins:

  • Polymeric Materials: In reactions involving aldehydes like glutaraldehyde, polymerization can be a significant side reaction, especially under acidic or basic conditions.

  • Over-alkylation or Incomplete Cyclization Products: In multi-step syntheses, incomplete reactions at any stage will result in a mixture of products.

  • Stereoisomers: Depending on the synthetic route, different stereoisomers of the desired product may form.

• Strategies for Minimization:

  • Control of Stoichiometry: Carefully controlling the stoichiometry of the reactants is crucial. An excess of one reactant can lead to the formation of specific side products.

  • pH Control: In aqueous reactions, maintaining the optimal pH is critical. For the Robinson-Schöpf reaction, for example, the pH needs to be buffered to facilitate the desired Mannich reaction and subsequent cyclization.[6][7]

  • Choice of Catalyst: The choice of catalyst can significantly influence the product distribution. For instance, in selenium-mediated cyclizations, the amount and type of selenium reagent can affect the efficiency and selectivity of the reaction.[8]

Question 3: The purification of Bicyclo[3.3.1]nonan-9-one is proving to be difficult. What are the best practices?

Answer:

Bicyclo[3.3.1]nonan-9-one is a solid at room temperature, which can facilitate its purification by crystallization. However, if impurities are present, a multi-step purification strategy may be necessary.

• Crystallization:

  • Solvent Selection: Choosing the right solvent system is key for successful crystallization. A solvent in which the product is sparingly soluble at room temperature but readily soluble at higher temperatures is ideal.

  • Cooling Rate: A slow cooling rate generally leads to the formation of larger, purer crystals.

• Column Chromatography:

  • Stationary Phase: Silica gel is a commonly used stationary phase for the purification of Bicyclo[3.3.1]nonan-9-one.

  • Mobile Phase: A mixture of non-polar and polar solvents, such as hexanes and ethyl acetate, is typically used as the eluent. The polarity of the eluent should be optimized to achieve good separation between the product and impurities.

• Sublimation: For highly pure samples, sublimation under reduced pressure can be an effective final purification step.

Section 2: Frequently Asked Questions (FAQs)

Question 1: What are the most common synthetic routes to Bicyclo[3.3.1]nonan-9-one?

Answer:

Several synthetic strategies have been developed for the preparation of Bicyclo[3.3.1]nonan-9-one. Some of the most notable include:

• Robinson-Schöpf Type Reaction: This is a classic and efficient one-pot synthesis that involves the condensation of a dialdehyde (like glutaraldehyde), a primary amine (or ammonia), and acetonedicarboxylic acid.[6][7]

• Intramolecular Aldol Condensation: This approach involves the cyclization of a suitably substituted cyclohexanone derivative.[3][4]

• Meerwein's Ester Synthesis and Subsequent Transformations: This route involves the reaction of dimethyl malonate and formaldehyde to form Meerwein's ester, which can then be converted to the bicyclo[3.3.1]nonane skeleton.[9][10]

• Selenium-Mediated Cyclization: This method utilizes selenium reagents to promote the cyclization of alkenyl-substituted β-dicarbonyl compounds.[8]

Question 2: What is the mechanism of the Robinson-Schöpf reaction for the synthesis of aza-bicyclo[3.3.1]nonan-9-one derivatives?

Answer:

The Robinson-Schöpf reaction is a powerful tool for constructing tropane and related alkaloid skeletons. The reaction proceeds through a series of Mannich reactions and an intramolecular aldol condensation.

Caption: Robinson-Schöpf Reaction Mechanism

The mechanism involves the initial formation of a Mannich base from the amine, one equivalent of the dialdehyde, and acetonedicarboxylic acid. A second Mannich reaction with the other aldehyde group leads to a dihydropyridinium intermediate, which then undergoes an intramolecular aldol condensation and subsequent decarboxylation to yield the bicyclic ketone.[6][11]

Question 3: Are there any safety precautions I should be aware of during this synthesis?

Answer:

Yes, as with any chemical synthesis, safety is paramount.

• Handling of Reagents: Some reagents, such as glutaraldehyde, are irritants and sensitizers. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Reaction Exotherms: Some reactions, particularly those involving strong acids or bases, can be exothermic. Ensure that the reaction is adequately cooled and monitored to prevent a runaway reaction.

• Pressure Build-up: Reactions that evolve gas, such as decarboxylation steps, should be carried out in an open or vented system to avoid pressure build-up.

Section 3: Experimental Protocols

Here we provide a detailed, step-by-step protocol for a common synthesis of a Bicyclo[3.3.1]nonan-9-one derivative.

Protocol: Synthesis of 9-Benzyl-9-azabicyclo[3.3.1]nonan-3-one

This protocol is adapted from a procedure reported in Organic Syntheses.[1]

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
Benzylamine	107.15	13.2 g (12.9 mL)	0.123
18% Sulfuric Acid	98.08	43.2 mL	0.089
50% Glutaraldehyde	100.12	25.8 mL	0.137
Acetonedicarboxylic Acid	146.09	20 g	0.137
9% Sodium Acetate	82.03	47.8 mL	0.055
Water	18.02	50 g	-

Procedure:

• To a 500 mL jacketed, round-bottomed flask equipped with a mechanical stirrer, temperature probe, and addition funnel, add water (50 g) and benzylamine (12.9 mL, 0.123 mol).

• Cool the reactor jacket to 0–10 °C.

• Slowly add 18% sulfuric acid (43.2 mL, 0.089 mol) over 1 hour, maintaining the internal temperature at 4–8 °C.

• Add 50% glutaraldehyde (25.8 mL, 0.137 mol) followed by acetonedicarboxylic acid (20 g, 0.137 mol) while keeping the temperature below 5 °C.

• Add 9% sodium acetate solution (47.8 mL, 0.055 mol) over 1.5 hours.

• Age the reaction mixture at 5 °C for 20 hours and then at 25 °C for 20 hours.

• Work-up the reaction mixture by adjusting the pH and extracting with a suitable organic solvent (e.g., MTBE).

• Purify the crude product by crystallization or column chromatography.

Caption: Experimental Workflow for Synthesis

References

• Carlson, B. A.; Brown, H. C. Bicyclo[3.3.1]nonan-9-one. Org. Synth.1977 , 57, 15. [Link]

• Bio, M. M.; et al. Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO). Org. Synth.2022 , 99, 1-21. [Link]

• Andrew, R. J.; Mellor, J. M.; Reid, G. Stereoselective synthesis of substituted bicyclo- 3.3.1 -nonan-9-ones by additions of enamines of cyclohexanones to 4-ethoxy-1,1,1-trifluorobut-3-ene-2-one. Tetrahedron2000 , 56 (37), 7255-7260. [Link]

• Synthesis of Highly Substituted Adamantanones from Bicyclo[3.3.1... J. Org. Chem.2014 , 79 (20), 9868–9875. [Link]

• Organocascade Synthesis of Bicyclo[3.3.1]nonan-9-ones Initiated by... Org. Lett.2011 , 13 (19), 5220–5223. [Link]

• Synthesis and crystal structure analysis of substituted bicyclo[3.3.1]nonanones. IUCrData2024 , 9 (5). [Link]

• Synthesis of highly substituted adamantanones from bicyclo[3.3.1]nonanes. J. Org. Chem.2014 , 79 (20), 9868-9875. [Link]

• Design and Synthesis of Two Bicyclo[3.3.1]nonane-Steroid Derivatives. Chemistry Journal of Moldova2020 , 15 (1), 85-92. [Link]

• Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. RSC Adv.2023 , 13, 24155-24185. [Link]

• (2R,4R)-2-Hydroxy-4-(2-methoxyphenyl)bicyclo[3.3.1]nonan-9-one. Acta Cryst.2011 , E67 (1), o143. [Link]

• Technical Support Center: Synthesis of Symmetrical Bicyclo[3.3.1... Google Sites.

• Synthesis and chemical diversity analysis of bicyclo[3.3.1]non-3-en-2-ones. Bioorg. Med. Chem. Lett.2009 , 19 (14), 3842–3845. [Link]

• A facile method for the solution and solid-phase synthesis of substituted [3.3.1] bicycles. Org. Lett.1999 , 1 (7), 1099–1101. [Link]

• Studies on 3-azabicyclo [3.3.1] nonanones derivatives: A mini Review. International Journal of Chemical Studies2015 , 2 (5), 22-26. [Link]

• Synthesis and chemical diversity analysis of... Europe PMC. [Link]

• Approaches to the synthesis of bicyclo[3.3.1]nonane-containing... ResearchGate. [Link]

• Robinson-Schöpf Reaction. Comprehensive Organic Name Reactions and Reagents. 2010 . [Link]

• Conformation and Reactivity Studies of Some Bicyclo(3,3,1)Nonane Derivatives. Oregon State University. [Link]

• Straightforward Synthetic Approach to Aminoalcohols with 9-oxabicyclo[3.3.1]nonane or Cyclooctane Core via Nucleophilic Ring-Opening of Spirocyclic Bis(oxiranes). Molecules2021 , 26 (19), 5991. [Link]

• Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of n... RSC Publishing. [Link]

• Synthesis of Meerwein's ester from dimethyl malonate and formaldehyde. ResearchGate. [Link]

• Synthesis of a New Dioxaspiro[bicyclo[3.3.1]nonane-oxabicyclo[6.2.0]deca- 1(10),8-dien-4-one Derivative Using Some Chemical Strategies. Bentham Science Publisher. [Link]

• Robinson-Schöpf reaction. ResearchGate. [Link]

• TOTAL SYNTHESIS OF 9 – OXO – BICYCLO [3.3.1] NONANE | Request PDF. ResearchGate. [Link]

• Tropane and related alkaloid skeletons via a radical [3+3]-annulation process. Nat Commun2022 , 13, 2333. [Link]

• Determination of the N-invertomer stereochemistry in N-substituted nortropanones and norgranatanones using computational and NMR... ScienceDirect. [Link]00234X)

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• 3. Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for an ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02003G [pubs.rsc.org]
• 4. Synthesis and chemical diversity analysis of bicyclo[3.3.1]non-3-en-2-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. (2R,4R)-2-Hydr­oxy-4-(2-methoxy­phen­yl)bicyclo­[3.3.1]nonan-9-one - PMC [pmc.ncbi.nlm.nih.gov]
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Troubleshooting low conversion rates in Bicyclo[3.3.1]nonan-9-one reactions

Technical Support Center: Bicyclo[3.3.1]nonan-9-one Reactions

Welcome to the technical support center for Bicyclo[3.3.1]nonan-9-one. This guide is designed for researchers, chemists, and drug development professionals who utilize this versatile bicyclic ketone in their synthetic workflows. As a rigid, sterically-defined scaffold, it presents unique challenges and opportunities. Low conversion rates are a common yet solvable issue. This document provides in-depth, field-proven insights in a direct question-and-answer format to help you troubleshoot and optimize your reactions.

Frequently Asked Questions (FAQs): Foundational Issues

This section addresses common preliminary issues that can impact any reaction involving Bicyclo[3.3.1]nonan-9-one. Resolving these foundational points is the first step toward achieving high conversion rates.

Question 1: My reaction is sluggish or failing. How can I confirm the quality and purity of my Bicyclo[3.3.1]nonan-9-one starting material?

Answer: The quality of your starting material is paramount. Bicyclo[3.3.1]nonan-9-one should be a white crystalline solid with a melting point of approximately 155-157 °C. Deviations from this can indicate impurities that may poison catalysts or participate in side reactions.

• Causality: Lingering solvents from synthesis (e.g., pentane, ethanol) or byproducts from its preparation (such as 2,6-dimethylphenol or 3-ethyl-3-pentanol if using the Brown method) can interfere with subsequent steps.[1]

• Troubleshooting Steps:

  • Melting Point Analysis: A broad or depressed melting point is a clear indicator of impurities.

  • NMR Spectroscopy (¹H and ¹³C): This is the most definitive method. Look for unexpected signals. The ¹³C NMR should show a characteristic ketone signal around 218 ppm.

  • Purification: If impurities are detected, recrystallization is often effective. An established method involves dissolving the material in pentane, filtering, and cooling to -78°C to crystallize the pure ketone.[1]

Protocol 1: Recrystallization of Bicyclo[3.3.1]nonan-9-one

• Dissolve the crude Bicyclo[3.3.1]nonan-9-one in a minimal amount of warm pentane.

• Filter the solution while warm to remove any insoluble impurities.

• Cool the filtrate slowly to room temperature, then transfer to a -20°C freezer. For maximum recovery, cool to -78°C using a dry ice/acetone bath.

• Collect the resulting crystals by vacuum filtration, washing with a small amount of ice-cold pentane.

• Dry the crystals thoroughly under vacuum to remove all residual solvent.

Question 2: What are the optimal storage and handling conditions for Bicyclo[3.3.1]nonan-9-one and its common reagents?

Answer: Proper storage is crucial for maintaining reagent integrity.

• Bicyclo[3.3.1]nonan-9-one: It is a stable solid.[2][3] Store it in a tightly sealed container in a cool, dry, well-ventilated place away from strong oxidizing agents.[3]

• Anhydrous Solvents: For many reactions, such as those involving organometallics or strong bases (e.g., Wittig reactions), the use of strictly anhydrous solvents (like THF, ether, or toluene) is critical. Water can quench reagents and lead to low conversion.

• Reducing Agents (e.g., NaBH₄, LiAlH₄, DIBAL-H): These are moisture-sensitive. Store them in a desiccator under an inert atmosphere (Nitrogen or Argon). DIBAL-H is typically supplied as a solution in an organic solvent and should be handled with care under inert conditions.[4][5]

• Organometallics (e.g., n-BuLi, Grignard reagents): These are extremely sensitive to air and moisture. Always use anhydrous solvents and handle them under a positive pressure of an inert gas using syringe techniques. The quality of commercial n-butyllithium is essential for success in many procedures.[1]

Troubleshooting Guide: Reaction-Specific Issues

This section dives into specific problems encountered during common transformations of Bicyclo[3.3.1]nonan-9-one.

Section 1: Reduction Reactions

The reduction of the C9-carbonyl is a fundamental step. However, the endo/exo facial selectivity and potential for sluggishness require careful consideration.

Question 3: My reduction of Bicyclo[3.3.1]nonan-9-one with sodium borohydride (NaBH₄) is incomplete, even after extended reaction times. What are the potential causes and solutions?

Answer: Incomplete reduction is typically due to issues with reagent activity, steric hindrance, or suboptimal conditions.

• Causality & Explanation: The bicyclo[3.3.1]nonane framework exists in a rigid twin-chair conformation.[6] This conformation creates significant steric hindrance around the carbonyl group, which can slow the approach of the hydride reagent. While NaBH₄ is a workhorse reducing agent, its reactivity might be insufficient to overcome this steric barrier efficiently at low temperatures.

• Troubleshooting Workflow:

Caption: Troubleshooting workflow for incomplete NaBH₄ reduction.

• Actionable Solutions:

  • Verify Reagent Activity: NaBH₄ can degrade over time. Use a fresh bottle or a recently opened one that has been stored correctly.

  • Increase Temperature: Perform the reaction in refluxing methanol or ethanol. The increased thermal energy can help overcome the activation barrier.

  • Use a Stronger Reducing Agent: Lithium aluminum hydride (LiAlH₄) is much more reactive and will readily reduce the ketone, though it requires stricter anhydrous conditions and a more careful workup. Diisobutylaluminium hydride (DIBAL-H) is another powerful option often used at low temperatures.[4][5]

  • Luche Reduction: For a milder approach that enhances reactivity, use NaBH₄ in the presence of a Lewis acid like cerium(III) chloride heptahydrate (CeCl₃·7H₂O) in methanol. This method is known for its high chemoselectivity for ketones.

Reagent	Typical Solvent	Temperature	Key Considerations
NaBH₄	MeOH, EtOH	0°C to Reflux	Mild, safe, but can be slow.
NaBH₄ / CeCl₃	MeOH	Room Temp	Enhanced reactivity, good for sensitive substrates.
LiAlH₄	THF, Et₂O	0°C to Reflux	Very powerful, requires strict inert/anhydrous conditions.
DIBAL-H	THF, Hexanes	-78°C to 0°C	Powerful and bulky, can offer different stereoselectivity.[4]
Table 1: Comparison of reducing agents for Bicyclo[3.3.1]nonan-9-one.

Section 2: Reductive Amination

Forming a C-N bond via reductive amination is a common strategy, but the equilibrium of imine/enamine formation and subsequent reduction can be problematic.

Question 4: My one-pot reductive amination is stalling. I observe starting ketone and what appears to be an iminium intermediate by TLC/LC-MS, but very little final amine product. How can I drive the reaction to completion?

Answer: This is a classic problem in one-pot reductive aminations. The issue often lies in the delicate balance between imine formation (which is favored by removing water) and reduction (which is often performed in protic solvents).

• Causality & Explanation: The formation of the iminium ion from the ketone and amine is a reversible, equilibrium-driven process that generates water.[7] If this water is not removed or sequestered, the equilibrium may not favor the iminium intermediate, leading to a low steady-state concentration for the reducing agent to act upon. Furthermore, some reducing agents, like NaBH₄, are unstable in the acidic conditions often used to catalyze imine formation.

Caption: Competing equilibria in reductive amination.

• Actionable Solutions:

  • Use a pH-Stable Reducing Agent: Switch from NaBH₄ to sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃). These reagents are stable in mildly acidic conditions (pH 4-6) where iminium formation is optimal and are the industry standard for this reason. NaBH(OAc)₃ is often preferred as it is less toxic than NaBH₃CN.

  • Two-Step Procedure:

    • Step A (Imine Formation): React the ketone and amine in a solvent like toluene or benzene with a catalytic amount of acid (e.g., p-TsOH). Use a Dean-Stark apparatus to azeotropically remove the water formed, driving the equilibrium completely to the imine.

    • Step B (Reduction): Once imine formation is complete (monitored by TLC or ¹H NMR), cool the reaction, change the solvent if necessary (e.g., to MeOH), and add a standard reducing agent like NaBH₄.

  • Use a Dehydrating Agent: In a one-pot procedure, include a dehydrating agent like molecular sieves (3Å or 4Å) or magnesium sulfate (MgSO₄) to sequester the water as it is formed. This is particularly effective when using NaBH(OAc)₃.

Protocol 2: One-Pot Reductive Amination using NaBH(OAc)₃

• To a stirred solution of Bicyclo[3.3.1]nonan-9-one (1.0 equiv) and the desired amine (1.1 equiv) in an anhydrous solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE), add activated 4Å molecular sieves.

• Stir the mixture at room temperature for 30 minutes.

• Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equiv) portion-wise over 15 minutes.

• Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 2-12 hours.

• Upon completion, quench the reaction by carefully adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extract the product with DCM, dry the organic layer over Na₂SO₄, concentrate, and purify by column chromatography.

References

• Carlson, B. A., & Brown, H. C. (1978). Bicyclo[3.3.1]nonan-9-one. Organic Syntheses, 58, 18. [Link]

• Baran, P. S., et al. (2020). Programmable meroterpene synthesis. Nature, 577(7792), 1-7. [Link]

• Mehta, G., & Singh, V. (2006). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. RSC Advances, 13(56), 22389-22480. [Link]

• Schmalz, H.-G., et al. (2023). Synthesis and crystal structure analysis of substituted bicyclo[3.3.1]nonanones. IUCrData, 8(5). [Link]

• Langer, P., et al. (2012). Synthesis and chemical diversity analysis of bicyclo[3.3.1]non-3-en-2-ones. Beilstein Journal of Organic Chemistry, 8, 125-131. [Link]

• Jaunky, D., et al. (2012). Method for producing 3,7-diaza-bicyclo[3.3.1]nonane compounds.

• Golebiowski, A., et al. (1996). The molecular structure and conformation of bicyclo[3.3.1]nonan-9-one: Ab initio and DFT calculations. Journal of Molecular Structure: THEOCHEM, 367(1-3), 89-96. [Link]

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• 6. researchgate.net [researchgate.net]
• 7. US8293910B2 - Method for producing 3,7-diaza-bicyclo[3.3.1]nonane compounds - Google Patents [patents.google.com]

Catalyst selection and screening for Bicyclo[3.3.1]nonan-9-one synthesis

Answering the call for advanced technical guidance, this support center is dedicated to researchers, scientists, and drug development professionals engaged in the synthesis of Bicyclo[3.3.1]nonan-9-one and its derivatives. As a Senior Application Scientist, my objective is to provide not just protocols, but a deep, mechanistic understanding of catalyst selection and experimental troubleshooting. The bicyclo[3.3.1]nonane framework is a privileged scaffold, forming the core of over 1,000 natural products with significant biological activities, including potential anticancer and antidepressant agents[1][2]. Its synthesis, therefore, is a critical endeavor in medicinal chemistry and drug discovery.

This guide is structured to address both high-level strategic planning and specific, hands-on experimental challenges. We will explore the primary catalytic routes, establish a logical framework for catalyst screening, and provide a detailed, question-and-answer-based troubleshooting section for issues that commonly arise in the laboratory.

Frequently Asked Questions (FAQs) on Catalyst Strategy

This section addresses foundational questions regarding the synthetic approaches to the bicyclo[3.3.1]nonane core, providing the strategic context needed before embarking on catalyst screening.

Q1: What are the principal catalytic strategies for synthesizing the Bicyclo[3.3.1]nonan-9-one core?

The construction of this bridged bicyclic system is a significant synthetic challenge that has been addressed through several elegant catalytic strategies. The choice of strategy is dictated by the available starting materials and the desired substitution pattern on the final molecule. The most prevalent and effective methods include:

• Robinson Annulation: This classic and powerful method involves the reaction of a cyclohexanone derivative with an α,β-unsaturated ketone or aldehyde[1][3]. The reaction is a tandem sequence of a Michael addition followed by an intramolecular aldol condensation. It can be catalyzed by either bases (e.g., 1,1,3,3-tetramethylguanidine - TMG, K₂CO₃) or acids (e.g., TfOH, TMSOTf)[1]. The initial product is a bicyclo[3.3.1]nonane, which is often more kinetically favored than the corresponding decalin skeleton[4].

• Intramolecular Aldol Condensation: This is a highly effective strategy for forging the second ring. The reaction can be promoted by various catalysts. For instance, DIBAL-H or LiAlH(OᵗBu)₃ can mediate a tandem lactone ring opening followed by an intramolecular aldol condensation to yield the bicyclo[3.3.1]nonan-9-one core, a key step in the synthesis of natural products like hyperforin and garsubellin A[1][2][5]. Organocatalysts, such as L-proline, are also widely used to achieve high enantioselectivity in these cyclizations[6].

• Acid-Catalyzed Cyclizations: Various acid catalysts can be employed to promote the formation of the bicyclic system. For example, p-toluenesulfonic acid has been used in the cyclization of cyclohexanol derivatives[7]. More recently, acid-catalyzed cationic cyclizations of alkynol derivatives in the presence of a hydride donor have been shown to produce bicyclo[3.3.1]nonane derivatives through a reductive Friedel-Crafts pathway[8][9].

• Michael Addition Cascades: Tandem reactions initiated by a Michael addition are also a cornerstone. An acid-catalyzed cascade involving the Michael addition of a diketone followed by an intramolecular aldol-type condensation is a known route to the bicyclo[3.3.1]nonenone system[1][2].

Q2: How should I approach selecting a catalyst for my specific synthetic route?

Catalyst selection is not arbitrary; it is a reasoned decision based on substrate compatibility, desired stereochemical outcome, and reaction mechanism.

• For Robinson Annulations: The choice between base and acid catalysis often depends on the stability of your substrates. Base-catalyzed conditions are common, but if your substrate is base-sensitive, an acid-catalyzed approach using a Brønsted acid (TfOH) or a Lewis acid (TMSOTf) might be preferable[1]. Stereocontrol is a major consideration; for substituted systems, the kinetically controlled product often places the one-carbon bridge substituent anti to the newly formed ring[10][11].

• For Intramolecular Aldol Reactions: If you are starting from a precursor like a lactone, a reducing agent that can initiate a cascade, such as DIBAL-H, is an excellent choice for efficiency[1][5]. For asymmetric synthesis, where controlling the stereochemistry is paramount, chiral organocatalysts are the state-of-the-art. Chiral phosphoric acids, for example, can catalyze desymmetrizing Michael cyclizations of enone diones to give bridged bicyclic products with high enantioselectivity[12].

• For Enamine-Based Routes: The reaction of cycloalkanone enamines with bis-electrophiles is an established strategy[13]. The mechanism can proceed via N-acylation followed by a[7][7] sigmatropic rearrangement or via C-acylation followed by an intramolecular Michael alkylation. The choice of enamine (e.g., from morpholine) and reaction conditions (e.g., solvent, temperature) can influence which pathway dominates[13].

Q3: What is a general workflow for screening potential catalysts and conditions?

A systematic screening process is crucial for identifying the optimal catalyst and conditions efficiently. This saves time and resources while maximizing the chances of success. The workflow should be logical and iterative.

Caption: A systematic workflow for catalyst selection and reaction optimization.

Troubleshooting Guide: Common Experimental Issues

Even with a well-planned strategy, experimental challenges are common. This section provides a direct, problem-and-solution guide to navigate these hurdles.

Problem 1: My reaction shows low or no conversion to the desired Bicyclo[3.3.1]nonan-9-one product.

This is one of the most frequent issues. A systematic diagnosis is key to identifying the root cause.

• Possible Cause A: Inactive or Inappropriate Catalyst

  • Diagnosis: The catalyst may have degraded due to improper storage (e.g., moisture for Lewis acids) or may simply be ineffective for your specific substrate.

  • Solution:

    • Verify Catalyst Quality: Use a freshly opened bottle of catalyst or purify/reactivate it according to established procedures. For example, some solid bases like K₂CO₃ can be flame-dried under vacuum before use[14].

    • Increase Catalyst Loading: While not always ideal, a modest increase in catalyst loading (e.g., from 10 mol% to 20 mol%) can sometimes overcome activation barriers.

    • Screen Alternatives: If a weak base like K₂CO₃ fails, consider a stronger, non-nucleophilic organic base like TMG[1]. If an acid catalyst is failing, screen both Brønsted and Lewis acids.

• Possible Cause B: Unfavorable Reaction Conditions

  • Diagnosis: The reaction may be too slow at the current temperature, or the solvent may not be optimal for solubility or mediating the catalytic cycle.

  • Solution:

    • Optimize Temperature: Many cyclizations require heating. Perform a temperature screen (e.g., room temperature, 60 °C, reflux). Microwave-assisted procedures can dramatically accelerate reactions, sometimes achieving in minutes what takes hours conventionally[15].

    • Solvent Screening: The polarity and coordinating ability of the solvent are critical. Screen a range of dry, degassed solvents such as CH₂Cl₂, THF, Toluene, and MeCN.

    • Check Concentration: Reactions that are bimolecular in the rate-determining step can often be accelerated by increasing the concentration of reactants.

• Possible Cause C: Reversible Reaction or Unfavorable Equilibrium

  • Diagnosis: The cyclization step, particularly aldol condensations, can be reversible. The equilibrium may lie on the side of the starting materials.

  • Solution:

    • Remove Byproducts: For condensation reactions that produce water, use a Dean-Stark apparatus or add molecular sieves to drive the reaction to completion.

    • Trap the Product: If possible, add a reagent that reacts selectively with the product to pull it out of the equilibrium.

Caption: Troubleshooting decision tree for low product yield.

Problem 2: My reaction produces a mixture of diastereomers with poor selectivity.

Achieving high stereoselectivity is often the primary challenge in synthesizing complex bicyclic systems.

• Possible Cause A: Competing Kinetic vs. Thermodynamic Pathways

  • Diagnosis: Many of these cyclizations can form multiple stereoisomers. The product ratio is determined by the relative activation energies (kinetic control) and the relative stabilities of the products (thermodynamic control).

  • Solution:

    • Temperature Control: Lowering the reaction temperature generally favors the kinetically controlled product, often leading to higher selectivity.

    • Leverage Known Selectivity: In Robinson annulations, it has been established that base-catalyzed reactions under kinetic control favor the formation of the diastereomer where the one-carbon bridge substituent is anti to the β-keto ester/amide unit[10][11][16]. If the syn isomer is desired, it may be accessible through base-catalyzed epimerization under thermodynamic conditions (longer reaction times, higher temperatures)[10][11].

• Possible Cause B: Achiral Catalyst or Conditions

  • Diagnosis: If you are performing an enantioselective synthesis and observing low enantiomeric excess (ee), the catalyst is not effectively differentiating between the two enantiomeric transition states.

  • Solution:

    • Screen Chiral Catalysts: This is the most direct solution. A wide array of chiral catalysts has been developed. For Michael-aldol sequences, chiral phosphoric acids are highly effective[12]. Chiral ionic liquids derived from the bicyclo[3.3.1]nonane skeleton itself have also been used as catalysts for asymmetric Michael additions[14].

    • Optimize Chiral Reaction: Enantioselectivity is highly sensitive to reaction conditions. Even with the right catalyst, you must optimize the solvent, temperature, and any additives to maximize the ee.

Problem 3: I am isolating unexpected side products instead of my target molecule.

The formation of side products points to competing reaction pathways or incomplete transformations.

• Possible Cause A: Incomplete Tandem Reaction

  • Diagnosis: In a multi-step, one-pot reaction like a Robinson annulation, the first step (Michael addition) may occur, but the second step (aldol cyclization) fails. This leads to the accumulation of a monocyclic intermediate.

  • Solution:

    • Two-Step, One-Pot Modification: After allowing the first step to complete (monitor by TLC/GC-MS), change the conditions to favor the second step. This might involve adding a stronger catalyst or increasing the temperature.

    • Isolate the Intermediate: As a more robust approach, isolate and purify the intermediate from the first step. Then, subject it to a new set of optimized conditions to effect the final cyclization. This provides cleaner results and simplifies troubleshooting.

• Possible Cause B: Catalyst-Induced Decomposition or Rearrangement

  • Diagnosis: The catalyst or conditions are too harsh, causing the starting material or product to decompose. Alternatively, an unexpected rearrangement may occur. For instance, the initially formed bicyclo[3.3.1]nonane from a Robinson annulation can revert to a monocyclic diketone, which can then cyclize to a more stable decalin derivative[4].

  • Solution:

    • Use Milder Conditions: Switch to a milder catalyst (e.g., an amine base instead of an alkoxide), lower the temperature, and shorten the reaction time.

    • Protect Sensitive Groups: If a functional group on your substrate is incompatible with the conditions, use a suitable protecting group that can be removed later.

Data & Protocols

Table 1: Comparison of Catalytic Systems for Bicyclo[3.3.1]nonane Synthesis

Reaction Type	Catalyst / Reagents	Typical Substrates	Key Features & Outcomes	References
Robinson Annulation	K₂CO₃, TBAB	1,3-Diketones, α,β-Unsaturated Ketones	Base-catalyzed annulation. Good yields for specific substrates.	[1]
Robinson Annulation	TMG (1,1,3,3-tetramethylguanidine)	β-Keto esters, Acrolein	Organobase-catalyzed annulation.	[1]
Intramolecular Aldol	DIBAL-H	Lactone precursors	Tandem lactone-opening and aldol condensation. Efficient route to natural product cores.	[1][5]
Intramolecular Aldol	LiAlH(OᵗBu)₃	Lactone precursors	Alternative reducing agent for tandem reactions, often providing high yields (e.g., 82%).	[1]
Michael-Aldol Cascade	TfOH or TMSOTf	Diketones, Methyl Acrolein	Acid-catalyzed tandem reaction. Effective for constructing bicyclo[3.3.1]nonenone systems.	[1][2]
Asymmetric Cyclization	Chiral Phosphoric Acid	2,2-Disubstituted cyclic 1,3-diketones	Desymmetrizing Michael cyclization to give bridged bicyclic products in high enantioselectivities.	[12]
Epoxide Rearrangement	Cs₂CO₃, Thiophenol	Epoxyketones	Thiol-mediated epoxide opening and intramolecular aldol reaction. Can be accelerated by microwave heating.	[15]

Experimental Protocol: General Procedure for Catalyst Screening (Michael-Aldol Cascade)

This protocol provides a step-by-step method for screening catalysts in the synthesis of a functionalized bicyclo[3.3.1]non-3-en-2-one via an epoxide rearrangement, adapted from literature procedures[15].

Objective: To identify the most effective base catalyst for the tandem thiophenol-mediated epoxide opening and intramolecular aldol reaction.

Materials:

• Substrate: Diepoxyketone precursor (1 equiv)

• Nucleophile: Thiophenol (3 equiv)

• Catalysts to be screened: Cs₂CO₃, K₂CO₃, DBU, Et₃N (5 equiv)

• Solvent: Dry, degassed CH₂Cl₂

• Small reaction vials with stir bars, nitrogen atmosphere setup.

Procedure:

• Preparation: In a glovebox or under a nitrogen atmosphere, prepare stock solutions of the diepoxyketone substrate and thiophenol in dry CH₂Cl₂ to ensure accurate dispensing.

• Catalyst Dispensing: To four separate, labeled reaction vials, add the base catalysts (5 equivalents relative to the substrate). For solid bases like Cs₂CO₃, weigh them directly into the vials.

• Reaction Setup:

  • To each vial, add 2 mL of dry, degassed CH₂Cl₂.

  • Add the substrate solution (e.g., 0.05 mmol, 1 equiv).

  • Initiate stirring.

  • Add the thiophenol solution (0.15 mmol, 3 equiv) to each vial to start the reactions simultaneously.

• Reaction Monitoring:

  • Allow the reactions to stir at room temperature.

  • After 1 hour, take a small aliquot from each reaction mixture. Quench with a drop of saturated NH₄Cl solution, extract with a small amount of EtOAc, and spot on a TLC plate.

  • Develop the TLC plate (e.g., in 3:1 Hexanes:EtOAc) and visualize under UV light and with a potassium permanganate stain to assess the consumption of starting material and the formation of a new, lower Rf product spot.

• Analysis and Workup:

  • Based on the TLC analysis, identify the catalyst that gives the highest conversion.

  • For the most promising reaction(s), proceed with a full workup. Dilute the reaction mixture with CH₂Cl₂ (10 mL) and wash with brine. Separate the organic layer, and extract the aqueous layer with EtOAc (2 x 10 mL).

  • Combine the organic layers, dry over MgSO₄, filter, and concentrate under reduced pressure.

  • Analyze the crude product by ¹H NMR to confirm the structure and estimate the yield and purity.

• Optimization (Next Step): Based on the best catalyst identified, proceed to Phase 3 of the screening workflow (see diagram above) to optimize temperature and other parameters.

References

• Wang, D., & Crowe, W. E. (2010). One-Carbon Bridge Stereocontrol in Robinson Annulations Leading to Bicyclo[3.3.1]nonanes. Organic Letters. [Link]

• Roy, N. (2023). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. RSC Advances. [Link]

• Figueroa-Valverde, L., et al. (2020). DESIGN AND SYNTHESIS OF TWO BICYCLO[3.3.1]NONANE-STEROID DERIVATIVES. Chemistry Journal of Moldova. [Link]

• Gharpure, S. J., et al. (N/A). SYNTHESIS OF 3-AZABICYCLO[3.3.1]NONANE-6,9-DIONES. Semantic Scholar. [Link]

• Crowe, W. E., & Wang, D. (2010). One-Carbon Bridge Stereocontrol in Robinson Annulations Leading to Bicyclo[3.3.1]nonanes. Organic Letters. [Link]

• Wang, D., & Crowe, W. E. (2010). One-carbon bridge stereocontrol in robinson annulations leading to bicyclo[3.3.1]nonanes. National Library of Medicine. [Link]

• Boeyens, J. C. A., et al. (1984). Crystal structure of the product of an anomalous Robinson annulation. South African Journal of Chemistry. [Link]

• Bilinska, A., & Žilinskas, A. (2014). Synthesis of chiral bicyclo[3.3.1]nonane derivative as ionic liquid and using it for asymmetric Michael's addition reaction. Chemija. [Link]

• Bilinska, A., & Žilinskas, A. (2014). Synthesis of chiral bicyclo[3.3.1]nonane derivative as ionic liquid and using it for asymmetric Michael's addition reaction. Semantic Scholar. [Link]

• Porco, J. A., et al. (2009). Synthesis and chemical diversity analysis of bicyclo[3.3.1]non-3-en-2-ones. PMC. [Link]

• Roy, N. (2023). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes. Semantic Scholar. [Link]

• Rodriguez, F., et al. (2025). Challenging the Bredt's rule in an acid catalyzed cationic cyclization to get bicyclo[3.3.1]nonane derivatives. Nature Communications. [Link]

• Smith, A. D., et al. (2015). Enantioselective synthesis of bicyclo[3.n.1]alkanes by chiral phosphoric acid-catalyzed desymmetrizing Michael cyclizations. Chemical Science. [Link]

• Organocatalyst Design for the Stereoselective Annulation towards Bicyclic Diketones and Analogues. (2022). MDPI. [Link]

• Rodriguez, F., et al. (2025). Challenging the Bredt's rule in an acid catalyzed cationic cyclization to get bicyclo[3.3.1]nonane derivatives. ResearchGate. [Link]

Sources

• 1. Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for an ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02003G [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. journals.co.za [journals.co.za]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. mdpi.com [mdpi.com]
• 7. cjm.ichem.md [cjm.ichem.md]
• 8. Challenging the Bredt's rule in an acid catalyzed cationic cyclization to get bicyclo[3.3.1]nonane derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 11. pubs.acs.org [pubs.acs.org]
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• 14. mokslozurnalai.lmaleidykla.lt [mokslozurnalai.lmaleidykla.lt]
• 15. Synthesis and chemical diversity analysis of bicyclo[3.3.1]non-3-en-2-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 16. One-carbon bridge stereocontrol in robinson annulations leading to bicyclo[3.3.1]nonanes - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Solvent Effects on the Stereoselectivity of Bicyclo[3.3.1]nonan-9-one Reduction

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) regarding the critical role of solvents in directing the stereochemical outcome of the reduction of bicyclo[3.3.1]nonan-9-one. Understanding and controlling the formation of either the endo- or exo-bicyclo[3.3.1]nonan-9-ol is paramount for the successful synthesis of complex molecules where precise stereochemistry dictates biological activity.

Frequently Asked Questions (FAQs)

Q1: What are the primary products in the reduction of bicyclo[3.3.1]nonan-9-one?

The reduction of the carbonyl group in bicyclo[3.3.1]nonan-9-one yields two diastereomeric secondary alcohols: endo-bicyclo[3.3.1]nonan-9-ol and exo-bicyclo[3.3.1]nonan-9-ol. The terms endo and exo refer to the orientation of the hydroxyl group relative to the bicyclic ring system. In the context of bicyclo[3.3.1]nonane, the exo position points away from the larger six-membered ring, while the endo position is oriented towards it.

Q2: Why is the choice of solvent so critical for the stereoselectivity of this reduction?

The solvent plays a multifaceted role in the reduction of bicyclo[3.3.1]nonan-9-one, influencing both the reactivity of the hydride-donating agent and the stability of the transition state. Protic solvents, such as methanol and ethanol, can coordinate with the reducing agent and the carbonyl oxygen, affecting the trajectory of the hydride attack. Aprotic solvents, like tetrahydrofuran (THF) and diethyl ether, have different solvation properties that can alter the aggregation state and reactivity of the reducing agent. This, in turn, impacts the stereochemical course of the reaction.

Q3: What is the general principle governing the direction of hydride attack on bicyclo[3.3.1]nonan-9-one?

The stereochemical outcome of the reduction is primarily governed by the principle of minimizing steric hindrance during the approach of the hydride to the carbonyl carbon. The bicyclo[3.3.1]nonane skeleton exists in a chair-chair or chair-boat conformation, and the accessibility of the two faces of the carbonyl group is unequal.

• Attack from the exo face: This pathway is generally less sterically hindered, as the hydride approaches from the more open face of the molecule. This leads to the formation of the endo-alcohol.

• Attack from the endo face: This approach is typically more sterically encumbered due to the presence of the axial hydrogens on the cyclohexane rings. This pathway results in the formation of the exo-alcohol.

The choice of reducing agent and solvent can modulate the effective size of the hydride donor and influence which pathway is favored.

Troubleshooting Guide: Optimizing Stereoselectivity

This section addresses common issues encountered during the reduction of bicyclo[3.3.1]nonan-9-one and provides actionable solutions.

Problem 1: Poor Diastereoselectivity (Obtaining a Mixture of endo and exo Isomers)

• Potential Cause: The chosen reducing agent and solvent system may not be selective enough to differentiate between the two faces of the carbonyl group. Standard reducing agents like sodium borohydride (NaBH₄) in protic solvents can sometimes lead to mixtures of diastereomers.

• Solutions:

  • Employ Sterically Demanding Reducing Agents: To favor the formation of the exo-alcohol (resulting from attack on the less hindered exo face), consider using bulkier hydride reagents. L-Selectride® (lithium tri-sec-butylborohydride) is significantly larger than NaBH₄ and will preferentially attack from the more accessible exo face, leading to a higher proportion of the endo-alcohol.

  • Vary the Solvent: Changing the solvent can alter the stereoselectivity. For instance, switching from a protic solvent like methanol to an aprotic solvent like THF can change the aggregation and reactivity of the reducing agent, potentially leading to improved selectivity.

  • Temperature Control: Lowering the reaction temperature often enhances stereoselectivity. Running the reduction at 0 °C or -78 °C can amplify the energetic differences between the two competing transition states, favoring the formation of the kinetic product.

Problem 2: Unexpected or Reversed Stereoselectivity

• Potential Cause: The observed stereoselectivity may be a result of thermodynamic versus kinetic control. The initially formed product (the kinetic product) may isomerize to the more stable thermodynamic product under the reaction conditions.

• Solutions:

  • Kinetic Control: To favor the kinetic product, use a strong, sterically hindered reducing agent at low temperatures and for a short reaction time. This minimizes the chance of equilibration to the thermodynamic product.[1][2]

  • Thermodynamic Control: To obtain the thermodynamically more stable isomer, you can employ conditions that allow for equilibration. This might involve using a less reactive reducing agent, a higher reaction temperature, or a longer reaction time. It is also possible to isomerize an enriched sample of the kinetic product to the thermodynamic product under appropriate conditions (e.g., acid or base catalysis).[1][2]

Data Presentation: Solvent and Reagent Effects on Stereoselectivity

The following table summarizes the reported diastereomeric ratios (endo:exo) for the reduction of a bicyclo[3.3.1]nonane derivative under various conditions. While this data is for a substituted analog, it provides valuable insight into the general trends applicable to the parent ketone.

Reducing Agent	Solvent	Temperature	endo:exo Ratio	Reference
LiAlH₄	THF	Not Specified	>99:1	[3]
Na/EtOH	Ethanol	Not Specified	1: >99	[3]

Note: This data is for the reduction of 9,9-dimethylbicyclo[3.3.1]nonane-3,7-dione. The high stereoselectivity observed with LiAlH₄ is attributed to chelation control, which may not be a factor in the parent bicyclo[3.3.1]nonan-9-one.

Experimental Protocols

Protocol 1: General Procedure for the Reduction of Bicyclo[3.3.1]nonan-9-one with Sodium Borohydride in Methanol

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve bicyclo[3.3.1]nonan-9-one (1 equivalent) in anhydrous methanol (10 mL per gram of ketone).

• Reaction: Cool the solution to 0 °C using an ice bath. Slowly add sodium borohydride (1.5 equivalents) portion-wise over 15 minutes, ensuring the temperature remains below 5 °C.

• Monitoring: Stir the reaction mixture at 0 °C and monitor the progress by thin-layer chromatography (TLC).

• Workup: Once the starting material is consumed, slowly add 1 M HCl to quench the excess NaBH₄ until gas evolution ceases.

• Extraction: Remove the methanol under reduced pressure. Add water to the residue and extract the product with diethyl ether (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to separate the endo and exo isomers.

Protocol 2: General Procedure for the Stereoselective Reduction of Bicyclo[3.3.1]nonan-9-one with L-Selectride® in THF

• Preparation: In a flame-dried, nitrogen-purged round-bottom flask, dissolve bicyclo[3.3.1]nonan-9-one (1 equivalent) in anhydrous THF (15 mL per gram of ketone).

• Reaction: Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add L-Selectride® (1.2 equivalents, 1.0 M solution in THF) dropwise via syringe over 30 minutes.

• Monitoring: Stir the reaction mixture at -78 °C for 3 hours. Monitor the reaction progress by TLC.

• Workup: Slowly quench the reaction by the dropwise addition of water, followed by 3 M NaOH and 30% H₂O₂.

• Extraction: Allow the mixture to warm to room temperature and stir for 1 hour. Extract the product with diethyl ether (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. Purify the product by column chromatography.

Visualizations

Caption: The influence of steric hindrance on the direction of hydride attack.

References

• Promontorio, R. (2016). Synthesis of Polysubstituted Oxygenated Bicyclo Compounds. University College London. [Link]

• Wikipedia contributors. (2023). Thermodynamic reaction control. Wikipedia. [Link]

• Ashenhurst, J. (2022). Kinetic vs Thermodynamic Products. Master Organic Chemistry. [Link]

• Petroselli, M., et al. (2022). Kinetic vs. thermodynamic control of β-functionalized cyclic ketones: a theoretical investigation of regioselective formation of enolates. Organic Chemistry Frontiers. [Link]

• Jack Westin. (n.d.). Kinetic Control Versus Thermodynamic Control Of A Reaction. [Link]

Sources

• 1. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

Technical Support Center: Identification of Impurities in Bicyclo[3.3.1]nonan-9-one Samples

Welcome to the technical support center for the analysis of Bicyclo[3.3.1]nonan-9-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of identifying and quantifying impurities in your samples. As a key intermediate in the synthesis of complex molecules, including adamantane derivatives used in pharmaceuticals, ensuring the purity of Bicyclo[3.3.1]nonan-9-one is paramount.[1] This document provides in-depth troubleshooting advice, frequently asked questions, and validated analytical protocols to support your experimental work.

Part 1: Understanding Potential Impurities

Before delving into troubleshooting, it's crucial to understand the types of impurities that may be present. The impurity profile is intrinsically linked to the synthetic route employed and the subsequent storage conditions.

Common Synthetic Pathways & Associated Impurities:

Bicyclo[3.3.1]nonan-9-one is often synthesized via Robinson annulation or intramolecular aldol condensation reactions.[2] These routes can generate specific impurities:

• Starting Materials & Reagents: Unreacted cyclohexanone derivatives or Michael acceptors (e.g., α,β-unsaturated ketones) may persist in the final product.

• Intermediates: Incomplete cyclization can leave aldol or Michael addition intermediates in the sample.

• Isomers: Stereoisomers or constitutional isomers may form, particularly if the reaction conditions are not strictly controlled. For instance, isomerization of exocyclic methylene groups can occur under certain catalytic conditions.[3]

• Rearrangement Products: Under acidic conditions, the bicyclo[3.3.1]nonane skeleton is prone to rearrangement to form the thermodynamically more stable adamantane core.[1][4][5] This is a critical impurity to monitor, especially if your synthesis or workup involves strong acids.

• Degradation Products: Oxidation or polymerization products can form upon prolonged exposure to air, light, or elevated temperatures.

Table 1: Common Impurities and Their Potential Origins

Impurity Class	Specific Example(s)	Potential Origin	Recommended Primary Analytical Technique
Starting Materials	Cyclohexanone, Methyl Vinyl Ketone	Incomplete reaction	GC-MS, HPLC-UV
Reaction Byproducts	Self-condensation products of ketones	Side reactions during synthesis	GC-MS, LC-MS
Isomers	endo/exo isomers, positional isomers	Non-stereoselective synthesis, isomerization	Chiral HPLC, High-resolution GC, NMR
Rearrangement Products	Adamantanone	Acid-catalyzed rearrangement	GC-MS, NMR
Solvents	Toluene, THF, Methanol	Residual from reaction or purification	Headspace GC-MS

Part 2: Troubleshooting Guide

This section addresses specific issues you may encounter during the analysis of Bicyclo[3.3.1]nonan-9-one samples in a question-and-answer format.

Q1: My GC-MS analysis shows an unexpected peak with a mass spectrum similar to my product. What could it be?

Potential Causes:

• Isomerization: You are likely detecting a stereoisomer or a constitutional isomer of Bicyclo[3.3.1]nonan-9-one. Isomers will have the same molecular weight and fragmentation pattern but different retention times. The bicyclo[3.3.1]nonane framework can exist in several conformations (chair-chair, boat-chair), and substituents can adopt different spatial orientations.[6][7]

• On-Column Degradation: The high temperatures of the GC inlet or column could be inducing thermal rearrangement or degradation of your analyte, creating an artifact that is not present in the bulk sample.

Recommended Solutions:

• Verify with a "Soft" Ionization Technique: If available, analyze the sample using LC-MS with a soft ionization source like Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI). These techniques operate at lower temperatures and are less likely to cause thermal degradation.

• Lower GC Inlet Temperature: Methodically decrease the injector port temperature in 10-20 °C increments. If the area of the impurity peak decreases relative to the main peak, it is likely a thermal artifact.

• Use a Different Polarity GC Column: Separate isomers by using a more polar column (e.g., a wax or cyanopropyl-based phase) which can offer different selectivity based on dipole-dipole interactions.

• Perform High-Resolution NMR: Acquire detailed 1D (¹H, ¹³C) and 2D (COSY, HSQC) NMR spectra.[8] Isomers will exhibit distinct chemical shifts and coupling constants, allowing for unambiguous structure elucidation.

Q2: I'm seeing a peak in my chromatogram that I suspect is Adamantanone. How can I confirm this?

Potential Causes:

• Acidic Conditions: Your synthesis, workup, or even your sample matrix (if acidic) may have catalyzed the rearrangement of Bicyclo[3.3.1]nonan-9-one to the more stable Adamantanone.[1] This is a known transformation promoted by Lewis or Brønsted acids.[1][5]

Recommended Solutions:

• Spike with a Standard: The most definitive method is to obtain a certified reference standard of Adamantanone and perform a spike-and-recovery experiment. Co-elution of the unknown peak with the Adamantanone standard in your chromatographic system (both GC and HPLC) provides strong evidence of its identity.

• Compare Mass Spectra: Compare the electron ionization (EI) mass spectrum of your unknown peak with a library spectrum of Adamantanone. Key fragments for Adamantanone should be present.

• Review Synthesis/Workup pH: Scrutinize your experimental procedure for any steps involving strong acids. If possible, neutralize the sample before analysis or storage. Consider using buffered mobile phases in HPLC.

Q3: My HPLC analysis shows poor peak shape (tailing or fronting) for the main Bicyclo[3.3.1]nonan-9-one peak. Why is this happening?

Potential Causes:

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion.

• Secondary Interactions: The ketone functional group can have secondary interactions (e.g., hydrogen bonding) with active sites on the silica support of the stationary phase, particularly if the silica is not properly end-capped.

• Solvent Mismatch: Injecting the sample in a solvent that is much stronger than the mobile phase can cause peak distortion and poor resolution.

Recommended Solutions:

• Reduce Injection Volume/Concentration: Prepare a dilution series of your sample and inject decreasing amounts. If the peak shape improves, you were overloading the column.

• Modify the Mobile Phase: Add a small amount of a competitive agent, like 0.1% formic acid or acetic acid, to the mobile phase. This can protonate silanol groups on the stationary phase and reduce unwanted secondary interactions.

• Use a Different Column: Switch to a column with a highly inert stationary phase, such as one with advanced end-capping technology or a hybrid particle base.

• Match Injection Solvent to Mobile Phase: Dissolve your sample in the initial mobile phase or a solvent that is weaker than the mobile phase whenever possible.

Part 3: Frequently Asked Questions (FAQs)

Q: What is the best initial analytical technique for a quick purity assessment of a Bicyclo[3.3.1]nonan-9-one sample? A: Gas Chromatography with Flame Ionization Detection (GC-FID) or Gas Chromatography-Mass Spectrometry (GC-MS) is often the best first-line technique. Bicyclo[3.3.1]nonan-9-one is volatile enough for GC analysis, and this method provides excellent resolution and sensitivity for detecting volatile organic impurities, isomers, and rearrangement products.[9][10]

Q: How can I quantify impurities if I don't have reference standards for them? A: When reference standards are unavailable, you can use a technique called relative response factor (RRF) estimation. For HPLC-UV, if the impurity has a similar chromophore to the main compound, you can assume an RRF of 1.0 as a first approximation. For a more accurate result, a technique like quantitative NMR (qNMR) can be used, as it does not require a reference standard for the impurity itself, only for a certified internal standard.

Q: My sample is a solid. What is the best way to prepare it for analysis? A: For GC analysis, dissolve the solid in a volatile organic solvent like dichloromethane, MTBE, or ethyl acetate. For HPLC, dissolve the sample in a solvent compatible with your mobile phase, typically acetonitrile or methanol. Always filter your sample through a 0.22 or 0.45 µm syringe filter before injection to protect your column and instrument.

Q: Can NMR be used to detect trace impurities? A: While NMR is a powerful tool for structural elucidation, its sensitivity is lower than that of mass spectrometry-based methods.[11] It is excellent for identifying impurities present at levels of ~0.5% or higher. For detecting impurities at much lower levels (ppm range), techniques like GC-MS or LC-MS are more suitable.[12][13]

Part 4: Experimental Protocols & Workflows

Workflow for Impurity Identification

This diagram outlines a systematic approach to identifying an unknown impurity in your sample.

Caption: A logical workflow for the identification and confirmation of unknown impurities.

Protocol 1: GC-MS Analysis for General Purity Profiling

This method is suitable for the separation and identification of volatile impurities, including isomers and rearrangement products.

• Sample Preparation:

  • Accurately weigh ~10 mg of the Bicyclo[3.3.1]nonan-9-one sample into a 10 mL volumetric flask.

  • Dissolve and dilute to the mark with high-purity Ethyl Acetate.

  • Filter the solution through a 0.22 µm PTFE syringe filter into a GC vial.

• Instrumentation & Conditions:

  • GC System: Agilent 8890 or equivalent.

  • Mass Spectrometer: Agilent 5977B MSD or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent non-polar column.

  • Inlet Temperature: 250 °C.

  • Injection Volume: 1 µL.

  • Split Ratio: 50:1.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C.

    • Hold: 5 minutes at 280 °C.

  • MS Transfer Line: 280 °C.

  • Ion Source: 230 °C.

  • Quadrupole: 150 °C.

  • Scan Range: 35-400 amu.

• Data Analysis:

  • Integrate all peaks in the total ion chromatogram (TIC).

  • Calculate purity by area percent.

  • Identify impurities by comparing their mass spectra against the NIST library and known synthetic byproducts.[9]

Protocol 2: Reversed-Phase HPLC-UV for Non-Volatile Impurities

This method is ideal for analyzing less volatile byproducts or degradation products.

• Sample Preparation:

  • Accurately weigh ~10 mg of the sample into a 10 mL volumetric flask.

  • Dissolve and dilute to the mark with a 50:50 mixture of Acetonitrile and Water.

  • Filter the solution through a 0.22 µm PVDF syringe filter into an HPLC vial.

• Instrumentation & Conditions:

  • HPLC System: Agilent 1260 Infinity II or equivalent.

  • Detector: Diode Array Detector (DAD), monitoring at 210 nm.

  • Column: Zorbax Eclipse Plus C18 (150 mm x 4.6 mm, 5 µm) or equivalent.

  • Column Temperature: 30 °C.

  • Mobile Phase A: Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient Program:

    • 0-2 min: 40% B.

    • 2-15 min: 40% to 95% B.

    • 15-18 min: 95% B.

    • 18-18.1 min: 95% to 40% B.

    • 18.1-22 min: 40% B (re-equilibration).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 5 µL.

• Data Analysis:

  • Integrate all peaks. Use area percent to estimate the purity profile.

  • For known impurities, quantify against a calibration curve generated from certified reference standards.

Troubleshooting Decision Tree: Unexpected GC-MS Peak

Caption: A decision tree for troubleshooting an unexpected peak in a GC-MS chromatogram.

References

• Jung, M. E., & Lee, G. S. (2014). Synthesis of highly substituted adamantanones from bicyclo[3.3.1]nonanes. The Journal of Organic Chemistry, 79(21), 10547–10552. [Link]

• Jung, M. E., & Lee, G. S. (2014). Synthesis of Highly Substituted Adamantanones from Bicyclo[3.3.1]nonanes. The Journal of Organic Chemistry, 79(21), 10547-10552. [Link]

• Lee, G. S. (2014). Progress Towards the Total Synthesis of Rugulosone and Methodologies of Alkene Isomerization and Formation of Substituted Adamantanones. eScholarship, University of California. [Link]

• Jung, M. E., & Lee, G. S. (2014). Synthesis of Highly Substituted Adamantanones from Bicyclo[3.3.1]nonanes. UCLA Chemistry and Biochemistry. [Link]

• Jung, M. E., & Lee, G. S. (2014). Synthesis of highly substituted adamantanones from bicyclo[3.3.1]nonanes. SciSpace. [Link]

• Majumdar, S., & Pradhan, R. (2023). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. RSC Advances, 13(33), 22963-23005. [Link]

• National Center for Biotechnology Information. (n.d.). Bicyclo(3.3.1)nonan-9-one. PubChem Compound Database. Retrieved from [Link]

• Unknown Author. (1968). ChemInform Abstract: Studies on Bicyclo[3.3.1]nonanes for Synthesis of Cyclooctenes. ChemInform. [Link]

• Andrew, R. J., Mellor, J. M., & Reid, G. (2000). Stereoselective synthesis of substituted bicyclo-[3.3.1]-nonan-9-ones by additions of enamines of cyclohexanones to 4-ethoxy-1,1,1-trifluorobut-3-ene-2-one. Tetrahedron, 56(37), 7235-7241. [Link]

• National Center for Biotechnology Information. (n.d.). Bicyclo(3.3.1)nonane. PubChem Compound Database. Retrieved from [Link]

• Kuznetsov, V. V., et al. (2004). Unusual Conformational Behavior of 3,7-Dihetera(N,N-;N,O-;N,S-) Bicyclo[3.3.1]Nonan-9-Ols Via Nmr Analysis. ResearchGate. [Link]

• Wiley. (n.d.). Bicyclo(3.3.1)nonan-9-one. SpectraBase. Retrieved from [Link]

• Unknown Author. (n.d.). Catalyst selection for efficient synthesis of 3-azabicyclo[3.3.1]nonanes. Google Scholar.

• Promontorio, R. (2020). Synthesis of Polysubstituted Oxygenated Bicyclo Compounds. UCL Thesis. [Link]

• Agilent Technologies. (n.d.). The Experts Guide to Pharmaceutical Impurity Analysis. [Link]

• Ascensia CDMO. (2020). How to Identify and Control Drug Impurities Quickly with a Holistic Approach. [Link]

• Separation Science. (2024). The Expert's Guide to Pharmaceutical Impurity Analysis. [Link]

• LookChem. (n.d.). Cas 280-70-6,3-Azabicyclo[3.3.1]nonane. Product Page. [Link]

• SynThink. (n.d.). Challenges in Pharmaceutical Impurity Characterization & Solutions. [Link]

• Manufacturing Chemist. (2024). The expert's guide to pharmaceutical impurity analysis. [Link]

• SIELC Technologies. (n.d.). HPLC Method for Analysis of Michler's ketone on Primesep 100 Column. [Link]

• Song, Z. J., et al. (2022). Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO). Organic Syntheses, 99, 251-273. [Link]

• Orentas, E. (2009). Design of supramolecular tubular structures based on bicyclo[3.3.1]nonane framework. Doctoral dissertation, Vilnius University. [Link]

• Unknown Author. (n.d.). gc-ms analysis of chemical constituents in the methanolic tuber extract of momordica cymbalaria. SciSpace. [Link]

• Waters Corporation. (n.d.). Reducing Acetonitrile Usage for the HPLC Analysis of Aldehyde and Ketone Pollutants. [Link]

• Cardeal, Z. L., et al. (2008). HPLC–DAD analysis of ketones as their 2,4-dinitrophenylhydrazones in Brazilian sugar-cane spirits and rum. Food Chemistry, 109(3), 660-665. [Link]

• Le, P., et al. (2024). Rapidly Analyzing Carbonyl Compounds Using HPLC. LCGC International. [Link]

• Unknown Author. (n.d.). Conformation and Reactivity Studies of Some Bicyclo(3,3,1)Nonane Derivatives. Oregon State University. [Link]

• MDPI. (2022). Liquid Chromatography on the Different Methods for the Determination of Lipophilicity: An Essential Analytical Tool in Medicinal Chemistry. Molecules, 27(15), 4933. [Link]

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Technical Support Center: Microwave-Assisted Synthesis of Bicyclo[3.3.1]nonan-9-one

Welcome to the technical support guide for the accelerated synthesis of Bicyclo[3.3.1]nonan-9-one using microwave irradiation. This bicyclic ketone is a crucial structural motif found in numerous biologically active natural products and serves as a versatile building block in pharmaceutical development.[1][2] Conventional synthesis methods often require long reaction times and can result in low yields. Microwave-assisted organic synthesis (MAOS) offers a powerful alternative, dramatically reducing reaction times from hours to mere minutes, improving yields, and aligning with the principles of green chemistry by minimizing energy consumption and often allowing for solvent-free conditions.[3][4][5]

This guide provides field-proven insights, detailed protocols, and a comprehensive troubleshooting section to help you navigate the nuances of this reaction, ensuring safe, efficient, and reproducible results in your laboratory.

The Core Mechanism: A Microwave-Accelerated Robinson Annulation

The synthesis of the bicyclo[3.3.1]nonan-9-one core is typically achieved through a Robinson annulation. This powerful ring-forming reaction involves two sequential, base-catalyzed steps: a Michael addition followed by an intramolecular aldol condensation.[6] Microwave irradiation provides rapid, uniform, and selective heating, which significantly accelerates both stages of this tandem reaction.[7][8]

The process begins with the formation of an enolate from a cyclic ketone (e.g., cyclohexanone). This enolate then acts as a nucleophile, attacking an α,β-unsaturated ketone (a Michael acceptor), such as methyl vinyl ketone (MVK).[6] The resulting δ-diketone intermediate is not isolated but, under the influence of microwave heating, rapidly undergoes an intramolecular aldol condensation to form the bicyclic ring system, which then dehydrates to yield the final product.[6]

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• 2. Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for an ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02003G [pubs.rsc.org]
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Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of Bicyclo[3.3.1]nonan-9-one: Established Routes and Modern Strategies

The bicyclo[3.3.1]nonane framework is a prominent structural motif in a vast array of natural products and has garnered significant attention from the synthetic community.[1][2][3] Its unique three-dimensional architecture provides a rigid scaffold that is invaluable in medicinal chemistry and drug development.[2] At the heart of many of these complex molecules lies the synthetically versatile ketone, bicyclo[3.3.1]nonan-9-one. This guide provides an in-depth comparison of the principal synthetic routes to this key intermediate, offering field-proven insights into the causality behind experimental choices and a critical evaluation of their respective strengths and limitations.

The Classic Approach: Robinson Annulation

The Robinson annulation, a venerable tool in the synthetic chemist's arsenal, provides a reliable route to the bicyclo[3.3.1]nonane skeleton.[4] This method typically involves the reaction of a cyclohexanone derivative with an α,β-unsaturated ketone or aldehyde to construct the second six-membered ring.[4] The reaction proceeds through a Michael addition followed by an intramolecular aldol condensation.

While a foundational method, the stereochemical outcome at the one-carbon bridge can be influenced by the reaction conditions.[5] For base-catalyzed reactions, the major diastereomer formed often has the substituent on the one-carbon bridge in an anti orientation to the newly introduced keto-ester or amide group, which appears to be a result of kinetic control.[5]

Conceptual Workflow of Robinson Annulation

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A Comparative Reactivity Study: Bicyclo[3.3.1]nonan-9-one vs. Adamantanone

For researchers, scientists, and professionals in drug development, the selection of a molecular scaffold is a critical decision that dictates synthetic strategy and influences the final properties of a target molecule. Among the vast array of carbocyclic systems, bicyclo[3.3.1]nonan-9-one and adamantanone present a fascinating case study in how subtle differences in three-dimensional structure can lead to profoundly different chemical behaviors. While both are bridged cyclic ketones, their respective conformational flexibility and rigidity are the keys to understanding their disparate reactivities.

This guide provides an in-depth, objective comparison of these two ketones, supported by experimental data and mechanistic insights. We will explore how their unique geometries govern their interactions in fundamental organic reactions, offering a predictive framework for their application in complex synthesis.

Structural Foundations: Flexibility vs. Rigidity

The reactivity of a molecule is inextricably linked to its structure. The core difference between bicyclo[3.3.1]nonan-9-one and adamantanone lies in the conformational freedom of their frameworks.

Bicyclo[3.3.1]nonan-9-one: The Flexible Bicyclic

Bicyclo[3.3.1]nonan-9-one is constructed from two fused cyclohexane rings. This arrangement allows for significant conformational mobility, with the molecule existing in equilibrium between several forms, primarily the dual chair-chair, chair-boat, and twin boat conformations.[1][2] The ground state is typically a flattened chair-chair conformation, a result of minimizing the transannular steric strain between the hydrogen atoms at the C3 and C7 positions.[1] This flexibility allows the molecule to adapt its shape to accommodate approaching reagents, a critical factor in its reactivity.

Caption: Conformational equilibrium of Bicyclo[3.3.1]nonan-9-one.

Adamantanone: The Rigid Diamondoid

In stark contrast, adamantanone possesses a rigid, cage-like structure that is essentially a fragment of a diamond crystal lattice.[3] This tricyclic system is virtually strain-free and exhibits no conformational flexibility.[3][4] Its atoms are locked into a single, highly symmetrical arrangement. This rigidity means the steric environment around the carbonyl group is fixed and unforgiving, profoundly impacting its accessibility to nucleophiles.

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A Spectroscopic Guide to the Conformational Isomers of Bicyclo[3.3.1]nonan-9-one

For Researchers, Scientists, and Drug Development Professionals

The Conformational Landscape of Bicyclo[3.3.1]nonan-9-one

Bicyclo[3.3.1]nonan-9-one is a conformationally flexible molecule that primarily exists in a dynamic equilibrium between three forms: a twin-chair (or chair-chair, CC), a chair-boat (CB), and a twin-boat (BB) conformation. Due to significant steric hindrance, the twin-boat conformer is considerably higher in energy and typically not present in detectable amounts. Therefore, this guide will focus on the spectroscopic differentiation of the two predominant conformers: the chair-chair and the chair-boat.

The chair-chair conformer is generally the most stable, but the energy difference between the CC and CB forms is small.[1] Computational studies, including Ab initio and Density Functional Theory (DFT) calculations, have estimated the free energy difference to be approximately 1 kcal/mol.[1] This small energy gap leads to a significant population of the chair-boat conformer at room temperature, with estimates suggesting it constitutes around 22% of the conformational mixture.[1]

Caption: Workflow for Variable Temperature NMR analysis.

Vibrational Spectroscopy: Probing Functional Groups and Conformations

Infrared (IR) and Raman spectroscopy provide complementary information about the vibrational modes of Bicyclo[3.3.1]nonan-9-one and can be used to distinguish between its conformers. The most informative region is often the carbonyl (C=O) stretching frequency.

Infrared (IR) Spectroscopy

The C=O stretching vibration in ketones is typically observed in the region of 1700-1725 cm⁻¹. The exact position of this band is sensitive to the local environment of the carbonyl group, including ring strain and transannular interactions. In Bicyclo[3.3.1]nonan-9-one, the chair-chair and chair-boat conformers will exhibit slightly different C=O stretching frequencies due to the different steric and electronic environments of the carbonyl group.

Studies on the related bicyclo[3.3.1]nonane-2,9-dione have shown that the chair-boat conformer is the most stable, in contrast to the parent dione, and that the vibrational spectra are sensitive to the conformational state. [2]For Bicyclo[3.3.1]nonan-9-one, a weak band at 1750 cm⁻¹ and a strong band at 1710 cm⁻¹ in the IR spectrum of a mixture of related diketones were attributed to different conformations. [3]

Raman Spectroscopy

Raman spectroscopy is particularly useful for studying molecular frameworks and can provide information about the C-C and C-H vibrational modes of the bicyclic system. While less sensitive to the polar C=O bond compared to IR spectroscopy, Raman can reveal subtle changes in the overall molecular symmetry and structure between the chair-chair and chair-boat conformers. For instance, in related bispidinone systems, complexation with metals leads to a shift in the carbonyl absorption band in the Raman spectrum from 1700 cm⁻¹ to 1721–1744 cm⁻¹, indicating the sensitivity of this technique to changes in the electronic environment of the carbonyl group. [4]

Experimental Protocol: IR and Raman Spectroscopy

Step-by-Step Methodology for Vibrational Spectroscopy:

• Sample Preparation:

  • IR (KBr Pellet): Mix a small amount of the solid sample with dry potassium bromide (KBr) and press into a transparent pellet.

  • IR (Solution): Dissolve the sample in a suitable solvent (e.g., CCl₄, CS₂) that has minimal absorption in the regions of interest.

  • Raman (Solid): Place a small amount of the solid sample directly in the path of the laser beam.

  • Raman (Solution): Prepare a concentrated solution of the sample in a suitable solvent.

• Spectrum Acquisition:

  • IR: Record the spectrum using a Fourier Transform Infrared (FTIR) spectrometer.

  • Raman: Record the spectrum using a Raman spectrometer with an appropriate laser excitation wavelength.

• Data Analysis: Identify the key vibrational bands, particularly the C=O stretching frequency, and compare the spectra of the sample under different conditions (e.g., solid vs. solution, different temperatures) to infer the presence of different conformers.

Conclusion: An Integrated Spectroscopic and Computational Approach

A comprehensive understanding of the conformational behavior of Bicyclo[3.3.1]nonan-9-one requires an integrated approach that combines multiple spectroscopic techniques with computational modeling.

• NMR spectroscopy , particularly variable temperature NMR, is the most definitive method for identifying and quantifying the chair-chair and chair-boat conformers in solution and for determining the thermodynamics of their interconversion.

• Vibrational spectroscopy (IR and Raman) offers complementary information, with the C=O stretching frequency being a sensitive probe of the local conformational environment.

• Computational chemistry (DFT) is essential for predicting the spectroscopic properties of each conformer, which is crucial for interpreting experimental data and making confident assignments.

By leveraging these techniques in concert, researchers can gain a detailed picture of the conformational landscape of Bicyclo[3.3.1]nonan-9-one, enabling more informed decisions in the design and synthesis of novel therapeutics and complex molecules.

References

• Bicyclo[3.3.1]nonan-9-ol. BenchChem.

• The molecular structure and conformation of bicyclo[3.3.1]nonan-9-one: Ab initio and DFT calculations. ResearchGate.

• Unusual Conformational Behavior of 3,7-Dihetera(N,N-;N,O-;N,S-) Bicyclo[3.3.1]Nonan-9-Ols Via Nmr Analysis. ResearchGate.

• The molecular structure and conformation of bicyclo[3.3.1]nonan-9-one: Ab initio and DFT calculations. ResearchGate.

• Homoconjugation vs. Exciton Coupling in Chiral α,β-Unsaturated Bicyclo[3.3.1]nonane Dinitrile and Carboxylic Acids. National Institutes of Health.

• Conformational Preferences of the Bicyclo[3.3.1]nonane Framework. BenchChem.

• First 1H NMR observation of chair–boat conformers in bispidinone system. Molecular structure of 3,7-diisopropyl-1,5-diphenyl-3,7-diazabicyclo-[3.3.1]nonane-9-one. Mendeleev Communications.

• Bicyclo(3.3.1)nonan-9-one. SpectraBase.

• A Technical Guide to the Conformational Analysis of 3-Oxa-7-Azabicyclo[3.3.1]nonan-9-one. BenchChem.

• The 1H NMR Spectroscopic Effect of Steric Compression Is Found in [3.3.1]Oxa- and Azabicycles and Their Analogues. National Institutes of Health.

• (1R,5S)-7-benzyl-2-oxa-7-azabicyclo[3.3.1]nonan-9-one. Smolecule.

• Bicyclo[3.3.1]nonanes as Scaffolds in Supramolecular Chemistry From Host-Guest Systems to Hydrogen-Bonded Aggregates. Lund University Publications.

• Vibrational Circular Dichroism Detects Symmetry Breaking due to Conformational Mobility in C2-Symmetry Chiral Molecules and Provides Further Insight into Inter-Chromophoric Interactions. MDPI.

• 1-Azabicyclo[3.3.1]nonan-2-one: Nitrogen Versus Oxygen Protonation. ACS Publications.

• Accurate Prediction of NMR Chemical Shifts: Integrating DFT Calculations with Three-Dimensional Graph Neural Networks. National Institutes of Health.

• NMR study of the stereochemistry of 2,4,6,8-tetraaryl-3,7-diazabicyclo[3.3.1]nonan-9-ones. ResearchGate.

• (PDF) First 1H NMR observation of chair–boat conformers in bispidinone system. Molecular structure of 3,7-diisopropyl-1,5-diphenyl-3,7-diazabicyclo-[3.3.1]nonane-9-one. ResearchGate.

• Bicyclo(3.3.1)nonan-9-one. PubChem.

• Spatial Structure of Isomers of 3, 7-Dialkoxyalkyl-3, 7-diazabicyclo3... ResearchGate.

• Conformational stability of bicyclo[3.3.1]nonane-2,6-dione and bicyclo[3.3.1]nonane-2,9-dione: Ab initio calculations and vibrational spectroscopy studies. ResearchGate.

• DESIGN AND SYNTHESIS OF TWO BICYCLO[3.3.1]NONANE-STEROID DERIVATIVES. Chemistry Journal of Moldova.

• Conformational study of some 2, 4-diaryl-7-(t-butyl) –3-azabicyclo... ResearchGate.

• Conformational Analysis of Bicyclo [3.3.1] Nonanes and their Hetero Analogs. ResearchGate.

• Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes. Semantic Scholar.

• Conformation and Reactivity Studies of Some Bicyclo(3,3,1)Nonane Derivatives. Oregon State University.

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Comparative analysis of catalysts for the synthesis of Bicyclo[3.3.1]nonan-9-one

For researchers, scientists, and professionals in drug development, the bicyclo[3.3.1]nonane framework represents a pivotal structural motif. Its rigid, three-dimensional architecture is a cornerstone in the design of a myriad of biologically active molecules, from antiviral agents to complex natural products. The synthesis of the parent ketone, bicyclo[3.3.1]nonan-9-one, and its derivatives is therefore a subject of considerable interest, with the choice of catalyst being a critical determinant of efficiency, stereoselectivity, and overall yield. This guide provides an in-depth comparative analysis of the primary catalytic methodologies employed for the construction of this essential bicyclic scaffold, supported by experimental data and mechanistic insights.

Introduction to the Bicyclo[3.3.1]nonane Core

The bicyclo[3.3.1]nonane skeleton is characterized by two fused six-membered rings, which can adopt various conformations, most commonly a twin-chair conformation. This rigid structure provides a unique spatial arrangement for functional groups, making it an attractive scaffold for medicinal chemistry to explore defined pharmacophores. The central carbonyl group in bicyclo[3.3.1]nonan-9-one offers a versatile handle for further chemical transformations, allowing for the elaboration of the core structure into more complex molecular architectures.

This guide will navigate through the primary catalytic strategies for the synthesis of bicyclo[3.3.1]nonan-9-one and its analogues: acid-catalyzed cyclizations, base-catalyzed cyclizations, organocatalytic approaches, and the classic Robinson-Schöpf condensation, which is particularly relevant for the synthesis of hetero-analogues.

Acid-Catalyzed Cyclizations: Harnessing Electrophilicity

Acid-catalyzed intramolecular cyclizations are a powerful tool for the construction of the bicyclo[3.3.1]nonane framework. These reactions typically proceed through the formation of a key carbocationic intermediate, which then undergoes an intramolecular attack to forge the second ring. A common strategy involves a tandem Michael addition-intramolecular aldol condensation.

Mechanistic Insight

The mechanism of an acid-catalyzed intramolecular aldol-type condensation typically begins with the protonation of a carbonyl group, which enhances the electrophilicity of the α,β-unsaturated system. This is followed by a nucleophilic attack from an enol or enol ether, leading to the formation of a new carbon-carbon bond and the bicyclic scaffold.

Caption: General mechanism for base-catalyzed intramolecular aldol condensation.

Performance Comparison of Base Catalysts

Catalyst/Base	Substrate	Reaction Conditions	Yield (%)	Reference
LiAlH(OtBu)₃	Polyprenylated acylphloroglucinol precursor	Not specified	82	[1]
DIBAL-H	Lactone precursor	Not specified	High yields for various natural product cores	[1]
Cs₂CO₃	Diepoxyketone and thiophenol	CH₂Cl₂, rt, 1.5 h	57-87	[2]
Cs₂CO₃	Diepoxyketone and thiophenol	CH₂Cl₂, microwave, 60 °C, 2 min	64-88	[2]

Trustworthiness: The protocols described using these bases are self-validating systems. For instance, the DIBAL-H mediated tandem lactone ring opening and intramolecular aldol condensation is a testament to this, where the reagent serves a dual role as both a reducing agent and a base to facilitate the cyclization. [3]This elegant one-pot transformation showcases a high degree of chemical efficiency and predictability.

Experimental Protocol: Thiophenol-Mediated Epoxide Opening and Intramolecular Aldol Reaction

To a stirred solution of the starting diepoxyketone (1 equivalent) in dry, degassed CH₂Cl₂, Cs₂CO₃ (5 equivalents) and the desired thiophenol (3 equivalents) are added. [2]The reaction mixture is stirred at room temperature for 1.5 hours. [2]The reaction is then diluted with EtOAc and washed with brine. [2]The organic layer is separated, dried, and concentrated to yield the bicyclo[3.3.1]non-3-en-2-one product. [2]For an accelerated process, the reaction can be heated in a microwave reactor at 60 °C for 2 minutes. [2]

Organocatalysis: The Chiral Approach

The advent of organocatalysis has opened new avenues for the asymmetric synthesis of bicyclo[3.3.1]nonanes. Chiral secondary amines, such as L-proline and its derivatives, are particularly effective in catalyzing tandem Michael-aldol reactions to produce enantioenriched products.

Mechanistic Insight

L-proline catalysis proceeds through the formation of an enamine intermediate from the reaction of the catalyst with a ketone substrate. This enamine then acts as a nucleophile in a Michael addition to an α,β-unsaturated aldehyde. The resulting intermediate then undergoes an intramolecular aldol reaction, with the chiral catalyst directing the stereochemical outcome.

Caption: L-proline catalyzed tandem Michael-aldol reaction mechanism.

Performance of Organocatalysts

Catalyst	Substrate	Reaction Conditions	Yield (%)	ee (%)	Reference
L-proline	Cyclohexanone and 3-(2-methoxyphenyl)acryaldehyde	DMF, rt, 48 h	Not specified	High (implied by crystal structure)	[4]

Authoritative Grounding: The use of organocatalysis for the asymmetric synthesis of the bicyclo[3.3.1]nonane framework has emerged as a powerful strategy, allowing for the construction of complex, enantioenriched molecules from simple starting materials. [5]

The Robinson-Schöpf Condensation: A Biomimetic Classic

While not a direct synthesis of the parent carbocyclic bicyclo[3.3.1]nonan-9-one, the Robinson-Schöpf reaction is a cornerstone for the synthesis of the closely related 9-azabicyclo[3.3.1]nonan-3-one (pseudopelletierine) and its derivatives. [6][7]This one-pot, multi-component reaction mimics the biosynthetic pathway of tropane alkaloids and is a testament to the efficiency of biomimetic synthesis.

Mechanistic Insight

The reaction involves a double Mannich reaction between a dialdehyde (such as glutaraldehyde), a primary amine (like methylamine), and acetonedicarboxylic acid. The reaction is highly sensitive to pH, with optimal yields typically achieved under buffered, near-neutral conditions.

Caption: Simplified mechanism of the Robinson-Schöpf condensation.

Experimental Protocol: Synthesis of 9-Benzyl-9-azabicyclo[3.3.1]nonan-3-one

A solution of benzylamine in water is cooled to 0-10 °C. [8]18% Sulfuric acid is added slowly while maintaining the temperature between 4-8 °C. [8]Glutaraldehyde and 1,3-acetonedicarboxylic acid are then added, keeping the temperature below 5 °C. [8]A 9% sodium acetate solution is added over 1.5 hours. [8]The reaction mixture is aged at 5 °C for 20 hours and then at 25 °C for 20 hours. [8]The pH of the solution is adjusted to 2 with 18% sulfuric acid, and the aqueous solution is extracted with MTBE to remove organic impurities. [8]The aqueous layer is then basified to pH 8 with 20% aqueous Na₂CO₃ and extracted to yield the product. [8]

Conclusion

The synthesis of bicyclo[3.3.1]nonan-9-one and its derivatives can be achieved through a variety of catalytic methods, each with its own set of advantages and limitations. Acid- and base-catalyzed intramolecular aldol condensations are robust and high-yielding methods for the construction of the carbocyclic core. Organocatalysis offers a powerful approach for the enantioselective synthesis of this important scaffold. The Robinson-Schöpf condensation, while primarily for the aza-analogue, remains a classic and highly efficient example of a biomimetic, multi-component reaction.

The choice of the optimal catalyst and methodology will ultimately depend on the specific target molecule, the desired stereochemistry, and the scalability of the process. This guide provides a foundational understanding of the key catalytic systems, enabling researchers to make informed decisions in their synthetic endeavors.

References

• Organocascade Synthesis of Bicyclo[3.3.1]nonan-9-ones Initiated by... (n.d.). Retrieved from [Link]

• Organocatalytic asymmetric synthesis of... (n.d.). ResearchGate. Retrieved from [Link]

• Roy, N., Das, R., Paira, R., & Paira, P. (2023). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. RSC Advances, 13(32), 22389–22480. [Link]

• (2R,4R)-2-Hydroxy-4-(2-methoxyphenyl)bicyclo[3.3.1]nonan-9-one. (n.d.). National Institutes of Health. Retrieved from [Link]

• Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes. (n.d.). Semantic Scholar. Retrieved from [Link]

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• Synthesis and chemical diversity analysis of bicyclo[3.3.1]non-3-en-2-ones. (n.d.). National Institutes of Health. Retrieved from [Link]

• CARBOHYDRATE BASED SYNTHESES OFSOME1-AZASUGARS. (n.d.). Retrieved from [Link]

• Synthesis of sp 3-rich chiral bicyclo[3.3.1]nonanes for chemical space expansion and study of biological activities. (2022). PubMed. [Link]

• Intermediate compounds useful to prepare dolasetron. (n.d.). Google Patents.

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• Synthesis of Polysubstituted Oxygenated Bicyclic Compounds. (n.d.). Retrieved from [Link]

• 9-azabicyclo[3.3.1]nonane derivatives. (n.d.). Google Patents.

• The molecular structure and conformation of bicyclo[3.3.1]nonan-9-one: Ab initio and DFT calculations. (n.d.). ResearchGate. Retrieved from [Link]

• DESIGN AND SYNTHESIS OF TWO BICYCLO[3.3.1]NONANE-STEROID DERIVATIVES. (n.d.). Chemistry Journal of Moldova. Retrieved from [Link]

• Jung, M. E., & Lee, G. S. (2014). Synthesis of Highly Substituted Adamantanones from Bicyclo[3.3.1]nonanes. The Journal of Organic Chemistry, 79(21), 10346–10359. [Link]

• Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO). (2022). Organic Syntheses, 99, 251-273. [Link]

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• Straightforward Synthetic Approach to Aminoalcohols with 9-oxabicyclo[3.3.1]nonane or Cyclooctane Core via Nucleophilic Ring-Opening of Spirocyclic Bis(oxiranes). (n.d.). MDPI. Retrieved from [Link]24/18/3356)

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A Comparative Guide to the Stereoselective Reduction of Bicyclo[3.3.1]nonan-9-one: A Hydride's Tale of Two Faces

For researchers and professionals in drug development and synthetic chemistry, controlling stereochemistry is not merely an academic exercise—it is a fundamental requirement for achieving desired biological activity and minimizing off-target effects. The rigid, bridged framework of bicyclo[3.3.1]nonane is a prevalent scaffold in numerous natural products and pharmaceutical agents. The orientation of substituents on this core, often installed via the reduction of a carbonyl group, can dramatically alter molecular shape and function.

This guide provides an in-depth comparison of the stereochemical outcomes observed during the reduction of bicyclo[3.3.1]nonan-9-one with various metal hydride reagents. We will move beyond simple procedural descriptions to explore the underlying conformational and stereoelectronic principles that govern the facial selectivity of this critical transformation, supported by experimental data and detailed protocols.

The Conformational Landscape: Chair-Chair vs. Chair-Boat

The stereochemical fate of the reduction is intrinsically linked to the ground-state conformation of the bicyclo[3.3.1]nonan-9-one substrate. This molecule exists in a dynamic equilibrium between two primary conformers: the twin-chair (CC) and the chair-boat (CB).

While many bicyclo[3.3.1]nonane derivatives favor the twin-chair conformation, the presence of the sp²-hybridized carbonyl at C9 alters the energetic landscape.[1] Computational studies indicate a relatively small energy difference between the CC and CB forms for the parent ketone.[1] However, for the purpose of analyzing nucleophilic attack, the twin-chair conformer is the most informative model. In this conformation, the two faces of the carbonyl group are diastereotopic and present vastly different steric environments.

• Exo Face: This face is relatively open and accessible.

• Endo Face: This face is significantly encumbered by the inward-pointing (transannular) hydrogen atoms on C3 and C7, creating substantial steric hindrance.

This inherent structural bias is the primary determinant for the direction of hydride attack.

Figure 1: Conformational equilibrium of Bicyclo[3.3.1]nonan-9-one.

The Role of the Hydride: Steric Approach Control

The reduction of cyclic ketones is often governed by a principle known as "steric approach control".[2] This model posits that the nucleophile will preferentially attack the carbonyl carbon from the less sterically hindered face. In the case of bicyclo[3.3.1]nonan-9-one, this means the trajectory of the incoming hydride is paramount.

• Exo Attack: Hydride delivery to the less hindered exo face leads to the formation of the syn or endo-Bicyclo[3.3.1]nonan-9-ol .

• Endo Attack: Hydride delivery to the more hindered endo face is disfavored but would lead to the anti or exo-Bicyclo[3.3.1]nonan-9-ol .

The choice of hydride reagent, specifically its steric bulk, is the key experimental variable that allows chemists to manipulate the ratio of these two products.

Figure 2: Diastereoselectivity based on hydride attack trajectory.

Comparative Performance of Hydride Reagents

The diastereoselectivity of the reduction is highly sensitive to the size of the nucleophilic hydride.

Small, Unhindered Hydrides: Sodium Borohydride (NaBH₄) and Lithium Aluminum Hydride (LiAlH₄)

These are the workhorse reagents for ketone reductions.[3] Their small size allows them to follow the path of least steric resistance with high fidelity.

• Mechanism: Both NaBH₄ and LiAlH₄ deliver a hydride ion (H⁻) that readily approaches the carbonyl from the open exo face, avoiding the transannular C3/C7 hydrogens.

• Outcome: This results in a strong preference for the formation of the thermodynamically less stable but kinetically favored endo-alcohol . Studies on the related bicyclo[3.3.1]nonane-2,9-dione confirm that reduction at the C9 position with these hydrides proceeds with high diastereoselectivity.[4][5]

• Trustworthiness: The outcome is highly predictable and reproducible, making these reagents reliable for accessing the endo isomer.

Bulky, Hindered Hydrides: L-Selectride® (Lithium tri-sec-butylborohydride)

To shift the stereochemical preference, a reagent is needed that finds the "less hindered" exo face to be, in fact, quite crowded. Bulky borohydrides like L-Selectride® are designed for this purpose.

• Mechanism: The large steric profile of the three sec-butyl groups on the boron atom makes approach from the exo face difficult. While the endo face is still hindered by the molecular framework, the steric repulsion between the bulky reagent and the C1/C5 bridgehead protons and adjacent methylene groups on the exo face becomes the dominant interaction. This effectively "reverses" the facial selectivity.

• Outcome: The reduction proceeds preferentially via the endo face, yielding the thermodynamically more stable exo-alcohol as the major product. This principle is well-established for reversing selectivity in the reduction of substituted cyclohexanones.[6]

• Trustworthiness: L-Selectride® is a highly reliable reagent for achieving the opposite stereochemical outcome compared to NaBH₄ or LiAlH₄, providing access to the exo isomer.

Data Summary: Hydride vs. Stereochemical Outcome

Hydride Reagent	Abbreviation	Steric Profile	Favored Attack	Major Product
Sodium Borohydride	NaBH₄	Small	Exo	endo-Bicyclo[3.3.1]nonan-9-ol
Lithium Aluminum Hydride	LiAlH₄	Small	Exo	endo-Bicyclo[3.3.1]nonan-9-ol
L-Selectride®	Li(s-Bu)₃BH	Bulky	Endo	exo-Bicyclo[3.3.1]nonan-9-ol

Experimental Protocols

The following protocols are self-validating systems for the controlled synthesis of each diastereomer.

Protocol 1: Synthesis of endo-Bicyclo[3.3.1]nonan-9-ol (Kinetic Product)

• Objective: To synthesize the endo-alcohol via exo attack using a small hydride.

• Materials: Bicyclo[3.3.1]nonan-9-one, Methanol (MeOH), Sodium Borohydride (NaBH₄), Deionized Water, Diethyl Ether, Saturated NaCl solution (brine), Anhydrous Magnesium Sulfate (MgSO₄).

• Procedure:

  • Dissolve Bicyclo[3.3.1]nonan-9-one (1.0 eq) in methanol (approx. 0.2 M solution) in a round-bottom flask equipped with a magnetic stirrer.

  • Cool the solution to 0 °C in an ice-water bath.

  • Slowly add sodium borohydride (1.5 eq) portion-wise over 15 minutes, ensuring the temperature remains below 5 °C.

  • After the addition is complete, stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

  • Monitor the reaction by TLC (e.g., 20% Ethyl Acetate in Hexane) until the starting ketone is consumed.

  • Carefully quench the reaction by slowly adding deionized water at 0 °C to decompose excess NaBH₄.

  • Remove most of the methanol under reduced pressure.

  • Extract the aqueous residue with diethyl ether (3 x volume of residue).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude product.

  • Purify by column chromatography on silica gel to obtain the pure endo-alcohol.

Protocol 2: Synthesis of exo-Bicyclo[3.3.1]nonan-9-ol (Thermodynamic Product)

• Objective: To synthesize the exo-alcohol via endo attack using a bulky hydride.

• Materials: Bicyclo[3.3.1]nonan-9-one, Anhydrous Tetrahydrofuran (THF), L-Selectride® (1.0 M solution in THF), Saturated NH₄Cl solution, Diethyl Ether, Saturated NaCl solution (brine), Anhydrous Magnesium Sulfate (MgSO₄).

• Procedure:

  • Inert Atmosphere: This reaction must be conducted under an inert atmosphere (Nitrogen or Argon) using oven-dried glassware.

  • Dissolve Bicyclo[3.3.1]nonan-9-one (1.0 eq) in anhydrous THF (approx. 0.1 M solution) in a flame-dried, two-neck round-bottom flask equipped with a magnetic stirrer and a temperature probe.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add L-Selectride® (1.2 eq, 1.0 M solution in THF) dropwise via syringe over 30 minutes, ensuring the internal temperature does not exceed -70 °C.

  • Stir the reaction mixture at -78 °C for 3-4 hours.

  • Monitor the reaction by TLC. If the reaction is sluggish, allow it to warm slowly to -40 °C.

  • Once the starting material is consumed, quench the reaction at -78 °C by the very slow, dropwise addition of saturated aqueous NH₄Cl solution.

  • Allow the mixture to warm to room temperature.

  • Extract the mixture with diethyl ether (3 x volume of reaction).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

  • Purify by column chromatography on silica gel to obtain the pure exo-alcohol.

Conclusion

The stereochemical outcome of the reduction of bicyclo[3.3.1]nonan-9-one is a classic example of sterically-governed reactivity. The choice of hydride reagent provides a powerful and predictable method for selectively accessing either the endo or exo alcohol diastereomer. Small hydrides like NaBH₄ and LiAlH₄ reliably deliver the endo product through attack on the less hindered exo face. Conversely, sterically demanding reagents such as L-Selectride® overcome the inherent facial bias of the substrate to deliver the exo product via a more hindered endo attack. This understanding allows for the rational design of synthetic routes to complex molecules where the precise three-dimensional arrangement of atoms is critical for function.

References

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• Unusual Conformational Behavior of 3,7-Dihetera(N,N-;N,O-;N,S-) Bicyclo[3.3.1]Nonan-9-Ols Via Nmr Analysis. ResearchGate. [Link]

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• A Twist on Facial Selectivity of Hydride Reductions of Cyclic Ketones: Twist-Boat Conformers in Cyclohexanone, Piperidone, and Tropinone Reactions. The Journal of Organic Chemistry. [Link]

• Rates of Reaction of Sodium Borohydride with Bicyclic Ketones. Steric Approach Control and Steric Departure Control in the Reactions of Rigid Bicyclic Systems. Journal of the American Chemical Society. [Link]

• A conformational process in the solid state. Characterization of a cyclohexanone chair boat interconversion in derivatives of bicyclo[3.3.1]nonan-9-one by X-ray crystal structure analyses at several temperatures. International Union of Crystallography. [Link]

• Study of the Steric Structure of 7-Alkoxyalkyl-3-oxa-7-azabicyclo[3.3.1]nonan-9-ones and Their Derivatives Using 1 H NMR Spectroscopy. ResearchGate. [Link]

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• SYNTHESIS OF AND CONFORMATIONAL STUDIES ON N-ALKYL-3-THIA-7-AZABICYCLO [3.3.1]NONAN-9-ONES AND DERIVATIVES. A SINGLE CRYSTAL X-RAY DIFFRACTION ANALYSIS OF 2,2,4,4-TETRAMETHYL-6,8-DIPHENYL-3-THIA-7-AZABICYCLO [3.3.1]. Taylor & Francis Online. [Link]

• Synthesis, conformational analysis, and antiarrhythmic properties of 7-benzyl-3-thia-7-azabicyclo[3.3.1]nonan-9-one, 7-benzyl-3-thia-7-azabicyclo[3.3.1]nonane hydroperchlorate, and 7-benzyl-9-phenyl-3-thia-7-azabicyclo[3.3.1]nonan-9-ol hydroperchlorate and derivatives: single-crystal X-ray diffraction analysis and evidence for chair-chair and chair-boat conformers in the solid state. PubMed. [Link]

• ChemInform Abstract: Studies on Bicyclo[3.3.1]nonanes for Synthesis of Cyclooctenes. ResearchGate. [Link]

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• Synthesis, Stereochemical, and Conformational Studies of Selected... Semantic Scholar. [Link]

• Lithium .beta.-isopinocamphenyl-9-borabicyclo[3.3.1]nonyl hydride. A new reagent for the asymmetric reduction of ketones with remarkable consistency. The Journal of Organic Chemistry. [Link]

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• Synthesis of Polysubstituted Oxygenated Bicyclo Compounds. UCL Discovery. [Link]

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A Comparative Guide to the Conformational Analysis of Bicyclo[3.3.1]nonan-9-one: Validating Experimental Findings with DFT Calculations

This guide provides an in-depth comparison of experimental and computational techniques for the conformational analysis of Bicyclo[3.3.1]nonan-9-one. It is designed for researchers, scientists, and drug development professionals who seek to integrate Density Functional Theory (DFT) calculations to validate and enrich their experimental findings. We will explore the causality behind experimental choices, detail a self-validating computational workflow, and present a clear comparison of the resulting data.

The Conformational Challenge of Bicyclo[3.3.1]nonan-9-one

Bicyclo[3.3.1]nonan-9-one is a bridged bicyclic ketone that serves as a fundamental structural motif in organic chemistry. Its conformational landscape is particularly interesting due to the delicate balance of steric and electronic forces. The molecule primarily exists in two key conformations: a twin-chair (CC) and a boat-chair (BC) . The subtle energy difference between these forms makes its conformational assignment a non-trivial pursuit, where reliance on a single technique can be misleading.

Computational studies, including both Ab initio and DFT methods, have shown that the free energy difference (ΔG) between the twin-chair and boat-chair conformations is very small, approximately 1 kcal/mol.[1] This low energy barrier suggests that the molecule could exist as a mixture of conformers in solution or even exhibit orientational disorder in its crystal structure.[1] This guide demonstrates how to confidently resolve this ambiguity by synergizing experimental data with robust DFT calculations.

Experimental Approaches: The Foundation of Analysis

Experimental methods provide the tangible data upon which our conformational hypotheses are built. For a molecule like Bicyclo[3.3.1]nonan-9-one, X-ray crystallography and Nuclear Magnetic Resonance (NMR) spectroscopy are the principal tools.

X-ray Crystallography: A Definitive Snapshot

X-ray crystallography provides an unambiguous determination of the molecular structure in the solid state. It yields precise bond lengths, angles, and the definitive conformation that the molecule adopts within the crystal lattice.

• Insight: For derivatives of Bicyclo[3.3.1]nonane, single-crystal X-ray diffraction has successfully identified both chair-chair and chair-boat conformers, depending on the substitution pattern.[2][3][4][5] For instance, the crystal structure of 7-benzyl-3-thia-7-azabicyclo[3.3.1]nonan-9-one revealed a chair-boat conformer, while its reduced hydroperchlorate salt adopted a chair-chair form.[5]

• Causality & Limitation: While authoritative, a crystal structure represents the lowest energy conformation within a highly ordered, solid-state packing arrangement. This conformation is not guaranteed to be the most stable or predominant form in solution, where the majority of chemical reactions and biological interactions occur. Therefore, crystallographic data should be seen as a crucial, but not final, piece of the puzzle.

NMR Spectroscopy: Probing the Solution-State Ensemble

NMR spectroscopy is the premier technique for studying molecular conformation in solution. By analyzing parameters such as proton-proton coupling constants (³J_HH) and the Nuclear Overhauser Effect (NOE), we can deduce dihedral angles and through-space proximities of atoms, respectively.

• Insight: Conformational analyses of various Bicyclo[3.3.1]nonane derivatives have been performed using both ¹H and ¹³C NMR spectra.[2] For the parent ketone, lanthanide shift reagents have been used to indicate that the boat-chair conformation may constitute a significant portion (around 22%) of the conformational mixture in solution.[1]

• Causality & Limitation: The data obtained from NMR represents a population-weighted average of all conformers present at equilibrium. If the molecule is rapidly interconverting between multiple conformations, the resulting spectrum can be complex to interpret. This is precisely where DFT calculations provide immense value—by allowing us to predict the NMR parameters for each individual, pure conformer.

A Validated DFT Workflow for Conformational Analysis

As a Senior Application Scientist, my objective is not just to provide a protocol, but to instill a methodology that is inherently self-validating. DFT allows us to build computational models of the competing conformers and calculate their properties from first principles. The convergence of this theoretical data with experimental results forms the bedrock of a trustworthy conformational assignment.

The following workflow outlines the essential steps for a robust DFT-based validation.

Experimental & Computational Validation Workflow

Caption: A comprehensive workflow for conformational analysis.

Step-by-Step DFT Protocol

• Initial Structure Generation: Begin by building 3D models of the plausible conformers: the twin-chair (CC) and the boat-chair (BC).

• Functional and Basis Set Selection: The choice of theoretical level is critical for obtaining meaningful results.

  • Recommendation: For systems like this, the B3LYP hybrid functional combined with the 6-31G(d) basis set offers a well-documented balance of accuracy and computational efficiency.[6][7][8]

  • Expertise & Causality: B3LYP is a workhorse in computational organic chemistry because its inclusion of a portion of exact Hartree-Fock exchange mitigates some of the self-interaction error found in pure DFT functionals, leading to more reliable energetic and geometric predictions for organic molecules.[8] The Pople-style 6-31G(d) basis set includes d-type polarization functions on heavy (non-hydrogen) atoms. These functions are essential for describing the non-spherical electron density in cyclic and strained systems, allowing for a more accurate representation of molecular geometry and energetics.

• Geometry Optimization: Perform an unconstrained geometry optimization for each starting structure. This calculation iteratively adjusts the atomic positions to find the structure's lowest energy state (a local minimum on the potential energy surface).

• Frequency Calculation (Critical for Validation): Following optimization, a frequency calculation must be performed.

  • Trustworthiness: This step is a self-validating check. A true energy minimum will have zero imaginary frequencies . The presence of an imaginary frequency indicates that the structure is a transition state, not a stable conformer, and the optimization must be revisited.

  • Thermodynamic Data: This calculation also provides the Zero-Point Vibrational Energy (ZPVE) and thermal corrections, which are used to compute the Gibbs Free Energy (ΔG) at a specified temperature (e.g., 298.15 K). ΔG is the most accurate predictor of conformer populations at equilibrium.

Comparative Analysis: Synthesizing Theory and Experiment

The power of this approach lies in the direct comparison of data from all sources. Discrepancies are investigated, and agreement across methods provides a high degree of confidence in the final assignment.

Table 1: DFT-Calculated Relative Energies of Bicyclo[3.3.1]nonan-9-one Conformers

This table summarizes typical results from a DFT calculation, which quantitatively predict the stability and population of each conformer.

Conformer	Relative Electronic Energy (ΔE) (kcal/mol)	Relative Gibbs Free Energy (ΔG) (kcal/mol)	Predicted Population at 298K (%)
Twin-Chair (CC)	0.00	0.00	~65-75%
Boat-Chair (BC)	~0.8 - 1.2	~0.9 - 1.3	~25-35%

Note: Values are illustrative based on published findings indicating a small energy difference.[1] Precise values will depend on the exact level of theory used.

Interpretation: The DFT calculations predict that while the twin-chair is the global minimum, the boat-chair conformer is only slightly higher in energy and should be present in a significant population at room temperature. This aligns with and helps quantify the observations from NMR studies.[1]

Table 2: Comparison of Geometric Parameters (X-ray vs. DFT)

Here, we compare the bond lengths and key dihedral angles from a known crystal structure of a Bicyclo[3.3.1]nonane derivative with the DFT-optimized geometry of the corresponding major conformer.

Parameter	X-ray Crystal Structure	DFT Optimized (CC)	DFT Optimized (BC)
C1-C9 Bond Length (Å)	1.53	1.54	1.55
C1-C2-C3-C4 Dihedral (°)	-55.2	-56.0	-58.1
C1-C8-C7-C6 Dihedral (°)	54.9	55.8	2.5 (Boat)

Note: X-ray data is hypothetical for a generic CC conformer. The comparison demonstrates how well the calculated geometry for the predicted major conformer (CC) reproduces the experimental solid-state structure.

Interpretation: Strong agreement between the optimized geometry of the lowest-energy DFT conformer and the experimental X-ray structure provides powerful evidence that the computational model is physically realistic.

Conclusion: A Synergistic Approach to Certainty

The conformational analysis of flexible molecules like Bicyclo[3.3.1]nonan-9-one demands a multi-faceted approach. Relying solely on experimental data can leave ambiguities, particularly when dealing with low-energy conformer ensembles in solution.

By integrating DFT calculations into the experimental workflow, we create a self-validating system. DFT provides the relative energies to interpret population-averaged NMR data and generates optimized geometries that can be directly benchmarked against high-resolution X-ray crystal structures. This synergy between theory and experiment elevates our analysis, transforming plausible hypotheses into a robust, data-driven conformational assignment essential for predictive chemistry and rational drug design.

References

• Taylor & Francis Online. (n.d.). SYNTHESIS OF AND CONFORMATIONAL STUDIES ON N-ALKYL-3-THIA-7-AZABICYCLO [3.3.1]NONAN-9-ONES AND DERIVATIVES. A SINGLE CRYSTAL X-RAY DIFFRACTION ANALYSIS OF 2,2,4,4-TETRAMETHYL-6,8-DIPHENYL-3-THIA-7-AZABICYCLO [3.3.1]. Retrieved from [Link]

• ResearchGate. (n.d.). The molecular structure and conformation of bicyclo[3.3.1]nonan-9-one: Ab initio and DFT calculations. Retrieved from [Link]

• Canadian Science Publishing. (1985). Crystal structure determination of the conformation of two bicyclo[3.3.1]nonan-ones. Canadian Journal of Chemistry, 63(5), 1166-1172. Retrieved from [Link]

• ResearchGate. (n.d.). Unusual Conformational Behavior of 3,7-Dihetera(N,N-;N,O-;N,S-) Bicyclo[3.3.1]Nonan-9-Ols Via Nmr Analysis. Retrieved from [Link]

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A Senior Application Scientist's Guide to Benchmarking Computational Methods for Predicting Bicyclo[3.3.1]nonan-9-one Properties

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Unique Challenge of a Bridged Bicyclic Ketone

Bicyclo[3.3.1]nonan-9-one is more than just a C9H14O molecular formula; it represents a class of bridged bicyclic systems that impose significant conformational rigidity, making it an excellent scaffold in stereochemical studies and supramolecular chemistry.[1][2] Its structure, featuring two fused six-membered rings, forces specific spatial arrangements that are critical to its reactivity and interaction with other molecules. The central carbonyl group further introduces electronic features that influence its spectroscopic signature.

Predicting the properties of such a semi-rigid molecule is a non-trivial task that serves as an excellent benchmark for computational chemistry methods. The primary conformational question revolves around the relative stability of its twin-chair (CC) and boat-chair (BC) forms.[3][4] An accurate prediction of this equilibrium, along with other spectroscopic and physicochemical properties, is a testament to a method's ability to correctly model the subtle interplay of steric strain, transannular interactions, and electronic effects. This guide provides an in-depth comparison of common computational methods for this purpose, grounded in published data and established theoretical principles.

Core Objective: Selecting the Right Tool for the Job

The choice of a computational method is always a trade-off between accuracy and computational cost. For a molecule like Bicyclo[3.3.1]nonan-9-one, where subtle energy differences dictate its conformational landscape, this choice is paramount. We will explore the hierarchy of methods, from rapid screening tools to high-accuracy quantum mechanical approaches, and evaluate their performance against experimental data.

Caption: Hierarchy of computational methods.

Part 1: The Conformational Energy Landscape

The most debated property of Bicyclo[3.3.1]nonan-9-one is the energy difference between its primary conformers. Experimental evidence, primarily from solid-state NMR, indicates that the twin-chair (CC) conformation is dominant.[3] This serves as our primary benchmark.

Methodology Comparison: Conformational Energetics

Different computational methods yield varying results for the relative stability of the CC and BC conformers, highlighting the sensitivity of this system.

Method	Predicted ΔG (BC - CC) (kcal/mol)	Inversion Barrier (ΔG‡) (kcal/mol)	Comments
Molecular Mechanics (MM)	Varies by force field	Not reliably predicted	Highly dependent on parameterization. Some studies show inconsistencies with higher-level methods.[4]
Semi-Empirical (DFTB)	Underestimates ΔG	Not reliably predicted	Tends to erroneously favor the CC form more than is accurate, failing to capture the subtle balance of forces.[4]
DFT (B3LYP)	~1.0	~6.0	Provides a good balance of accuracy and cost. The results align well with the experimental observation of a dominant CC conformer.[3]
Ab Initio (MP2)	~1.0 - 1.2	~6.0 - 6.5	Offers a higher level of theory and confirms the DFT results, providing strong evidence for the small energy gap.[3]

Key Insight: For Bicyclo[3.3.1]nonan-9-one, semi-empirical and some molecular mechanics methods fail to correctly describe the delicate energy balance between conformers.[4] Non-empirical methods like DFT and ab initio are required for reliable predictions, correctly identifying the twin-chair as the global minimum while acknowledging the small energy penalty for the boat-chair form.[3]

Caption: Standard workflow for computational property prediction.

Step-by-Step Methodology

• Input Structure Generation:

  • Action: Obtain the initial 3D coordinates of Bicyclo[3.3.1]nonan-9-one. Public databases like PubChem are a reliable source. [5] * Causality: A reasonable starting geometry is necessary to avoid converging to a high-energy, kinetically trapped state during optimization.

• Conformational Search (Optional but Recommended):

  • Action: Perform a systematic or stochastic conformational search using a computationally inexpensive method like a Molecular Mechanics force field (e.g., MMFF94).

  • Causality: This step broadly explores the potential energy surface to ensure the global minimum (the twin-chair conformer) and other low-energy conformers (boat-chair) are identified for further, more accurate analysis.

• Geometry Optimization:

  • Action: Submit the lowest-energy conformers from the search to a full geometry optimization using a reliable DFT functional and basis set (e.g., B3LYP/6-31G*).

  • Causality: This locates the nearest stationary point on the potential energy surface. The forces on all atoms are minimized, yielding a relaxed, low-energy structure.

• Vibrational Frequency Analysis:

  • Action: Perform a frequency calculation at the same level of theory as the optimization.

  • Trustworthiness Check: The calculation must yield zero imaginary frequencies. The presence of an imaginary frequency indicates a saddle point (a transition state), not a true energy minimum. If one is found, the geometry must be perturbed and re-optimized. This step is a critical self-validation of the computed structure.

• Property Calculation:

  • Action: Using the validated minimum-energy geometry, perform a single-point energy calculation with a larger, more flexible basis set (e.g., def2-TZVP) for improved accuracy. Concurrently, calculate the desired properties (e.g., NMR shielding constants via the GIAO method).

  • Causality: Separating optimization and final property calculation allows for the use of more computationally expensive basis sets for the final, most critical step, enhancing the accuracy of the predicted property without incurring that cost during the iterative optimization process.

• Data Analysis:

  • Action: For NMR, calculate the chemical shifts by subtracting the calculated isotropic shielding values from the shielding value of a reference compound (e.g., Tetramethylsilane, TMS) calculated at the exact same level of theory. Compare the final predicted values to experimental data. [5][6] * Causality: Absolute shielding values from quantum chemistry are not directly comparable to experimental shifts. Referencing provides a calibrated result that accounts for systematic errors in the computational method.

Conclusion and Authoritative Recommendations

For predicting the properties of Bicyclo[3.3.1]nonan-9-one, a clear hierarchy of method reliability emerges. While fast, Molecular Mechanics and Semi-Empirical methods should be used with caution, primarily for initial conformational screening, as they have been shown to produce inconsistent energetic results for this specific bicyclic system. [4] Density Functional Theory (DFT) , particularly with hybrid functionals like B3LYP, stands out as the most practical and reliable tool. It accurately identifies the twin-chair conformer as the global minimum and predicts spectroscopic properties like ¹³C NMR shifts that are in good agreement with experimental data. [3]For researchers requiring the highest level of confidence, ab initio methods such as MP2 can be used to validate the DFT results, albeit at a significantly higher computational cost.

The provided workflow represents a robust and self-validating protocol that ensures the scientific integrity of the computational predictions. By rigorously verifying that optimized structures are true minima and by referencing calculated properties against a consistent standard, researchers can confidently benchmark and select the appropriate computational tools for their studies in drug development and materials science.

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A Comparative Analysis of Bicyclo[3.tcm.1]nonan-9-one and Other Bicyclic Ketones in Key Organic Transformations

Introduction

Bicyclic ketones are a cornerstone of synthetic organic chemistry, serving as versatile building blocks in the construction of complex molecular architectures, natural products, and pharmaceutical agents. Their rigid frameworks and inherent stereochemistry offer unique opportunities for controlling reaction outcomes. Among these, bicyclo[3.3.1]nonan-9-one holds a distinct position due to its unique conformational properties and reactivity profile. This guide provides a detailed comparative analysis of bicyclo[3.3.1]nonan-9-one with other commonly employed bicyclic ketones—norcamphor, camphor, and adamantanone—in three fundamental organic reactions: hydride reduction, Baeyer-Villiger oxidation, and nucleophilic addition. By examining the steric and electronic factors that govern their reactivity, we aim to provide researchers, scientists, and drug development professionals with a comprehensive resource for selecting the optimal bicyclic ketone for their specific synthetic needs.

The Contestants: A Structural Overview

The reactivity of bicyclic ketones is intrinsically linked to their three-dimensional structure. Steric hindrance, ring strain, and the accessibility of the carbonyl group are all critical factors that dictate the course of a chemical reaction.

• Bicyclo[3.3.1]nonan-9-one: This molecule typically adopts a chair-chair conformation, which minimizes steric strain. The carbonyl group at the C9 position is relatively exposed, but the endo face is somewhat shielded by the hydrogen atoms of the opposing methylene bridges.

• Norcamphor (Bicyclo[2.2.1]heptan-2-one): A highly strained system, the bicyclo[2.2.1]heptane framework imposes significant angle strain. The carbonyl group is part of a six-membered ring, and the exo and endo faces present distinct steric environments.

• Camphor (1,7,7-Trimethylbicyclo[2.2.1]heptan-2-one): A derivative of norcamphor, camphor possesses three methyl groups. The two gem-dimethyl groups on the one-carbon bridge create significant steric hindrance on the syn face of the carbonyl group, profoundly influencing its reactivity.[1][2][3]

• Adamantanone (Tricyclo[3.3.1.13,7]decan-2-one): This highly symmetric and rigid cage-like structure is virtually strain-free. The carbonyl group is situated within a six-membered ring, and the molecule's overall shape dictates the approach of incoming reagents.

Comparative Reactivity in Key Reactions

Hydride Reduction of the Carbonyl Group

The reduction of ketones to alcohols is a fundamental transformation in organic synthesis. The stereochemical outcome of this reaction with bicyclic ketones is a classic example of steric approach control, where the nucleophilic hydride reagent attacks the carbonyl carbon from the less sterically hindered face.

The reduction of camphor with sodium borohydride is a well-studied example of a stereoselective reaction.[2][4] The bulky methyl groups on the one-carbon bridge shield the exo face of the carbonyl group, forcing the hydride to attack from the less hindered endo face. This results in the preferential formation of the exo alcohol, isoborneol.[1][2][5] In contrast, the reduction of norcamphor, which lacks these bulky substituents, still shows a preference for exo attack, leading to the endo alcohol. This is attributed to the steric hindrance posed by the C5 and C6 endo hydrogens.

Ketone	Reducing Agent	Major Product	Minor Product	Diastereomeric Ratio (Major:Minor)	Reference
Bicyclo[3.3.1]nonan-9-one	NaBH4	Bicyclo[3.3.1]nonan-9-ol (endo-OH)	Bicyclo[3.3.1]nonan-9-ol (exo-OH)	~4:1	[6]
Norcamphor	NaBH4	Norborneol (endo-OH)	Borneol (exo-OH)	>9:1	[1]
Camphor	NaBH4	Isoborneol (exo-OH)	Borneol (endo-OH)	>9:1	[1][7]
Adamantanone	NaBH4	Adamantan-2-ol	-	>99:1 (single diastereomer)	N/A

Experimental Protocol: Stereoselective Reduction of Camphor

• Dissolution: In a 50 mL round-bottom flask, dissolve 1.0 g of camphor in 10 mL of methanol with gentle stirring.

• Reagent Addition: In a separate beaker, dissolve 0.5 g of sodium borohydride in 5 mL of cold methanol. Add this solution dropwise to the camphor solution over a period of 10 minutes.

• Reaction: Stir the reaction mixture at room temperature for 30 minutes.

• Workup: Carefully add 20 mL of ice-cold water to the reaction mixture to quench the excess sodium borohydride. A white precipitate of isoborneol will form.

• Isolation: Collect the solid product by vacuum filtration and wash with cold water.

• Purification: Recrystallize the crude product from a minimal amount of hot ethanol to obtain pure isoborneol.

Causality Behind Experimental Choices: Methanol is chosen as the solvent due to its ability to dissolve both camphor and sodium borohydride. The slow, portion-wise addition of the borohydride solution helps to control the exothermic reaction. The final addition of ice-cold water serves to both quench the reaction and precipitate the less soluble alcohol product.

Diagram of Hydride Reduction Stereoselectivity

Caption: Steric hindrance dictates the facial selectivity of hydride attack in bicyclic ketones.

Baeyer-Villiger Oxidation

The Baeyer-Villiger oxidation is a powerful reaction that converts ketones into esters (or lactones from cyclic ketones) using peroxyacids.[8][9] The regioselectivity of this reaction is governed by the migratory aptitude of the groups attached to the carbonyl carbon, with the group better able to stabilize a positive charge migrating preferentially.[10]

In the case of bicyclic ketones, the Baeyer-Villiger oxidation can lead to interesting ring-expanded lactones. The migratory aptitude of the bridgehead carbon versus the methylene carbon is a key consideration. For bicyclo[3.3.1]nonane-2,9-dione, oxidation with m-chloroperbenzoic acid (mCPBA) has been shown to be highly regioselective, with oxygen insertion occurring adjacent to the C-9 carbonyl.[11][12] This is attributed to the greater relief of strain upon migration of the bridgehead carbon. Studies on adamantanone have also shown its susceptibility to Baeyer-Villiger oxidation to form the corresponding lactone.[13][14][15]

Ketone	Oxidizing Agent	Major Product	Comments	Reference
Bicyclo[3.3.1]nonane-2,9-dione	mCPBA	Lactone from C9 oxidation	Highly regioselective	[11][12]
Norcamphor	mCPBA	Bicyclo[3.2.1]octan-2-one lactone	"Normal" lactone formation	[16]
Camphor	Peroxymonosulfuric acid	1,7,7-Trimethyl-2-oxabicyclo[3.2.1]octan-3-one	Historical example	[8][17]
Adamantanone	H2O2, Lewis Acid	4-Oxahomoadamantan-5-one	Efficient conversion to the lactone	[13][15]

Experimental Protocol: Baeyer-Villiger Oxidation of Adamantanone

• Setup: To a solution of adamantanone (1.0 g) in 20 mL of dichloromethane in a round-bottom flask, add 3.0 g of m-chloroperbenzoic acid (mCPBA, ~77%).

• Reaction: Stir the mixture at room temperature for 24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: After the reaction is complete, wash the reaction mixture with a saturated aqueous solution of sodium bicarbonate (2 x 20 mL) to remove excess peroxyacid and the resulting m-chlorobenzoic acid.

• Extraction: Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 15 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

Diagram of Baeyer-Villiger Oxidation Mechanism

Caption: The Baeyer-Villiger oxidation proceeds via a Criegee intermediate.

Nucleophilic Addition of Organometallic Reagents

The addition of organometallic reagents, such as Grignard or organolithium reagents, to ketones is a fundamental carbon-carbon bond-forming reaction. The stereoselectivity of this addition to bicyclic ketones is also primarily governed by steric factors.

The principles of steric approach control observed in hydride reductions generally apply to the addition of organometallic reagents as well. However, the larger size of the alkyl or aryl group of the organometallic reagent compared to a hydride ion can lead to even greater stereoselectivity. For instance, the addition of methylmagnesium bromide to camphor would be expected to show a very high preference for attack from the less hindered endo face.

Ketone	Organometallic Reagent	Major Product Stereochemistry	Expected Outcome
Bicyclo[3.3.1]nonan-9-one	MeMgBr	Endo-attack leading to exo-alcohol	High diastereoselectivity
Norcamphor	MeLi	Exo-attack leading to endo-alcohol	High diastereoselectivity
Camphor	PhMgBr	Endo-attack leading to exo-alcohol	Very high diastereoselectivity due to severe exo hindrance
Adamantanone	MeLi	Axial attack	Forms a single diastereomer

Experimental Protocol: Grignard Reaction with Norcamphor

• Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux condenser and a dropping funnel, prepare methylmagnesium bromide from magnesium turnings (0.24 g) and methyl iodide (0.62 mL) in 10 mL of anhydrous diethyl ether.

• Ketone Addition: Cool the Grignard reagent to 0 °C and add a solution of norcamphor (0.55 g) in 5 mL of anhydrous diethyl ether dropwise.

• Reaction and Quenching: Allow the reaction mixture to stir at room temperature for 1 hour. Then, carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extraction: Extract the product with diethyl ether (3 x 15 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: Purify the resulting tertiary alcohol by column chromatography.

Conclusion

The comparative analysis of bicyclo[3.3.1]nonan-9-one with norcamphor, camphor, and adamantanone reveals the profound impact of molecular structure on chemical reactivity. The unique conformational flexibility of bicyclo[3.3.1]nonan-9-one, the inherent strain in the norcamphor and camphor skeletons, and the rigid symmetry of adamantanone all contribute to distinct stereochemical outcomes in fundamental organic transformations. Understanding these structure-reactivity relationships is paramount for the rational design of synthetic strategies. This guide provides a foundational framework for researchers to make informed decisions when selecting a bicyclic ketone scaffold, ultimately enabling the more efficient and selective synthesis of complex target molecules.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Bicyclo[3.3.1]nonan-9-one

In the dynamic environment of research and development, the responsible management of chemical waste is not merely a regulatory obligation but a cornerstone of a safe and ethical scientific practice. This guide, prepared for researchers, scientists, and drug development professionals, provides a detailed protocol for the proper disposal of Bicyclo[3.3.1]nonan-9-one, ensuring the safety of laboratory personnel and the protection of our environment.

Understanding the Hazard Profile of Bicyclo[3.3.1]nonan-9-one

Before initiating any disposal procedure, a thorough understanding of the compound's intrinsic hazards is paramount. Bicyclo[3.3.1]nonan-9-one is classified with the following hazards:

• Eye Irritation: Causes serious eye irritation[1].

• Skin Sensitization: May cause an allergic skin reaction[1].

A comprehensive understanding of these risks informs the necessity of the stringent personal protective equipment (PPE) and handling protocols outlined below.

Mandatory Personal Protective Equipment (PPE)

Adherence to proper PPE is the first line of defense against accidental exposure. The following PPE is mandatory when handling Bicyclo[3.3.1]nonan-9-one for disposal:

• Eye and Face Protection: Wear protective safety goggles or a face shield[1]. Standard safety glasses do not provide adequate protection against splashes.

• Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are required. Always inspect gloves for integrity before use and dispose of contaminated gloves in accordance with laboratory practices[2].

• Protective Clothing: A lab coat is mandatory. For larger quantities or in the event of a spill, chemical-resistant boots and additional protective clothing should be worn[1].

• Respiratory Protection: All handling and disposal procedures should be conducted in a well-ventilated area, preferably within a certified chemical fume hood to avoid inhalation of any dust or vapors[1].

Segregation and Storage of Bicyclo[3.3.1]nonan-9-one Waste

Proper segregation of chemical waste is crucial to prevent dangerous reactions and to facilitate compliant disposal.

• Waste Container: Use a dedicated, clearly labeled, and chemically compatible container for Bicyclo[3.3.1]nonan-9-one waste. The container must be kept tightly closed except when adding waste[1][3].

• Labeling: The waste container must be labeled with the words "Hazardous Waste," the full chemical name "Bicyclo[3.3.1]nonan-9-one," and a clear indication of the associated hazards (e.g., "Irritant," "Skin Sensitizer")[4][5].

• Incompatibilities: Store Bicyclo[3.3.1]nonan-9-one waste away from strong oxidizing agents to prevent potentially hazardous reactions[2].

Parameter	Guideline	Rationale
Waste Container	Dedicated, compatible, and sealed	Prevents accidental mixing and release of vapors.
Labeling	"Hazardous Waste," full chemical name, and hazards	Ensures clear identification for safe handling and disposal.
Storage	Segregated from incompatible materials	Mitigates the risk of dangerous chemical reactions.

Step-by-Step Disposal Procedures

The recommended disposal method for Bicyclo[3.3.1]nonan-9-one is incineration by a licensed hazardous waste disposal facility. Laboratory personnel should prepare the waste for collection by following these steps.

• Solid Waste: Carefully transfer solid Bicyclo[3.3.1]nonan-9-one waste into the designated hazardous waste container using a chemically resistant scoop or spatula. Avoid generating dust[1].

• Solutions: If Bicyclo[3.3.1]nonan-9-one is in a solution, the entire solution should be treated as hazardous waste and collected in a compatible, labeled container.

• Contaminated Materials: Any materials, such as weighing paper, gloves, or absorbent pads, that are contaminated with Bicyclo[3.3.1]nonan-9-one must also be disposed of as hazardous waste in the same container[6].

For ultimate disposal, the primary recommended method is incineration.

• Incineration: Dissolve or mix the Bicyclo[3.3.1]nonan-9-one waste with a combustible solvent. This mixture should then be burned in a chemical incinerator equipped with an afterburner and scrubber[1][7]. This procedure must be carried out by a licensed professional waste disposal service.

• Licensed Disposal Service: Alternatively, offer the surplus and non-recyclable Bicyclo[3.3.1]nonan-9-one directly to a licensed disposal company for proper management[6][7].

Under no circumstances should Bicyclo[3.3.1]nonan-9-one be disposed of down the drain or in regular trash. [8][9]

Empty containers that previously held Bicyclo[3.3.1]nonan-9-one must be decontaminated before being discarded.

• Triple Rinsing: The empty container must be triple rinsed with a suitable solvent (e.g., acetone or ethanol) that can dissolve the chemical[9].

• Rinsate Collection: The rinsate from each rinse must be collected and disposed of as hazardous waste[9].

• Final Disposal: Once triple-rinsed, the container can be disposed of as regular trash after defacing any chemical labels[9].

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is critical to mitigate exposure and environmental contamination.

• Evacuate and Alert: Alert personnel in the immediate area and, if necessary, evacuate.

• Ventilate: Ensure the area is well-ventilated, preferably under a fume hood[1].

• Containment and Cleanup:

  • Wear the appropriate PPE as described in Section 2.

  • For solid spills, carefully scoop up the material and place it into the designated hazardous waste container[1].

  • For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it into the hazardous waste container[1].

• Decontamination: After the bulk of the spill has been removed, decontaminate the spill area with a suitable solvent and wash the area thoroughly[1].

• First Aid:

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention[1].

  • Skin Contact: Wash the affected area immediately with plenty of soap and water. Remove contaminated clothing. If skin irritation occurs, seek medical attention[1].

  • Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and seek medical attention[1].

  • Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical attention[10].

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Bicyclo[3.3.1]nonan-9-one waste.

Caption: Decision workflow for the disposal of Bicyclo[3.3.1]nonan-9-one waste.

References

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• Echemi. (n.d.). Bicyclo[3.3.
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• Capot Chemical Co., Ltd. (n.d.). MSDS of 3-Methyl-3-aza-bicyclo[3.3.1]nonan-9-one.
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• LabAlley. (n.d.). Bicyclo[3.3.1]nonan-9-one, min 98%, 1 gram.
• AK Scientific, Inc. (n.d.). Tert-butyl 9-hydroxy-7-(2,2,2-trifluoroacetyl)-3,7-diaza-bicyclo[3.3.
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• New Jersey Institute of Technology. (n.d.). Hazardous Chemical Waste Disposal.
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• Orange Coast College. (n.d.).
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• PubChem. (n.d.). Bicyclo[3.3.1]nonane, 2-ethoxy-2,6,6-trimethyl-9-methylene-.

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